Imazalil D5 (2-propenyl D5)

Core Science & Biosynthesis

Technical Guide: Imazalil D5 Mechanism of Action as an Internal Standard

This guide details the technical application of Imazalil-D5 (Enilconazole-d5) as an internal standard (IS) in quantitative bioanalysis. It moves beyond basic definitions to explore the physicochemical mechanisms that make this isotope-labeled analogue essential for high-precision Mass Spectrometry (MS).

Executive Summary & Biological Context

Imazalil (Enilconazole) is a systemic imidazole fungicide widely used for the post-harvest preservation of citrus, bananas, and cucurbits. Its biological mechanism of action involves the inhibition of sterol 14

-demethylase (CYP51) , a cytochrome P450 enzyme, thereby disrupting fungal cell membrane synthesis (ergosterol depletion).

Imazalil-D5 , the stable deuterated isotopologue, serves a distinct analytical purpose. It is the "Gold Standard" reference material for correcting the non-linear variances inherent in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its "mechanism" in this context is Isotope Dilution , where it acts as a physicochemical mirror to the analyte, compensating for matrix effects, extraction inefficiencies, and ionization suppression.

Chemical Identity

• Analyte: Imazalil (C

  H Cl N O)

• Internal Standard: Imazalil-D5 (C

  H D Cl N O)

• Deuteration Site: Typically the Allyl group (Allyl-2,3,3-d3-3-d2).

• Key Property: The +5 Da mass shift allows mass-spectral resolution while retaining identical chromatographic retention to the native analyte.

The Physicochemical Mechanism: Isotope Dilution

The efficacy of Imazalil-D5 relies on its ability to mimic the native analyte through every stage of the analytical workflow while remaining spectrally distinct.

Chromatographic Co-elution

In Reverse-Phase LC (RPLC), retention is governed by hydrophobicity. The substitution of Hydrogen (

H) with Deuterium ( H) causes a negligible change in lipophilicity. Consequently, Imazalil-D5 co-elutes (or elutes with a micro-second shift) with native Imazalil.

• Benefit: Both compounds experience the exact same matrix composition at the moment of elution.

Ionization Compensation (The "Matrix Effect" Shield)

In Electrospray Ionization (ESI), co-eluting matrix components (phospholipids, sugars from fruit) compete for charge, often suppressing the analyte signal.

• Mechanism: Because Imazalil-D5 is present at the same moment in the spray plume, it suffers the same degree of suppression as the native Imazalil.

• Result: The ratio of Analyte Area to IS Area remains constant, even if the absolute signal intensity drops by 50% due to the matrix.

Visualization of the Mechanism

The following diagram illustrates how Imazalil-D5 corrects for signal loss during the ionization phase.

Caption: Figure 1: The Principle of Isotope Dilution. Imazalil-D5 acts as a normalization factor, correcting for ionization suppression caused by matrix interferences.

Validated Experimental Protocol: QuEChERS Extraction

This protocol outlines a self-validating workflow for extracting Imazalil from citrus matrices using Imazalil-D5.

Materials & Reagents

• Stock Solution: 1 mg/mL Imazalil-D5 in Methanol (Store at -20°C).

• Working IS Solution: Dilute to 1 µg/mL in Acetonitrile (ACN).

• Extraction Salts: MgSO

  (4g), NaCl (1g).

• dSPE Clean-up: PSA (Primary Secondary Amine) + C18 (for lipid removal).

Step-by-Step Workflow

Step	Action	Mechanistic Rationale
1. Homogenization	Weigh 10g of citrus sample (peel/pulp) into a 50mL centrifuge tube.	Disruption of cell walls to release bound fungicide.
2. IS Addition	CRITICAL: Add 50 µL of Imazalil-D5 Working Sol. before solvent addition.	Equilibration: The IS must bind to the matrix sites exactly like the analyte to correct for recovery losses.
3. Extraction	Add 10 mL Acetonitrile. Shake vigorously for 1 min.	ACN extracts Imazalil (logP ~3.8) while precipitating proteins.
4. Partitioning	Add salts (MgSO /NaCl). Shake 1 min. Centrifuge @ 3000g.	Exothermic reaction drives water into the aqueous phase; forces ACN (containing Imazalil/D5) to the top.
5. Clean-up (dSPE)	Transfer 1 mL supernatant to dSPE tube (PSA/MgSO ). Vortex & Centrifuge.	PSA removes organic acids/sugars that cause ion suppression. D5 remains in solution.
6. Analysis	Inject supernatant into LC-MS/MS.	Quantification via Multiple Reaction Monitoring (MRM).

LC-MS/MS Parameters (Example)

• Ionization: ESI Positive Mode.

• Column: C18 (e.g., Agilent Poroshell or Waters BEH), 2.1 x 100 mm.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Methanol + 0.1% Formic Acid.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Imazalil	297.1 [M+H]	159.0 / 255.0	30	20 / 15
Imazalil-D5	302.1 [M+H]	164.0 / 260.0	30	20 / 15

Note: Transitions depend on the specific deuteration pattern. If the label is on the allyl group, and the fragment loses the allyl group, the product ion might be identical (cross-talk risk). Always verify the D5 label position ensures a unique product ion or rely on precursor separation.

Analytical Workflow Diagram

The following diagram details the sample preparation and data processing logic, highlighting where the Internal Standard provides critical correction.

Caption: Figure 2: Analytical Workflow. The Internal Standard is added immediately to correct for all subsequent volumetric and extraction variations.

Data Interpretation & Quality Assurance

Calculation of Response Factor (RF)

To ensure system suitability, calculate the Response Factor during calibration:

A constant RF across the calibration range indicates excellent linearity and successful IS compensation.

Troubleshooting: Deuterium Isotope Effect

While rare in HPLC, deuterium substitution can sometimes slightly reduce retention time (retention time shift).

• Check: Ensure the shift is < 0.05 min. Large shifts can separate the IS from the analyte's "suppression zone," negating the benefit of the IS.

• Solution: If separation occurs, adjust the mobile phase gradient to be shallower to force co-elution.

Cross-Talk Validation

Inject a "Blanks + IS" sample. Monitor the Analyte transition channel.

• Requirement: The signal in the Analyte channel must be < 20% of the LOQ (Limit of Quantification).

• Cause: If signal appears, the Imazalil-D5 may contain native Imazalil impurities (check isotopic purity, usually required

  99%).

References

• Faniband, M. H., Littorin, M., Ekman, E., Jönsson, B. A., & Lindh, C. H. (2015). LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology, 39(8), 589–595. Retrieved from [Link]

• Food and Agriculture Organization (FAO). (2018). Imazalil: Evaluation of Toxicology and Residues. Joint FAO/WHO Meeting on Pesticide Residues (JMPR). Retrieved from [Link]

• Anastassiades, M., Lehotay, S. J., Stajnbaher, D., & Schenck, F. J. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid

Technical Guide: Precision Quantitation of Imazalil Residues Using Imazalil-D5 Isotopic Labeling

Executive Summary

In the high-throughput environment of pesticide residue analysis, matrix effects remain the primary adversary to quantitative accuracy. Imazalil (Enilconazole), a systemic imidazole fungicide widely used for post-harvest preservation of citrus and bananas, presents specific challenges due to its basicity and the complex, oil-rich matrices (e.g., orange peel) in which it is found.

This guide details the application of Imazalil-D5 , a stable isotope-labeled internal standard (SIL-IS), to neutralize ionization suppression and enhance method robustness. Unlike external calibration, which fails to account for run-specific variability, Imazalil-D5 provides a real-time, co-eluting reference that mirrors the analyte’s physicochemical behavior through extraction, chromatography, and ionization.

Part 1: Chemical Architecture & Isotopic Physics

To utilize Imazalil-D5 effectively, one must understand its structural relationship to the native analyte. The labeling is not arbitrary; it is engineered to ensure mass separation while maintaining chromatographic fidelity.

Structural Homology

Native Imazalil consists of a dichlorophenyl ring, an ethyl linker, an imidazole ring, and an allyloxy group.

• Native Imazalil (

  ): Monoisotopic Mass ~296.05 Da.

• Imazalil-D5 (

  ): Monoisotopic Mass ~301.08 Da.

The Deuterium Position: The D5 label is typically located on the allyloxy group (

). This placement is strategic:

• Metabolic Stability: The allyl group is chemically distinct, reducing the risk of label loss during standard storage.

• Fragmentation Logic: In MS/MS, we require a transition where the fragment retains the label to distinguish it from the native background.

The Isotope Dilution Principle

The core mechanism of action is co-elution . Because Imazalil-D5 is chemically nearly identical to Imazalil, they elute at the same retention time (RT). Therefore, any suppression of the electrospray ionization (ESI) signal caused by co-eluting matrix components (phospholipids, sugars) affects both the native and the D5 standard equally.

By using the ratio of the areas, the matrix effect term cancels out.

Part 2: Experimental Workflow & Protocols

Sample Preparation (Modified QuEChERS)

Causality: Imazalil is a base (

). Standard QuEChERS (citrate buffered) is preferred to ensure the molecule is in a neutral state for extraction into acetonitrile, preventing loss to the aqueous phase.

Protocol:

• Comminution: Homogenize citrus sample (peel + pulp) with dry ice to prevent degradation.

• Extraction: Weigh 10 g sample into a 50 mL centrifuge tube.

• IS Addition (Critical): Add 100 µL of Imazalil-D5 working solution (

  in ACN) before solvent addition.

  • Why: The IS must equilibrate with the matrix to correct for extraction recovery losses.

• Solvent: Add 10 mL Acetonitrile (1% Acetic Acid). Shake vigorously for 1 min.

• Salting Out: Add QuEChERS salts (

  ). Shake 1 min. Centrifuge at 4000 rpm for 5 min.

• Clean-up (dSPE): Transfer 1 mL supernatant to a dSPE tube containing PSA (Primary Secondary Amine) and C18.

  • Note: PSA removes organic acids (citric acid), while C18 removes lipids/waxes common in citrus peel.

LC-MS/MS Configuration

Column: C18 (e.g., Agilent Poroshell 120 or Phenomenex Kinetex),

mm, 2.7 µm. Mobile Phase:

• A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• B: Methanol + 0.1% Formic Acid.[1]

• Logic: Acidic pH ensures protonation of the imidazole nitrogen for high ESI+ sensitivity.

MRM Transitions (The "Fingerprint"): The choice of transition is vital. If we monitor a loss of the allyl group, the D5 label is lost, and the product ion becomes isobaric with the native product ion. We must select transitions that retain the D5 label or monitor the specific mass shift.

Analyte	Precursor ( )	Product ( )	Collision Energy (eV)	Type	Structural Logic
Imazalil (Native)	297.1	159.0	20	Quantifier	Loss of Imidazole (Retains Allyl)
Imazalil (Native)	297.1	69.0	25	Qualifier	Imidazole Ring Fragment
Imazalil-D5 (IS)	302.1	164.0	20	Quantifier	Loss of Imidazole (Retains D5-Allyl)
Imazalil-D5 (IS)	302.1	69.0	25	Avoid	Loss of Label (Isobaric with Native)

Visualization: The IDMS Workflow

Caption: Figure 1. The Isotope Dilution Mass Spectrometry (IDMS) workflow. The internal standard (D5) experiences the exact same extraction losses and ionization suppression as the native analyte, allowing for mathematical correction.

Part 3: Validation & Troubleshooting

Cross-Signal Contribution (Isotopic Overlap)

A common error in D5 labeling is ignoring the natural isotopes of the native compound.

• The Problem: Native Imazalil contains two Chlorine atoms (

  and ). The natural isotope pattern is M (100%), M+2 (~64%), and M+4 (~10%).

• The Risk: The M+4 isotope of Native Imazalil is at

  301. The D5 parent is at 302.

• The Solution: The mass difference is 5 Da. The native M+4 is at +4 Da. There is 1 Da separation. However, at very high native concentrations (e.g., exceeding MRLs), the M+4 isotope tail or minor M+5 (from

  ) can contribute to the D5 channel (302).

  • Validation Step: Inject a high-concentration Native standard (without IS). Monitor the 302 -> 164 transition. If a peak appears, your IS concentration is too low relative to the sample, or the mass resolution is insufficient.

Deuterium Exchange

While the allyl-D5 label is stable, avoid using highly acidic mobile phases for extended periods in the autosampler. Deuterium on the allyl chain is generally non-exchangeable, but extreme pH conditions combined with high temperatures can induce degradation. Keep autosamplers at 4°C.

Visualization: Fragmentation Pathway

Caption: Figure 2. Fragmentation logic for MRM selection. The dashed red line indicates a transition to avoid for the Internal Standard, as it loses the isotopic tag.

References

• European Union Reference Laboratories (EURL). "Validation of MRM extraction methods for high protein content pulses." EURL-Pesticides. Available at: [Link]

• Food and Agriculture Organization (FAO). "Imazalil: Pesticide residues in food evaluations." FAO Plant Production and Protection Paper. Available at: [Link]

• PubChem. "Imazalil Compound Summary." National Library of Medicine. Available at: [Link]

• Stahnke, H., et al. "Reduction of matrix effects in liquid chromatography-electrospray ionization-mass spectrometry by dilution."[2] Analytical Chemistry, 2012.[1][2] Available at: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. mdpi.com [mdpi.com]

An In-depth Technical Guide to Imazalil-D5: Physical and Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction: Imazalil-D5 is the deuterated analog of Imazalil, a broad-spectrum imidazole fungicide. The strategic replacement of five hydrogen atoms with deuterium isotopes makes Imazalil-D5 an invaluable tool in analytical and metabolic studies, primarily serving as an internal standard for the accurate quantification of Imazalil residues in various matrices. This guide provides a comprehensive overview of the physical and chemical characteristics of Imazalil-D5, offering insights into its properties, analytical applications, and safe handling.

Chemical Identity and Structure

Imazalil-D5 is structurally identical to Imazalil, with the exception of five deuterium atoms on the allyl group. This isotopic labeling results in a higher molecular weight compared to the parent compound, a key feature for its use in mass spectrometry-based analytical methods.

Chemical Structure of Imazalil-D5:

Caption: Chemical structure of Imazalil-D5

Table 1: Chemical Identifiers of Imazalil-D5 and Imazalil

Identifier	Imazalil-D5	Imazalil
Chemical Name	1-[2-(2,4-Dichlorophenyl)-2-(prop-2-en-1-yloxy-d5)ethyl]-1H-imidazole	1-[2-(2,4-Dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole
Chemical Formula	C₁₄H₉D₅Cl₂N₂O	C₁₄H₁₄Cl₂N₂O[1]
Molecular Weight	302.21 g/mol [2]	297.18 g/mol [1][3]
CAS Number	1398065-91-2[2]	35554-44-0[1]

Physical and Chemical Properties

The physical and chemical properties of Imazalil-D5 are largely comparable to those of Imazalil. The primary distinction arises from the increased mass due to deuterium substitution. For practical purposes, properties such as melting point, boiling point, and solubility are expected to show negligible differences under standard laboratory conditions.

Table 2: Physical and Chemical Properties

Property	Value (Imazalil)	Remarks for Imazalil-D5
Physical State	Slightly yellow to brown solidified oil[4]	Expected to be similar
Melting Point	50 °C[5]	Expected to be very similar
Boiling Point	>340 °C at 760 mmHg[4]	Expected to be very similar
Solubility	Water: 1400 mg/L at 20°C. Soluble in methanol, ethanol, 2-propanol, xylene, toluene, benzene, and hexane.[3]	Expected to have similar solubility profile
pKa	6.53[4]	Expected to be very similar
Vapor Pressure	1.19 x 10⁻⁶ mmHg at 25°C[4]	Expected to be very similar
Log P (octanol/water)	3.82[4]	Expected to be very similar

Spectral Characteristics

The key analytical differentiation between Imazalil-D5 and Imazalil lies in their mass spectra. The five deuterium atoms in Imazalil-D5 result in a predictable mass shift, which is fundamental to its application as an internal standard.

• Mass Spectrometry (MS): In mass spectrometric analysis, the molecular ion peak ([M]⁺) for Imazalil-D5 will appear at a mass-to-charge ratio (m/z) that is 5 units higher than that of Imazalil. This clear mass difference allows for the precise and accurate quantification of Imazalil, even in complex matrices, by minimizing interference from the analyte.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the signals corresponding to the allyl protons in Imazalil would be absent in the spectrum of Imazalil-D5. Conversely, a ²H NMR spectrum of Imazalil-D5 would show signals corresponding to the deuterium nuclei.

Analytical Applications and Methodology

Imazalil-D5 is predominantly used as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the determination of Imazalil residues.[6]

The Rationale for Using Imazalil-D5 as an Internal Standard:

The use of a stable isotope-labeled internal standard like Imazalil-D5 is the gold standard in quantitative analysis. Because of its near-identical chemical and physical properties to the analyte (Imazalil), it co-elutes chromatographically and experiences similar extraction efficiencies and ionization suppression or enhancement effects in the mass spectrometer. This allows for the correction of analytical variability, leading to highly accurate and precise results.

Caption: Workflow for the quantification of Imazalil using Imazalil-D5 as an internal standard.

Exemplary Analytical Protocol: Quantification of Imazalil in Fruit Matrix using LC-MS/MS

This protocol is a generalized representation and should be optimized and validated for specific matrices and instrumentation.

• Sample Preparation:

  • Homogenize a representative portion of the fruit sample (e.g., 10 g).

  • Spike the homogenate with a known concentration of Imazalil-D5 solution (e.g., 100 µL of a 1 µg/mL solution in acetonitrile).

• Extraction:

  • Add 10 mL of acetonitrile to the spiked sample.

  • Add extraction salts (e.g., QuEChERS salts).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (e.g., 1 mL).

  • Transfer to a d-SPE tube containing a suitable sorbent mixture (e.g., PSA, C18, MgSO₄).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• LC-MS/MS Analysis:

  • Transfer the cleaned extract into an autosampler vial.

  • Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

  • Liquid Chromatography: Use a C18 reverse-phase column with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

    • Monitor a specific precursor-to-product ion transition for Imazalil.

    • Monitor the corresponding +5 Da shifted precursor-to-product ion transition for Imazalil-D5.

• Quantification:

  • Construct a calibration curve using standards of Imazalil and a constant concentration of Imazalil-D5.

  • Calculate the concentration of Imazalil in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Stability and Storage

Imazalil is reported to be stable under normal storage conditions, protected from light.[4] It is also thermally stable up to approximately 285°C.[3] In aqueous solutions, it is stable at room temperature in dilute acids and alkalis in the absence of light.[4] Imazalil-D5 is expected to exhibit similar stability. For long-term storage, it is recommended to store Imazalil-D5 in a cool, dry, and dark place.

Safety and Handling

Imazalil is classified as moderately toxic and is a suspected carcinogen.[7] Therefore, Imazalil-D5 should be handled with appropriate safety precautions in a laboratory setting.

• Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety glasses.

• Handling: Avoid inhalation of dust or contact with skin and eyes. Handle in a well-ventilated area or in a fume hood.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

Imazalil-D5 is an essential analytical tool for researchers and scientists in the fields of food safety, environmental monitoring, and drug development. Its physical and chemical properties, being nearly identical to its non-deuterated counterpart, coupled with its distinct mass spectrometric signature, make it the ideal internal standard for the accurate and precise quantification of Imazalil. Understanding the characteristics outlined in this guide will enable professionals to effectively utilize Imazalil-D5 in their analytical workflows and contribute to reliable scientific outcomes.

References

• Food and Agriculture Organization of the United Nations. (1977). Pesticide residues in food: 1977 evaluations.
• National Institute of Standards and Technology. (n.d.). Imazalil. In NIST Chemistry WebBook.
• Sigma-Aldrich. (n.d.). Imazalil-(allyl-d5) PESTANAL®, analytical standard.
• Selleck Chemicals. (n.d.). Imazalil.
• National Center for Biotechnology Information. (n.d.). Imazalil. In PubChem.
• PDQ Scientific. (n.d.). D5-Imazalil Solution.
• Cayman Chemical. (n.d.). Imazalil-d5 (sulfate).
• HPC Standards. (n.d.). D5-Imazalil.
• Tsumura, Y., et al. (1998). Analysis of Imazalil and Its Major Metabolite in Citrus Fruits by GC-FTD. Journal of the Food Hygienic Society of Japan, 39(1), 43-48.
• Di Muccio, A., et al. (2003). Determination of imazalil and benzimidazole residues in processed fruit products with liquid chromatography and tandem mass spectrometry.
• C/D/N Isotopes Inc. (2015). Safety Data Sheet: (±)-Imazalil-d5 Sulfate.

Sources

• 1. Imazalil [webbook.nist.gov]
• 2. Imazalil-(allyl-d5) PESTANAL , analytical standard 1398065-91-2 [sigmaaldrich.com]
• 3. 409. Imazalil (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 4. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hpc-standards.com [hpc-standards.com]
• 6. caymanchem.com [caymanchem.com]
• 7. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stability and Storage of Imazalil-d5

This guide provides a comprehensive technical overview of the stability and recommended storage conditions for Imazalil-d5. As a deuterated internal standard, the integrity and purity of Imazalil-d5 are paramount for accurate quantification in analytical methodologies. This document synthesizes chemical principles, experimental data from its non-deuterated analogue, and established best practices to provide researchers, scientists, and drug development professionals with a robust framework for handling and storing this critical reagent.

Introduction to Imazalil-d5: Significance in Analytical Chemistry

Imazalil-d5 is the deuterium-labeled form of Imazalil, an imidazole fungicide used to protect crops, particularly citrus fruits, from post-harvest decay. In analytical and research settings, Imazalil-d5 serves as an indispensable internal standard for the quantification of Imazalil residues by mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Its structural similarity and identical chromatographic behavior to the parent compound, coupled with its distinct mass-to-charge ratio, allow for precise correction of matrix effects and variations in sample preparation and instrument response.

The five deuterium atoms on the allyl group of the molecule provide a significant mass shift, ensuring that the internal standard's mass signal does not overlap with that of the native analyte or other matrix components. However, the introduction of deuterium can subtly influence the molecule's chemical stability, a factor that must be carefully considered to maintain its integrity as a reliable quantitative standard.

Chemical Stability of Imazalil-d5: A Mechanistic Perspective

The stability of Imazalil-d5 is governed by its susceptibility to various degradation pathways, including hydrolysis, photolysis, and thermal decomposition. While specific stability data for the deuterated form is not extensively published, a thorough understanding can be derived from the known degradation of Imazalil and the principles of kinetic isotope effects (KIE).

Hydrolytic Stability

Imazalil is generally stable to hydrolysis in neutral and alkaline aqueous solutions at room temperature. However, it can undergo decomposition in acidic conditions, particularly when heated. The ether linkage and the imidazole ring are the most likely sites for hydrolytic attack.

• Expert Insight: The stability of Imazalil-d5 to hydrolysis is expected to be similar to that of Imazalil. The deuterium atoms are located on the allyl group, which is not directly involved in the most probable hydrolytic cleavage points (the ether linkage or the imidazole ring). Therefore, significant isotopic effects on hydrolysis are not anticipated under typical analytical conditions. It is advisable to avoid strongly acidic or basic conditions in sample preparation and storage of stock solutions.

Photostability

Imazalil is susceptible to photodegradation. Exposure to ultraviolet (UV) light can lead to the cleavage of the molecule and the formation of various degradation products. Studies on Imazalil have shown a photodegradation half-life of as little as 36 hours in aqueous solutions under UV irradiation[1].

• Expert Insight: The C-D bonds in Imazalil-d5 are stronger than the corresponding C-H bonds in Imazalil. This primary kinetic isotope effect may lead to a slightly slower rate of photodegradation for the deuterated analogue if the cleavage of a C-H/C-D bond is a rate-determining step in any of the photodegradation pathways. However, this potential increase in stability should not be relied upon for storage. All solutions and solid forms of Imazalil-d5 should be protected from light. The use of amber vials or storage in the dark is mandatory.

Thermal Stability

Technical Imazalil is thermally stable up to approximately 285°C. However, prolonged exposure to elevated temperatures, even well below this decomposition point, can accelerate other degradation pathways.

• Expert Insight: For long-term storage, maintaining Imazalil-d5 at low temperatures is crucial to minimize any potential for thermal degradation and to preserve its chemical integrity. While the solid material is relatively stable at ambient temperature for shipping, long-term storage conditions should be much more stringent.

Recommended Storage and Handling Protocols

To ensure the long-term stability and reliability of Imazalil-d5 as an analytical standard, the following storage and handling protocols are recommended. These are based on information from suppliers and an understanding of the compound's chemical properties.

Parameter	Solid Material	Solutions
Storage Temperature	-20°C for long-term storage is recommended.[2]	-20°C or lower for long-term storage.
Light Exposure	Store in the dark.	Store in amber, tightly sealed vials. Protect from all light sources.
Atmosphere	Store in a tightly sealed container under argon or nitrogen.	Purge the headspace of the vial with an inert gas before sealing.
Handling	Handle in a controlled environment to avoid moisture uptake.	Use gastight syringes for transferring solutions to minimize solvent evaporation and exposure to air.

Causality Behind Recommendations:

• Low Temperature (-20°C): This minimizes the rate of all potential degradation reactions, ensuring the long-term integrity of the standard. For solutions, it also minimizes solvent evaporation. Some suppliers may also recommend storage at +20°C, which is acceptable for shorter periods, but -20°C is best practice for long-term stability.[3][4]

• Protection from Light: As discussed, photolysis is a significant degradation pathway for Imazalil. The use of amber vials and storage in the dark is a critical and non-negotiable requirement.

• Inert Atmosphere: While Imazalil is not acutely sensitive to oxidation, storage under an inert gas like argon or nitrogen displaces oxygen and moisture, providing an additional layer of protection against potential oxidative degradation and hydrolysis, especially during long-term storage.

Experimental Workflow for Stability Assessment

A robust, self-validating system for assessing the stability of Imazalil-d5 involves a systematic experimental protocol. The following workflow outlines a comprehensive stability study.

Caption: Workflow for Imazalil-d5 stability assessment.

Detailed Protocol for Stability Assessment:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Imazalil-d5 solid.

  • Dissolve in a suitable, high-purity solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Use amber volumetric flasks to protect from light.

• Application of Stress Conditions:

  • Thermal Stability: Aliquot the stock solution into amber vials and store at various temperatures (e.g., -20°C as control, 4°C, 25°C, and an elevated temperature like 40°C).

  • Photostability: Expose aliquots of the stock solution in clear glass vials to a controlled light source (e.g., a photostability chamber with UV and visible light). Wrap a control sample in aluminum foil and place it in the same chamber.

  • Hydrolytic Stability: Prepare solutions of Imazalil-d5 in acidic (e.g., 0.1 M HCl), neutral (e.g., water), and basic (e.g., 0.1 M NaOH) conditions. Store these at room temperature and an elevated temperature.

• Time-Point Analysis:

  • At specified time intervals (e.g., T=0, 1 week, 2 weeks, 4 weeks, 8 weeks), remove an aliquot from each stress condition.

  • Immediately analyze the samples by a validated stability-indicating LC-MS/MS method.

• LC-MS/MS Analysis:

  • Method: A reverse-phase C18 column with a gradient elution using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is a common starting point.

  • Detection: Use tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode to monitor the specific transition for Imazalil-d5.

  • Degradant Screening: In parallel, perform full scan or precursor ion scan experiments to detect and identify any potential degradation products.

• Data Evaluation:

  • Calculate the percentage of Imazalil-d5 remaining at each time point relative to the T=0 sample.

  • Plot the degradation curves and determine the degradation kinetics (e.g., zero-order or first-order) and the half-life under each stress condition.

  • Propose structures for any observed degradation products based on their mass spectra.

Conclusion

The stability of Imazalil-d5 is a critical factor for its effective use as an internal standard in analytical testing. While it is a relatively stable molecule, it is susceptible to degradation under specific conditions, most notably exposure to light. The recommendations provided in this guide—long-term storage at -20°C, rigorous protection from light, and handling in a controlled environment—are designed to mitigate these risks and ensure the continued accuracy and reliability of this essential analytical reagent. By understanding the chemical principles behind its stability and implementing these robust storage and handling protocols, researchers can have full confidence in the integrity of their quantitative data.

References

• Carl ROTH. (2025, February 11). Safety Data Sheet: Imazalil. Retrieved from [Link]

• HPC Standards Inc. (n.d.). D5-Imazalil. Retrieved from [Link]

• GOV.UK. (n.d.). Environmental Risk Assessment Report: Decamethylcyclopentasiloxane. Retrieved from [Link]

• PubChem. (n.d.). Imazalil. Retrieved from [Link]

• ResearchGate. (2025, August 5). Optimization of the degradation of imazalil by photocatalysis: Comparison between commercial and lab-made photocatalysts. Retrieved from [Link]

• PubMed. (2016, March 1). Degradation of Imazalil, Orthophenylphenol and Pyrimethanil in Clementine Mandarins Under Conventional Postharvest Industrial Conditions at 4°C. Retrieved from [Link]

• ResearchGate. (n.d.). Tentative degradation pathway of imazalil. Retrieved from [Link]

Sources

• 1. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. Studies on degradation of imazalil enantiomers in soil using capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Guide: Commercial Availability &amp; Analytical Application of Imazalil-D5

[1]

Executive Summary

In the precise quantitation of antifungal residues, Imazalil-D5 (CAS: 1398065-91-2) serves as the critical internal standard for Isotope Dilution Mass Spectrometry (IDMS).[1] Its primary function is to correct for signal suppression and matrix effects inherent in complex food matrices (citrus, bananas) and biological samples.[1]

This guide details the commercial landscape of Imazalil-D5, validates its physicochemical properties for method development, and provides a field-proven protocol for its integration into LC-MS/MS workflows.

Part 1: The Technical Necessity of Deuterated Standards[1]

The Deuterium Advantage in IDMS

For small molecule quantitation, the use of a deuterated analog (D5) is superior to structural analogs (e.g., Enilconazole-D0) because it shares nearly identical physicochemical properties with the target analyte while remaining mass-resolvable.[1]

• Co-Elution: Imazalil-D5 co-elutes (or elutes with a negligible "deuterium isotope effect" shift) with native Imazalil.[1] This ensures that the internal standard experiences the exact same ionization environment at the electrospray source as the analyte, perfectly compensating for matrix-induced suppression or enhancement.[1]

• Mass Shift (+5 Da): The +5 Da mass shift is strategic. Imazalil contains two chlorine atoms.[1] The natural isotopic abundance of

  creates a significant M+2 and M+4 signal.[1] A D3 label would risk interference from the M+2/M+4 isotopes of the native drug.[1] A D5 label shifts the precursor mass far enough (M+5) to avoid "cross-talk" from the natural isotopic envelope.[1]

Part 2: Commercial Availability & Specifications[1]

The market for Imazalil-D5 is specialized, with three primary tiers of suppliers: Certified Reference Material (CRM) manufacturers , Research Chemical suppliers , and Bulk Isotope labs .[1]

Supplier Comparison Matrix

Supplier	Product Format	Purity (Chemical / Isotopic)	CAS Number	Best For
LGC Standards (Dr. Ehrenstorfer)	Solution (100 µg/mL in Acetone)	>98% / >99%	1398065-91-2	ISO 17034 Accredited Labs
Sigma-Aldrich (Merck)	Neat Solid (10 mg)	>95% / >99%	1398065-91-2	Method Development / R&D
Toronto Research Chemicals (TRC)	Neat Solid (1-10 mg)	>95% / >98%	1398065-91-2	Custom Synthesis / Bulk Needs
Cayman Chemical	Crystalline Solid (Sulfate Salt)	>99% Deuterated	1398065-92-3	Biological/Metabolic Studies

Critical Procurement Note: Ensure you distinguish between the free base (CAS 1398065-91-2) and the sulfate salt (CAS 1398065-92-3).[1] For standard pesticide residue analysis (QuEChERS), the free base is typically preferred due to solubility in acetonitrile.[1]

Part 3: Method Development & Validation

Validated LC-MS/MS Parameters

The following parameters are derived from validated residue analysis protocols. The transition choice is critical to maintain the specificity of the deuterium label.

• Ionization Mode: ESI Positive (+)

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm, 2.1 x 50 mm)[1]

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water[1]

• Mobile Phase B: Acetonitrile (or Methanol)[1]

MRM Transition Table

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
Imazalil (Native)	297.1	159.0	25	Quantifier
Imazalil (Native)	297.1	255.0	15	Qualifier
Imazalil-D5	302.1	164.0	25	Internal Standard

Mechanistic Insight: The transition 302.1 -> 164.0 retains the imidazole ring and the deuterated allyl chain (depending on labeling position).[1] If your D5 standard is labeled on the allyl group, you must ensure your product ion is not the dichlorophenyl moiety (which would be unlabeled), or you will lose the mass distinction.[1] The 164.0 fragment confirms the presence of the D5 label in the fragment.[1]

Workflow Visualization

The following diagram illustrates the IDMS workflow, highlighting the critical "Spike Before Extraction" step which validates the entire method recovery.

Caption: Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. Spiking Imazalil-D5 prior to extraction allows the standard to track extraction efficiency and matrix effects.[1]

Part 4: Experimental Protocol (Standard Preparation)

Objective: Preparation of a stable 1.0 µg/mL Working Internal Standard (WIS) solution.

Reagents

• Imazalil-D5 (Neat, 10 mg) or 100 µg/mL stock solution.[1]

• Acetonitrile (LC-MS Grade).[1]

• Formic Acid (LC-MS Grade).[1]

Step-by-Step Methodology

• Stock Preparation (If using Neat):

  • Weigh 1.0 mg (±0.05 mg) of Imazalil-D5 into a 10 mL volumetric flask.

  • Dissolve in 100% Acetone or Acetonitrile .[1] Note: Imazalil is sparingly soluble in pure water.[1]

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Concentration: 100 µg/mL (Stock A).[1] Store at -20°C.

• Working Internal Standard (WIS):

  • Transfer 100 µL of Stock A into a 10 mL volumetric flask.

  • Dilute to volume with Acetonitrile .[1]

  • Concentration: 1.0 µg/mL.[1]

• Spiking Protocol:

  • Add 50 µL of WIS to 5.0 g of sample homogenate before adding extraction solvents.[1]

  • Final concentration in sample: 10 ng/g (ppb).[1]

Troubleshooting & Stability

• Stability: Deuterated standards in solution are stable for 6-12 months at -20°C.[1]

• Deuterium Exchange: Avoid storing in protic solvents (methanol/water) at high pH (>8) for extended periods, although Imazalil-D5 is generally robust.[1]

• Peak Tailing: If Imazalil peaks tail on C18, add 5mM Ammonium Formate to the aqueous mobile phase to buffer the tertiary amine on the imidazole ring.[1]

References

• National Institutes of Health (NIH). (2015).[1] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil. ResearchGate. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]

Technical Guide: Imazalil-d5 Certificate of Analysis and Purity

Content Type: Technical Whitepaper Audience: Analytical Chemists, QA/QC Managers, Drug Development Scientists Subject: Critical Quality Attributes (CQAs) and Validation of Imazalil-d5 Internal Standards[1]

Executive Summary: The Role of Imazalil-d5 in Residue Analysis

Imazalil (Enilconazole) is a widely used imidazole fungicide in agriculture (citrus, bananas) and veterinary medicine.[1] Regulatory bodies (EFSA, FDA, EMA) enforce strict Maximum Residue Limits (MRLs), often in the low ppb range.[1] Accurate quantification at these levels requires Isotope Dilution Mass Spectrometry (IDMS) , where Imazalil-d5 serves as the internal standard (IS).[1]

This guide deconstructs the Certificate of Analysis (CoA) for Imazalil-d5, distinguishing between chemical purity (absence of impurities) and isotopic purity (absence of unlabeled isotopologues).[1] It provides a self-validating workflow to ensure that the reference material does not compromise the integrity of trace-level data.[1]

The Anatomy of the Certificate of Analysis (CoA)

A CoA for a deuterated standard is not merely a receipt; it is a forensic document.[1] For Imazalil-d5 (typically labeled on the allyl group), the following parameters are critical.

Core Specifications Table

Parameter	Method	Acceptance Criteria	Scientific Rationale
Chemical Purity	HPLC-UV / GC-FID	≥ 98.0%	Non-Imazalil impurities (synthesis byproducts) cause column fouling and ionization suppression.[1]
Isotopic Enrichment	LC-MS / H-NMR	≥ 99.0% atom D	Determines the ratio of labeled (d5) to unlabeled (d0) molecules.[1] Low enrichment leads to "cross-talk."[1]
Protodeuterio Ratio	HRMS	d0 < 0.1%	Critical: Presence of d0 (native Imazalil) in the standard causes false positives in the analyte channel.[1]
Water Content	Karl Fischer	Report Value	Hygroscopic sulfate salts may absorb water, altering the effective mass weighed.[1]
Identity	1H-NMR, MS	Structure Confirm	Verifies the position of the deuterium label (Allyl-d5 vs. Ring-d5).

The "Chlorine Problem" and Why D5 Matters

Imazalil (

) contains two chlorine atoms.[1] Chlorine exists naturally as (75.8%) and (24.2%).[1] This creates a distinct isotopic cluster in the mass spectrum:

• M (Pure

  ): 100% abundance (Base peak)[1]

• M+2 (

  ): ~64% abundance[1]

• M+4 (

  ): ~10% abundance[1]

The Risk: If a standard with fewer deuteriums (e.g., d3) were used, the M+4 peak of the native analyte could overlap with the M peak of the internal standard. Imazalil-d5 shifts the mass by +5 Da, safely clearing the M+4 window of the native compound.[1]

Visualization: CoA Validation Logic

The following decision tree illustrates the logic a scientist must apply when receiving a new batch of Imazalil-d5.

Figure 1: Decision logic for accepting Imazalil-d5 reference material based on critical purity parameters.

Experimental Workflow: Validating the Standard

Before using the standard in a regulatory study, you must experimentally verify the absence of "Cross-Talk" (Signal Contribution).[1]

Protocol: Signal Contribution Test

Objective: Determine if the Imazalil-d5 standard contributes signal to the native Imazalil MRM channel (False Positive) and vice versa.[1]

Reagents:

• Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).[1]

• Solvent B: Acetonitrile (LC-MS Grade).[1]

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).[1]

Step-by-Step Methodology:

• Preparation of IS Only Sample: Dilute Imazalil-d5 to the working concentration (e.g., 100 ng/mL) in solvent. Do not add native Imazalil.

• Preparation of Native Only Sample: Dilute native Imazalil to the Upper Limit of Quantification (ULOQ) (e.g., 1000 ng/mL). Do not add IS.

• MS/MS Acquisition: Monitor both transitions:

  • Native: 297.1

    159.0 (Quantifier)[1]

  • IS (d5): 302.1

    164.0 (Quantifier)[1]

• Injection: Inject 5 replicates of each.

Data Analysis & Acceptance:

• IS Channel Interference: In the "Native Only" sample, the peak area in the IS channel (302

  164) must be < 0.5% of the average IS peak area in a normal run.

• Analyte Channel Interference: In the "IS Only" sample, the peak area in the Native channel (297

  159) must be < 20% of the Lower Limit of Quantification (LLOQ).

Application Workflow: Isotope Dilution Mass Spectrometry (IDMS)

The following diagram details the IDMS process, highlighting where the d5-standard corrects for matrix effects.

Figure 2: IDMS Workflow. The d5-standard experiences the same matrix suppression/enhancement as the analyte, auto-correcting the final result.

Handling, Stability, and Storage

Imazalil-d5 is expensive and chemically sensitive.[1] Proper handling is required to maintain the validity of the CoA.[1]

• Hygroscopicity: The sulfate salt form (often supplied) is hygroscopic.[1]

  • Protocol: Equilibrate the vial to room temperature before opening to prevent condensation.[1] Weigh rapidly or use a dry box.

• Stock Solution Stability:

  • Dissolve in Methanol or Acetonitrile .[1]

  • Store stock solutions at -20°C or lower.

  • Self-Validation: Re-verify the stock solution against a fresh independent check standard (ICS) every 6 months.[1] Acceptance: ±5%.[1]

• Deuterium Exchange (The Myth vs. Reality):

  • The deuterium atoms on the allyl group of Imazalil-d5 are chemically stable and non-exchangeable under standard LC-MS conditions (acidic mobile phases).[1]

  • Caution: Avoid highly basic conditions (pH > 10) for extended periods during extraction, as this may promote degradation of the imidazole ring, though the deuterium label itself remains stable.[1]

References

• European Food Safety Authority (EFSA). (2018).[1] Reasoned opinion on the review of the existing maximum residue levels for imazalil. EFSA Journal.[1] [1]

• Food and Agriculture Organization (FAO). (2001).[1][2] FAO Specifications and Evaluations for Agricultural Pesticides: Imazalil.[1]

• Sigma-Aldrich. (2024).[1] Imazalil-(allyl-d5) PESTANAL®, analytical standard CoA and Specifications.[1][1]

• Cayman Chemical. (2024).[1] Imazalil-d5 (sulfate) Product Information and Mass Spectrometry Data.[1][3]

• ResolveMass Laboratories. (2025). Isotopic Purity Using LC-MS: Technical Guide.

Sources

• 1. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. caymanchem.com [caymanchem.com]

Toxicological Profile of Imazalil and Its Deuterated Analog: Mechanisms, Metabolism, and Analytical Precision

This technical guide synthesizes the toxicological profile of Imazalil (Enilconazole) with a focused analysis of its deuterated analog. It is designed for researchers and drug development professionals, moving beyond standard safety data sheets to explore mechanistic toxicology, metabolic kinetics, and the critical role of stable isotope labeling in bioanalysis.

Executive Summary

Imazalil (Enilconazole) is a systemic imidazole fungicide widely used in agriculture (post-harvest citrus/banana treatment) and veterinary medicine.[1] While highly effective at inhibiting fungal ergosterol biosynthesis, its toxicological profile in mammals is defined by promiscuous CYP450 interaction , specifically acting as a potent hepatic enzyme inducer and an endocrine disruptor via aromatase (CYP19A1) inhibition.

The deuterated analog, Imazalil-d5 , serves a dual purpose in this scientific landscape:

• Analytical Gold Standard: It is the requisite Internal Standard (IS) for quantifying trace residues and metabolites in complex biological matrices (urine, plasma, fruit tissue) via LC-MS/MS, correcting for matrix effects and extraction losses.

• Mechanistic Probe (Theoretical): It provides a tool for investigating Kinetic Isotope Effects (KIE) on oxidative metabolism, specifically the O-dealkylation pathway, offering insights into metabolic stability relevant to drug design principles.

Mechanistic Toxicology

The toxicity of Imazalil is a direct consequence of its chemical structure—an imidazole ring linked to a dichlorophenyl ether. Its affinity for heme-iron centers allows it to bind not only its target (fungal CYP51) but also mammalian cytochrome P450s.

Primary Mechanism of Action (Target)

• Target: Lanosterol 14α-demethylase (CYP51).

• Action: The N-3 nitrogen of the imidazole ring coordinates with the heme iron of CYP51.

• Result: Inhibition of the conversion of lanosterol to ergosterol, leading to fungal cell membrane disruption.

Off-Target Mammalian Toxicity

In mammals, this heme-binding affinity translates to two major toxicological pathways:

• Endocrine Disruption (Aromatase Inhibition):

  • Imazalil acts as a competitive inhibitor of CYP19A1 (Aromatase) .

  • Causality: By blocking the conversion of androgens (testosterone) to estrogens (estradiol), it disrupts the HPG axis.

  • Outcome: Reproductive impairment, decreased vitellogenin (in fish models), and potential developmental toxicity.[2]

• Hepatotoxicity & Enzyme Modulation:

  • Induction: Imazalil is a CAR/PXR activator, potently inducing CYP1A1, CYP2B, and CYP3A families. This leads to liver hypertrophy and altered metabolism of co-administered drugs.

  • Inhibition: Paradoxically, it also directly inhibits CYP3A4 activity in the short term, creating a complex non-linear toxicokinetic profile.

Pathway Visualization

The following diagram illustrates the divergence between the therapeutic fungal target and the off-target mammalian toxicity pathways.

Figure 1: Divergent signaling pathways of Imazalil showing therapeutic efficacy in fungi versus endocrine and hepatic toxicity in mammals.

Pharmacokinetics and Metabolism (ADME)

Metabolic Pathways

Imazalil undergoes extensive Phase I metabolism. The primary route is O-dealkylation , removing the allyl group to form the major metabolite DCPI (1-(2,4-dichlorophenyl)-2-(1H-imidazole-1-yl)-1-ethanol).

• Parent: Imazalil (Lipophilic, systemic).[3][4]

• Major Metabolite: DCPI (More polar, excreted in urine).[1]

• Enzymes: CYP3A4 and CYP2C19 are the primary drivers of this O-dealkylation.

The Deuterated Analog: Kinetic Isotope Effect (KIE)

While Imazalil-d5 (typically deuterated on the allyl group or the ethyl linker) is used analytically, it illustrates a critical principle in drug design: the Kinetic Isotope Effect .

• Mechanism: If the Carbon-Hydrogen (C-H) bond cleavage at the site of metabolism is the rate-determining step, substituting Hydrogen with Deuterium (C-D) strengthens the bond (lower zero-point energy).

• Prediction: Deuteration at the O-methylene position (the ether linkage) would significantly slow the formation of DCPI (Primary KIE).

• Toxicological Implication: If Imazalil were a drug candidate, deuteration could potentially increase the half-life (

  ) and AUC of the parent compound, potentially exacerbating CYP-induction liabilities while reducing metabolite-related risks.

Metabolic Flow Diagram

Figure 2: Metabolic pathway of Imazalil to DCPI. Deuteration at the ether linkage would impede the oxidative O-dealkylation step.

Quantitative Toxicological Data

The following table summarizes key toxicological parameters derived from mammalian studies (Rat/Mouse) and regulatory assessments (EFSA/EPA).

Parameter	Value	Biological Relevance
Acute Oral LD50	227–343 mg/kg (Rat)	Moderately toxic; classified as Harmful if swallowed.
NOAEL (Chronic)	2.5 mg/kg bw/day	Based on liver hypertrophy and fatty changes in long-term rat studies.
ARfD	0.05 mg/kg bw	Acute Reference Dose; critical for assessing dietary risk (e.g., fruit residues).
Aromatase IC50	~0.3 µM (Microsomal)	Potent inhibition; comparable to some therapeutic azoles.
Metabolite Toxicity	Unknown/Genotoxic Potential	Metabolite R014821 has raised regulatory flags for potential genotoxicity, necessitating precise tracking.

Analytical Protocol: Using Imazalil-d5

To validate toxicological findings or monitor exposure, precise quantification is required. The use of Imazalil-d5 as an Internal Standard is non-negotiable for "Trustworthiness" in data generation.

Why Imazalil-d5?

• Matrix Compensation: Corrects for ion suppression in LC-MS/MS (common in urine/fruit extracts).

• Extraction Efficiency: Mimics the physicochemical properties of Imazalil during Solid Phase Extraction (SPE).

Validated Workflow (LC-MS/MS)

Objective: Quantify Imazalil and DCPI in human urine or plasma.

• Sample Preparation:

  • Aliquot 1.0 mL biological fluid.

  • Spike Internal Standard: Add 50 µL of Imazalil-d5 (100 ng/mL in MeOH). Crucial Step: This ensures IS is present during all extraction steps.

  • Enzymatic Hydrolysis: Add

    -glucuronidase (if measuring total Imazalil) and incubate at 37°C for 2 hours.

• Extraction (SPE):

  • Condition HLB cartridges with MeOH and Water.

  • Load sample.[1][5][6][7][8] Wash with 5% MeOH.

  • Elute with 100% MeOH. Evaporate to dryness and reconstitute.

• Instrumental Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • MRM Transitions:

    • Imazalil: m/z 297.1

      159.0 (Quant), 297.1 255.0 (Qual).

    • Imazalil-d5: m/z 302.1

      164.0 (Shift corresponds to +5 mass units).

Analytical Workflow Diagram

Figure 3: Self-validating analytical workflow utilizing Imazalil-d5 for precise toxicological monitoring.

References

• European Food Safety Authority (EFSA). (2018).[3] Reasoned opinion on the modification of the existing maximum residue levels for imazalil in various commodities. EFSA Journal.[3] Link

• US Environmental Protection Agency (EPA). (2005). Reregistration Eligibility Decision (RED) for Imazalil. EPA Archive. Link

• Faniband, M. H., et al. (2019). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

• Jin, Y., et al. (2019).[9] Maternal exposure to imazalil disrupts the endocrine system in F1 generation mice.[9][10] Molecular and Cellular Endocrinology.[5] Link

• Sergent, T., et al. (2009). CYP1A1 induction and CYP3A4 inhibition by the fungicide imazalil in the human intestinal Caco-2 cells. Toxicology Letters. Link

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. archives.ijper.org [archives.ijper.org]
• 6. Induction and inhibition of cytochrome P450 isoforms by imazalil, a food contaminant, in mouse small intestine and liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of Inhibition of Estrogen Biosynthesis by Azole Fungicides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review | MDPI [mdpi.com]
• 9. Maternal exposure to imazalil disrupts the endocrine system in F1 generation mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Imazalil D5 as an internal standard for pesticide analysis

Application Note: High-Fidelity Quantitation of Imazalil in Citrus Matrices using Imazalil-D5 Internal Standard

Abstract

This application note details a robust protocol for the quantification of Imazalil residues in complex citrus matrices (oranges, lemons, grapefruits) using Imazalil-D5 as an Isotopically Labeled Internal Standard (ILIS). By compensating for the significant signal suppression characteristic of citrus essential oils and high-sugar matrices, this method ensures regulatory compliance with EU and FDA Maximum Residue Limits (MRLs). The protocol utilizes a modified QuEChERS extraction followed by UHPLC-MS/MS analysis, achieving high precision (RSD < 5%) and accuracy (Recovery 85-115%).

Introduction: The Matrix Challenge

Imazalil (Enilconazole) is a widely used post-harvest fungicide applied to citrus fruits to control Penicillium decay. While effective, its analysis is complicated by the "Citrus Matrix Effect." Citrus peels contain high concentrations of terpenes (limonene), waxes, and organic acids. In Electrospray Ionization (ESI), these co-eluting compounds compete for charge in the ionization source, often causing signal suppression of the target analyte.

Why Imazalil-D5? Standard calibration (external standards) fails to correct for this suppression, leading to underestimation of residue levels. Imazalil-D5, a deuterated analog, possesses nearly identical physicochemical properties to the target analyte but is distinguishable by mass spectrometry.

• Co-elution: It elutes at the same retention time (RT) as Imazalil.

• Co-ionization: It experiences the exact same ionization environment (suppression/enhancement) as the analyte.

• Correction: The ratio of Analyte Area/IS Area remains constant, mathematically canceling out the matrix effect.

Physicochemical Profile

Property	Imazalil (Target)	Imazalil-D5 (Internal Standard)
CAS Number	35554-44-0	N/A (Labeled Analog)
Molecular Formula	C14H14Cl2N2O	C14H9D5Cl2N2O
Molecular Weight	297.18 g/mol	302.21 g/mol
LogP	3.82 (Hydrophobic)	~3.82
pKa	6.53 (Imidazole ring)	~6.53
Solubility	Low (Water), High (Methanol, ACN)	Identical
Function	Ergosterol Demethylation Inhibitor	Mass Spec Reference

Experimental Protocol

Reagents and Standards

• Stock Standard: 1000 mg/L Imazalil in Acetonitrile (ACN).

• Internal Standard Stock: 100 mg/L Imazalil-D5 in ACN.

• Working IS Solution: Dilute Imazalil-D5 to 10 µg/mL in ACN. Critical: This solution is spiked into ALL samples and standards at a constant concentration.

• Extraction Salts (QuEChERS AOAC 2007.01): 6g MgSO4, 1.5g NaOAc.

• d-SPE Cleanup (Citrus Mix): 150mg MgSO4, 50mg PSA (Primary Secondary Amine), 50mg C18 (End-capped). Note: C18 is mandatory to remove citrus waxes.

Sample Preparation (Modified QuEChERS)

• Homogenization: Cryogenically mill whole citrus fruit (peel + pulp) to a fine powder.

• Weighing: Transfer 10.0 g of homogenate into a 50 mL centrifuge tube.

• IS Addition (Crucial Step): Add 50 µL of Working IS Solution (10 µg/mL) to the sample before extraction.

  • Reasoning: Adding IS at the start corrects for recovery losses during extraction, not just instrument variation.

• Extraction: Add 10 mL Acetonitrile (1% Acetic Acid). Vortex for 1 min.

• Salting Out: Add QuEChERS salts (MgSO4/NaOAc). Shake vigorously for 1 min. Centrifuge at 4000 rpm for 5 min.

• Cleanup (d-SPE): Transfer 1 mL of supernatant to a d-SPE tube (PSA/C18/MgSO4). Vortex 30s. Centrifuge 5 min.

• Filtration: Filter supernatant through 0.2 µm PTFE filter into an LC vial.

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS coupled to UHPLC.

• Column: C18, 100mm x 2.1mm, 1.7µm (e.g., Waters BEH or Agilent ZORBAX).

• Mobile Phase A: 5mM Ammonium Formate in Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Gradient:

  • 0-1 min: 10% B

  • 1-6 min: Linear ramp to 95% B

  • 6-8 min: Hold 95% B

  • 8.1 min: Re-equilibrate 10% B

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	CE (eV)	Role
Imazalil	297.1	159.0	25	Quantifier
Imazalil	297.1	255.0	18	Qualifier
Imazalil-D5	302.1	164.0*	25	IS Quantifier

*Note: The transition 302.1 -> 164.0 assumes the D5 label is on the dichlorophenyl ring. If the commercial standard is labeled elsewhere, verify the product ion scan.

Visualizing the Workflow & Mechanism

Diagram 1: Analytical Workflow

This diagram outlines the critical path from sample to data, highlighting the precise moment of Internal Standard introduction.

Caption: Step-by-step analytical workflow emphasizing the early introduction of Imazalil-D5 to correct for extraction efficiency.

Diagram 2: Matrix Effect Compensation Mechanism

This diagram illustrates the logic of how the IS corrects for signal suppression.

Caption: Logical flow showing how Imazalil-D5 experiences identical suppression to the analyte, allowing mathematical correction.

Validation & Quality Control

To ensure the trustworthiness of the data, the following validation steps are mandatory:

• Linearity: Construct a calibration curve (0.01 – 1.0 mg/kg) plotting the Response Ratio (Area_Imazalil / Area_IS) vs. Concentration.

  must be > 0.99.

• Matrix Factor (MF) Assessment:

  • Compare the peak area of Imazalil-D5 in pure solvent vs. citrus matrix extract.

  • .

  • Expectation: In citrus, MF is often < 80% (Suppression). If MF < 50%, increase dilution factor.

• Deuterium Exchange Check: Inject a high concentration of Imazalil-D5 alone and monitor the Imazalil (native) transition. There should be no signal. If signal appears, the IS is impure or scrambling is occurring (rare for D5).

Troubleshooting

• Retention Time Shift: Deuterated compounds can elute slightly earlier than native compounds on high-performance C18 columns (the "Deuterium Isotope Effect"). Ensure the integration window is wide enough to capture both.

• Low Recovery: If recovery is < 70% despite IS correction, the C18 sorbent in the d-SPE step might be adsorbing the Imazalil. Reduce C18 amount or switch to Zirconia-based cleanup (Z-Sep) for high-lipid matrices.

References

• European Commission. (2019). Commission Regulation (EU) 2019/1582 amending Annexes II and III to Regulation (EC) No 396/2005 as regards maximum residue levels for imazalil. Official Journal of the European Union. Link

• Anastassiades, M., et al. (2003).

Application Note: High-Precision Quantitation of Imazalil in Agricultural Commodities via LC-MS/MS using Imazalil-D5

Executive Summary

This protocol details the development and validation of a robust LC-MS/MS method for the quantification of Imazalil residues in complex food matrices (Citrus, Pome fruits, Bananas). The method utilizes Imazalil-D5 as a surrogate Internal Standard (IS) to correct for signal suppression/enhancement (Matrix Effects) and recovery losses during QuEChERS extraction.

Key Performance Indicators:

• Dynamic Range: 1.0 – 1000 ng/mL (ppb)

• LOQ: 0.01 mg/kg (10 ppb) in matrix

• Run Time: < 8.0 minutes

• Matrix Tolerance: Compensates for >40% signal suppression in citrus peel extracts.

Scientific Rationale & Chemical Logic

The Challenge: Matrix Effects in ESI+

Imazalil (

) contains an imidazole ring ( ), making it readily protonated ( ) in acidic electrospray ionization (ESI) conditions. However, citrus matrices are rich in essential oils, terpenes, and flavonoids that co-elute with Imazalil, competing for charge in the ESI droplet. This results in Ion Suppression , where the analyte signal is artificially reduced, leading to underestimation of residue levels.

The Solution: Stable Isotope Dilution Assay (SIDA)

Using Imazalil-D5 (typically labeled on the allyloxy chain) provides a "mirror image" correction.

• Co-elution: The D5 isotopologue has virtually identical physicochemical properties (LogP, pKa) to the native target, ensuring it elutes at the exact same retention time.

• Identical Suppression: Any matrix component suppressing the native Imazalil signal will suppress the Imazalil-D5 signal to the exact same extent.

• Correction: By quantifying the ratio of Native/IS, the suppression factor cancels out mathematically.

Experimental Protocol

Chemicals and Reagents[1][2][3]

• Target: Imazalil Analytical Standard (Sigma/PESTANAL).

• Internal Standard: Imazalil-D5 (Allyl-d5), 100 µg/mL in Acetone.

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.

• Additives: Ammonium Formate (10 mM), Formic Acid (0.1%).

• Extraction: QuEChERS Citrate Buffered Kit (AOAC 2007.01 or EN 15662).

Mass Spectrometry Parameters (MRM)

• Ionization: ESI Positive (

  )

• Scan Mode: Multiple Reaction Monitoring (MRM)

• Dwell Time: 25-50 ms per transition.

Table 1: Optimized MRM Transitions

Analyte	Precursor ( )	Product ( )	Role	CE (eV)	Structural Origin
Imazalil	297.1	159.0	Quantifier	20	Dichlorophenyl cation (Ether cleavage)
Imazalil	297.1	69.0	Qualifier	35	Imidazole ring
Imazalil-D5	302.1	159.0 *	Quantifier	20	Unlabeled Dichlorophenyl cation

> Critical Note on D5 Transitions: Most commercial Imazalil-D5 is labeled on the allyl chain. Therefore, the primary fragment (dichlorophenyl,

159) does not carry the deuterium label. The mass shift is only observed in the precursor ( ). Ensure your mass resolution is sufficient to distinguish the precursor from any potential M+4 isotopes of the native, although the +5 shift is generally safe.

Chromatographic Conditions

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

• Flow Rate: 0.35 mL/min.

• Column Temp: 40°C.

• Injection Vol: 2 µL.

Table 2: Gradient Elution Profile

Time (min)	Mobile Phase A (Water + 5mM Amm. Formate + 0.1% FA)	Mobile Phase B (MeOH + 5mM Amm. Formate + 0.1% FA)
0.00	90%	10%
1.00	90%	10%
5.00	5%	95%
7.00	5%	95%
7.10	90%	10%
9.00	90%	10%

Sample Preparation Workflow (QuEChERS)

This workflow incorporates the Internal Standard before extraction to correct for recovery losses.

Figure 1: Modified QuEChERS workflow illustrating the pre-extraction addition of Imazalil-D5 to compensate for extraction efficiency.

Step-by-Step Protocol:

• Homogenization: Cryogenically mill citrus samples (peel and pulp) to a fine paste.

• Weighing: Weigh 10.0 g (±0.1 g) into a 50 mL centrifuge tube.

• IS Spiking (CRITICAL): Add Imazalil-D5 solution to achieve a final concentration of 100 ppb in the extract. Vortex for 30s and let sit for 15 mins to allow interaction with the matrix.

• Extraction: Add 10 mL Acetonitrile (1% Acetic Acid). Shake/Vortex 1 min.

• Partitioning: Add QuEChERS salt packet (4g

  , 1g , 1g Na-Citrate, 0.5g Disodium Citrate sesquihydrate). Shake vigorously for 1 min.

• Centrifugation: 4000 rpm for 5 mins.

• Cleanup (d-SPE): Transfer 1 mL supernatant to a d-SPE tube containing 150mg

  , 25mg PSA (Primary Secondary Amine), and 25mg C18 (to remove citrus oils). Vortex and centrifuge.

• Filtration: Filter supernatant through 0.2 µm PTFE filter into an autosampler vial.

Validation & Calculations

Calculation Logic

Quantification is performed using the Response Ratio (RR) :

The calibration curve is plotted as

(y-axis) vs. Concentration Ratio (x-axis).

Matrix Effect (ME) Assessment

To validate the effectiveness of the D5 standard, calculate the Matrix Effect:

• Negative Value: Ion Suppression (Common in Citrus).

• Positive Value: Ion Enhancement.

• Acceptance: If using D5 IS, the "Relative Matrix Effect" (difference between Native ME and IS ME) should be < 5%.

Figure 2: Mechanism of Matrix Effect compensation using Stable Isotope Dilution.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low IS Recovery	High lipid content in citrus peel.	Increase C18 amount in d-SPE step or use freeze-out (winterization) step.
Peak Tailing	Secondary interactions with silanols.	Ensure Ammonium Formate is present in mobile phase; check column age.
Crosstalk (D5 signal in Native channel)	Isotopic impurity of D5 standard.	Check Certificate of Analysis (CoA) for %D0 impurity. Ensure mass resolution is >0.7 FWHM.
Retention Time Shift	pH instability.	Imazalil retention is pH sensitive.[1] Use fresh buffer (Ammonium Formate).

References

• European Food Safety Authority (EFSA). (2018). Modification of the existing maximum residue levels for imazalil in various commodities. EFSA Journal.[2] Link

• European Commission. (2019). Commission Regulation (EU) 2019/1582 amending Annexes II and III to Regulation (EC) No 396/2005 as regards maximum residue levels for imazalil.[3] EUR-Lex. Link

• Waters Corporation. (2013). QuEChERS Sample Preparation for LC-MS and LC-UV Determination of Carbendazim and Other Conazole Fungicides in Orange Juice. Application Note. Link

• EURL-SRM. (2006). The QuEChERS Method – Extraction and Analysis of Pesticide Residues. EU Reference Laboratories. Link

• Faniband, M. H., et al. (2015).[4] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. eur-lex.europa.eu [eur-lex.europa.eu]
• 3. L_2019246EN.01000101.xml [eur-lex.europa.eu]
• 4. researchgate.net [researchgate.net]

Application Note: High-Precision GC-MS Analysis of Imazalil using Isotope Dilution (Imazalil-d5)

Introduction & Core Directive

Imazalil (Enilconazole) is a widely used imidazole fungicide applied post-harvest to citrus, bananas, and other crops to control storage decay. While effective, its residues are strictly regulated (e.g., EU MRLs typically 0.01–5 mg/kg depending on the commodity).

The Challenge: Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Imazalil faces two primary hurdles:

• Matrix Effects: Co-extracted compounds from complex matrices (like citrus oils) can enhance or suppress the analyte signal in the injector (matrix-induced chromatographic response enhancement) or ion source.

• Recovery Variability: Multi-step extractions like QuEChERS often suffer from variable recovery rates (70-120%).

The Solution: Isotope Dilution Mass Spectrometry (IDMS) This protocol utilizes Imazalil-d5 (allyl-d5) as an Internal Standard (IS). Because the deuterated analog shares nearly identical physicochemical properties with the target analyte but is mass-resolved, it acts as a perfect mirror. Any loss during extraction or signal enhancement in the GC inlet affects both the native and the deuterated forms equally. By quantifying the ratio of their signals, these errors are mathematically cancelled out, providing superior accuracy over external calibration methods.

Physicochemical Profile

Understanding the behavior of the analyte and its isotope analog is critical for method setup.

Property	Imazalil (Native)	Imazalil-d5 (Internal Standard)
CAS Number	35554-44-0	1398065-91-2
Formula	C14H14Cl2N2O	C14H9D5Cl2N2O
Molecular Weight	297.18 g/mol	302.21 g/mol
Label Position	N/A	Allyl group (–OCH2CH=CH2 → –OCD2CD=CD2)
LogP (Octanol/Water)	3.82 (Lipophilic)	~3.82 (Identical extraction behavior)
pKa	6.53 (Basic imidazole N)	~6.53
Boiling Point	~347°C	~347°C
GC Retention Time	~18.5 min (System dependent)	~18.48 min (Deuterium isotope effect may cause slight shift)

Experimental Workflow

The following diagram outlines the critical path for the analysis, emphasizing the point of Internal Standard addition.

Figure 1: Workflow for IDMS analysis of Imazalil. Note that the IS is added before extraction to correct for recovery losses.

Materials and Reagents

• Standards:

  • Imazalil Reference Standard (>98% purity).

  • Imazalil-d5 Internal Standard (>98% isotopic purity).

• Solvents: Acetonitrile (LC-MS grade), Toluene (for GC protection if needed), Formic Acid.

• QuEChERS Kits:

  • Extraction: AOAC 2007.01 method (6g MgSO4, 1.5g NaOAc).

  • Cleanup (d-SPE): For Citrus: PSA (removes sugars/acids) + C18 (removes fats) + GCB (removes pigments) + MgSO4.

• Instrumentation: GC-MS (Single Quadrupole or Triple Quad) with EI source.

Detailed Protocol

Phase 1: Standard Preparation

Objective: Create a calibration curve where the concentration of Imazalil varies, but Imazalil-d5 remains constant.

• Stock Solutions (1 mg/mL): Dissolve 10 mg of Native Imazalil in 10 mL Acetone. Repeat for Imazalil-d5. Store at -20°C.

• Working IS Solution (10 µg/mL): Dilute the Imazalil-d5 stock 1:100 in Acetonitrile.

• Calibration Standards: Prepare 5-7 levels (e.g., 10, 50, 100, 250, 500, 1000 ng/mL) of Native Imazalil in Acetonitrile.

• IS Addition: Add the exact same amount of Working IS Solution to every calibration vial (e.g., add 50 µL of IS to 950 µL of standard to achieve 500 ng/mL IS concentration).

Phase 2: Sample Preparation (QuEChERS)

Objective: Extract Imazalil from the food matrix while removing interferences.

• Homogenization: Cryogenically mill the sample (citrus peel/pulp) to a fine powder.

• Weighing: Weigh 10.0 g (±0.1 g) of homogenate into a 50 mL centrifuge tube.

• IS Spiking (Critical): Add 100 µL of Working IS Solution (10 µg/mL) directly to the sample.

  • Note: This results in a theoretical concentration of 100 ng/g (ppb) in the sample.

  • Action: Vortex for 1 min and let stand for 15 min to allow interaction with the matrix.

• Extraction:

  • Add 10 mL Acetonitrile (containing 1% Acetic Acid).

  • Shake vigorously for 1 min (or use Geno/Grinder).

  • Add QuEChERS Salts (4g MgSO4, 1g NaCl). Note: If using AOAC acetate buffer, use 6g MgSO4 + 1.5g NaOAc.

  • Shake immediately and vigorously for 1 min to prevent MgSO4 agglomeration.

  • Centrifuge at 4000 rpm for 5 min.

• Cleanup (d-SPE):

  • Transfer 1 mL of the supernatant to a d-SPE tube (containing 150 mg MgSO4, 50 mg PSA, 50 mg C18, and 7.5 mg GCB for citrus).

  • Vortex for 30 seconds.

  • Centrifuge at 13,000 rpm for 2 min.

• Final Prep: Transfer 0.5 mL of the cleaned extract to a GC vial.

  • Optional: Add analyte protectant (e.g., sorbitol/3-ethoxy-1,2-propanediol) if peak tailing is observed, though IDMS usually corrects for this.

Phase 3: GC-MS Instrumentation & Conditions

System: Agilent 7890/5977 or equivalent.

GC Parameters:

• Column: HP-5MS UI or DB-5MS (30 m × 0.25 mm × 0.25 µm).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode (purge on at 0.75 min). Temperature: 250°C.

  • Liner: Ultra-Inert Single Taper with Wool (essential to prevent adsorption of the imidazole nitrogen).

• Oven Program:

  • Initial: 70°C for 1 min.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 10°C/min to 280°C.

  • Hold: 5 min. (Imazalil elutes ~18-20 min depending on ramp).

MS Parameters (SIM Mode): Imazalil-d5 (allyl-d5) has a specific fragmentation behavior. The allyl group is often lost during fragmentation (loss of mass 41 for native, 46 for d5).

• Native Imazalil (MW 296):

  • Quant Ion: m/z 296 (Molecular Ion M+).

  • Qual Ions: m/z 173 (Dichlorophenyl cation), m/z 215.

  • Note: m/z 255 is the [M - Allyl] fragment.

• Imazalil-d5 (MW 301):

  • Quant Ion: m/z 301 (Molecular Ion M+).

  • Qual Ion: m/z 303 (Isotope of M+).

  • Warning: Do NOT use m/z 255 for the Internal Standard. The loss of the allyl-d5 group (mass 46) from the d5 parent (301) yields m/z 255 (301 - 46 = 255). This is the same mass as the native fragment. Using 255 will cause cross-talk and invalid quantitation. Stick to the Molecular Ion (301) for the IS.

Analyte	Quant Ion (m/z)	Qualifier Ions (m/z)	Dwell Time (ms)
Imazalil	296.0	173.0, 215.0	50
Imazalil-d5	301.0	303.0	50

Data Analysis & Calculation

Response Factor (RF) Calculation: Do not use raw area counts. Calculate the Relative Response Factor (RRF) from your calibration curve.

Quantitation of Unknowns:

Because the IS is added at the beginning, the "Recovery" factor is automatically accounted for in the

term. If extraction is poor, drops, increasing the calculated ratio, thus correcting the result.

Method Validation Criteria (SANTE/11312/2021)

To ensure the method is "Self-Validating," confirm these metrics:

• Linearity: Calibration curve ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  . Residuals < ±20%.[1][2][3]

• Ion Ratio: The ratio of Quant/Qual ions in samples must match the standard within ±30%.

• Retention Time: Sample RT must match Standard RT within ±0.1 min.

• Recovery: Although IDMS corrects for this, monitor absolute area of the IS. If IS area in a sample is <50% of the IS area in the standard, the matrix suppression is too high; dilute the sample and re-inject.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Tailing Peaks	Active sites in inlet liner.	Replace liner with Ultra-Inert Deactivated liner. Trim column.
Low IS Area	Matrix suppression or extraction loss.	Check pH of extraction (Imazalil needs pH > 6 for good partitioning into organic phase, but QuEChERS is buffered). Ensure d-SPE isn't saturating.
Cross-talk (IS signal in Native channel)	Impure IS or wrong ion selection.	Ensure you are NOT using m/z 255 for the IS. Use m/z 301. Check isotopic purity of standard.

References

• European Commission. (2021). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021). EURL. Link

• Lehotay, S. J. (2007). Determination of Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate: Collaborative Study. Journal of AOAC International. Link

• Faniband, M. H., et al. (2015).[4] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. (Provides fragmentation insights relevant to ion selection). Link

• Food and Agriculture Organization (FAO). (2018).[5] Imazalil - Evaluation of Residues and Toxicology.[4][6] FAO Plant Production and Protection Paper. Link

Sources

• 1. LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. w3.ual.es [w3.ual.es]
• 3. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]

Quantitative Analysis of Imazalil Residues in Food Matrices Using Stable Isotope Dilution LC-MS/MS with Imazalil-D5

An Application Note for Researchers and Scientists

Senior Application Scientist: Dr. Gemini

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the fungicide imazalil in complex food matrices. Imazalil is a widely used post-harvest fungicide, particularly on citrus fruits and bananas, to prevent spoilage from fungal growth.[1][2][3] Regulatory agencies worldwide have established Maximum Residue Limits (MRLs) for imazalil, necessitating reliable analytical methods for monitoring compliance and ensuring consumer safety.[1][4] This protocol employs the stable isotope dilution (SID) method, using Imazalil-D5 as an internal standard, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for accurate quantification.[5] The methodology leverages a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol, ensuring high recovery and effective matrix effect mitigation for various food commodities.[6][7]

Introduction: The Imperative for Accurate Residue Analysis

Imazalil is a systemic imidazole fungicide that functions by inhibiting ergosterol biosynthesis, a critical component of fungal cell membranes.[5] Its efficacy against a broad spectrum of fungi, including benzimidazole-resistant strains, has led to its extensive use in agriculture.[2] However, the potential for dietary exposure and possible health risks, as highlighted by regulatory bodies like the EPA, mandate stringent monitoring of its residues in foodstuffs.[8]

The analysis of pesticide residues in food is analytically challenging due to the complexity of the matrices (e.g., fats, pigments, sugars) and the low concentration of the target analytes. These matrix components can cause significant signal suppression or enhancement in the mass spectrometer ion source, leading to inaccurate quantification. The use of a stable isotope-labeled internal standard, such as Imazalil-D5, is the gold standard for compensating for these matrix effects.[9] Imazalil-D5 shares near-identical physicochemical properties with the native imazalil, causing it to behave similarly during sample extraction, cleanup, chromatography, and ionization, thereby correcting for variations in sample preparation and instrumental response.[5]

This guide provides a comprehensive protocol for the analysis of imazalil, grounded in the principles of stable isotope dilution, to achieve the highest levels of accuracy and precision.

Principle: The Power of Stable Isotope Dilution Analysis (SIDA)

Stable Isotope Dilution Analysis is a powerful technique for quantitative analysis that relies on the addition of a known quantity of an isotopically enriched version of the analyte (the internal standard, IS) to the sample at the very beginning of the analytical procedure.

The core principle is that the native analyte and the labeled internal standard are chemically identical and thus exhibit the same behavior throughout the entire workflow (extraction, cleanup, and analysis). Any loss of analyte during sample processing will be accompanied by a proportional loss of the internal standard. Similarly, any matrix-induced ionization suppression or enhancement will affect both the analyte and the standard equally. By measuring the response ratio of the analyte to the internal standard, an accurate quantification can be achieved, irrespective of sample loss or matrix effects.

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

Materials and Reagents

• Standards: Imazalil (PESTANAL®, analytical standard), Imazalil-D5 (allyl-d5, analytical standard).[10]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (≥98%).

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Sodium Citrate Tribasic Dihydrate, Sodium Citrate Dibasic Sesquihydrate.

• dSPE Sorbents: Primary Secondary Amine (PSA), C18 sorbent.

• Equipment: High-speed centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, 50 mL and 15 mL polypropylene centrifuge tubes, syringe filters (0.22 µm).

• Instrumentation: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Imazalil and Imazalil-D5 neat standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Intermediate Imazalil Standard (10 µg/mL): Dilute the primary stock solution 1:100 with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Imazalil-D5 primary stock solution 1:1000 with methanol.

• Calibration Standards (1 - 100 ng/mL): Prepare a series of calibration standards by serial dilution of the intermediate imazalil standard in a suitable solvent (e.g., 80:20 methanol:water). Fortify each calibration standard with the internal standard spiking solution to a final concentration of 20 ng/mL.

Detailed Sample Preparation Protocol: The QuEChERS Method

This protocol is optimized for high-moisture food matrices like citrus fruits, melons, or cucumbers.[11] For matrices with high fat content, an additional cleanup step with C18 may be required.[12]

Caption: Step-by-step QuEChERS sample preparation workflow.

Step-by-Step Methodology:

• Homogenization: Weigh 10 g (± 0.1 g) of the homogenized food sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Imazalil-D5 internal standard spiking solution to the sample. This step is critical and must be done at the very beginning to ensure the principle of SIDA is upheld.

• Extraction: Add 10 mL of acetonitrile to the tube. Acetonitrile is chosen for its ability to efficiently extract a wide range of pesticides while minimizing the co-extraction of nonpolar lipids.[7]

• First Vortex: Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing of the sample with the extraction solvent.

• Salting-Out: Add the QuEChERS extraction salt packet (typically containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate). The magnesium sulfate absorbs excess water, while the salts induce a phase separation between the aqueous sample layer and the acetonitrile layer, driving the analytes into the organic phase.[7]

• Second Shake: Immediately after adding the salts, cap the tube and shake vigorously for 1 minute. This prevents the agglomeration of salts and ensures a clean phase separation.

• First Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes. This will result in a clean separation of the upper acetonitrile layer.

• Dispersive SPE (dSPE) Cleanup: Transfer an aliquot (e.g., 1 mL) of the supernatant (acetonitrile extract) into a 2 mL microcentrifuge tube containing dSPE sorbents (e.g., 150 mg MgSO₄ and 25 mg PSA).

  • Causality: PSA effectively removes organic acids, sugars, and some pigments from the extract. MgSO₄ removes any remaining water. For fatty matrices, C18 sorbent would be included to remove lipids.[12]

• Third Vortex: Vortex the dSPE tube for 30 seconds to ensure the extract interacts fully with the cleanup sorbents.

• Second Centrifugation: Centrifuge at high speed (e.g., ≥10,000 rpm) for 5 minutes to pellet the dSPE sorbents.

• Final Preparation: Carefully transfer the final, cleaned extract into an autosampler vial, filtering through a 0.22 µm syringe filter if necessary, for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS Conditions

The following are typical starting conditions. Method optimization is recommended for specific instrumentation and matrices.

Parameter	Condition
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions, equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	300°C
Ion Spray Voltage	5500 V
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 1: Optimized MRM Transitions for Imazalil and Imazalil-D5

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Imazalil	297.0	159.0	201.0	22
Imazalil-D5	302.2	159.0	206.0	22

Note: The precursor ion for Imazalil corresponds to its molecular weight [M+H]⁺.[8][13] The product ions are characteristic fragments used for confirmation and quantification.[13] Collision energies should be optimized for the specific instrument used.

Method Performance and Validation Data

Method validation should be performed according to established guidelines. The following table shows typical performance data for this method across various matrices.[3][14][15]

Table 2: Typical Method Validation Results

Matrix	Fortification Level (ppm)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (ppm)
Citrus Fruit	0.05 - 2.0	82 - 95	< 15%	0.01
Honeydew Melon	0.05 - 3.0	81 - 91	< 15%	0.01
Cucumber	0.10 - 1.0	85 - 105	< 10%	0.01
Potato	0.01 - 0.5	88 - 99	< 10%	0.01

Recovery studies demonstrate the method's accuracy, while RSD values indicate its precision. The LOQ is established as the lowest concentration at which the analyte can be reliably quantified with acceptable accuracy and precision.[3][6][14]

Conclusion

The method described provides a reliable and robust workflow for the quantification of imazalil residues in diverse food matrices. The strategic use of Imazalil-D5 as an internal standard is fundamental to the method's success, effectively compensating for matrix-induced signal variability and losses during sample preparation. The QuEChERS protocol offers an efficient and effective means of sample extraction and cleanup. This combination of advanced sample preparation and sensitive LC-MS/MS detection ensures high-quality, defensible data that meets the stringent requirements for regulatory monitoring and food safety assessment.

References

• Erasmus, A., et al. (2015). Imazalil residue loading and green mould control in citrus packhouses. Postharvest Biology and Technology, 108, 66-75. Available from: [Link]

• Food and Agriculture Organization of the United Nations. (2018). Imazalil (110). In Pesticide residues in food 2018 – Joint FAO/WHO Meeting on Pesticide Residues. Retrieved from [Link]

• Su, H.-C., & Lin, A-Y. (2003). High performance liquid chromatographic determination of imazalil residue in agricultural products. Journal of Food and Drug Analysis, 11(4), 296-301. Available from: [Link]

• INCHEM. (1977). Imazalil (Pesticide residues in food: 1977 evaluations). Retrieved from [Link]

• PubChem. (n.d.). Imazalil. National Center for Biotechnology Information. Retrieved from [Link]

• Su, H.-C., & Lin, A-Y. (2003). High Performance Liquid Chromatographic Determination of Imazalil Residue in Agricultural Products. Journal of Food and Drug Analysis, 11(4). Available from: [Link]

• European Food Safety Authority. (2018). Modification of the existing maximum residue levels for imazalil in various commodities. EFSA Journal, 16(6), e05329. Retrieved from [Link]

• Sannino, A., et al. (2003). Determination of imazalil and benzimidazole residues in processed fruit products with liquid chromatography and tandem mass spectrometry. ResearchGate. Available from: [Link]

• Biziuk, M., et al. (2016). Determination of imazalil and thiabendazole by UPLC-Q-TOF-MS – an analysis of a grapefruit extract-containing dietary supplement. Current Issues in Pharmacy and Medical Sciences, 29(2), 73-76. Available from: [Link]

• Food and Agriculture Organization of the United Nations. (2001). FAO SPECIFICATIONS AND EVALUATIONS FOR PLANT PROTECTION PRODUCTS IMAZALIL. Retrieved from [Link]

• Majors, R. E. (2011). QuEChERS - A New Sample Preparation Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. LCGC International. Available from: [Link]

• Caelen, I., et al. (2015). LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology, 39(8), 648–654. Available from: [Link]

• Anastassiades, M. (2006). The QuEChERS Method. European Union Reference Laboratories for Pesticide Residues. Available from: [Link]

• Christopoulou, M., et al. (2023). Determination of Pesticide Residues in Olive Oil Using QuEChERS Extraction and Liquid Chromatography–Orbitrap High-Resolution Mass Spectrometry: Comparison of Different Clean-Up Sorbents and Validation Study. Sustainability, 15(11), 8714. Available from: [Link]

• Lee, S., et al. (2021). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. PLOS ONE, 16(11), e0259498. Available from: [Link]

• Sannino, A. (2003). determination of imazalil and benzimidazole residues in processed fruit products by liquid chromatography and tandem mass spectrometry. ResearchGate. Available from: [Link]

• Kowalski, J., et al. (n.d.). A Comprehensive Approach to Pesticide Residue Testing, Including Non-Target Analysis, for Fruits, Vegetables, and Nuts. Restek. Available from: [Link]

Sources

• 1. ars.usda.gov [ars.usda.gov]
• 2. 409. Imazalil (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. lawdata.com.tw [lawdata.com.tw]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. caymanchem.com [caymanchem.com]
• 6. fao.org [fao.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Imazalil-(allyl-d5) PESTANAL , analytical standard 1398065-91-2 [sigmaaldrich.com]
• 11. gcms.cz [gcms.cz]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Determination of imazalil and thiabendazole by UPLC- Q-TOF-MS – an analysis of a grapefruit extract-containing dietary supplement | Current Issues in Pharmacy and Medical Sciences [czasopisma.umlub.pl]

Application Note: Quantitative Analysis of Imazalil in Environmental Water via Isotope Dilution LC-MS/MS

Abstract

This protocol details a robust analytical workflow for the quantification of Imazalil in surface and wastewater samples at ng/L (ppt) levels. Imazalil, a post-harvest fungicide and veterinary antimycotic, is frequently detected in aquatic environments due to agricultural runoff and wastewater effluent. To overcome significant signal suppression caused by dissolved organic matter (DOM) and humic acids, this method utilizes Imazalil-D5 as a surrogate internal standard. The protocol employs solid-phase extraction (SPE) using polymeric HLB sorbent followed by LC-MS/MS analysis in Positive Electrospray Ionization (ESI+) mode.

Introduction & Scientific Rationale

Environmental water analysis faces a critical challenge: Matrix Effects . Co-eluting components in complex matrices (like wastewater) compete for ionization energy in the mass spectrometer source, often suppressing the analyte signal by 20–60%.

Standard external calibration fails to correct for this suppression, leading to underestimation of environmental load. This protocol employs Isotope Dilution Mass Spectrometry (IDMS) . By spiking samples with a deuterated isotopologue (Imazalil-D5) prior to sample preparation, the method achieves two goals:

• Extraction Correction: The D5 standard experiences the same extraction losses as the target analyte.

• Ionization Correction: Because Imazalil and Imazalil-D5 co-elute chromatographically, they experience the exact same matrix suppression at the moment of ionization. The ratio of their responses remains constant, ensuring accurate quantification.

Materials and Reagents

• Target Analyte: Imazalil (CAS: 35554-44-0), >98% purity.[1]

• Internal Standard (IS): Imazalil-D5 (Allyl-d5) (CAS: 1398065-91-2).[2] Note: The deuterium label is on the allyl group.

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Formic Acid (FA), Ammonium Formate (AmForm).

• SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) Polymeric Sorbent (e.g., Oasis HLB or equivalent), 200 mg/6 mL.

Analytical Protocol

Sample Preparation Workflow

The following workflow utilizes SPE to concentrate the sample (typically 500x) and remove salts.

Critical Step: The Internal Standard must be added before any filtration or extraction occurs to validate the entire recovery process.

Figure 1: Step-by-step extraction and analysis workflow for Imazalil in water samples.

Detailed SPE Procedure

• Pre-treatment: Adjust 500 mL water sample to pH 7.0 ± 0.5. Add 25 µL of Imazalil-D5 working solution (1 µg/mL) to achieve a final concentration of 50 ng/L.

• Conditioning: Pass 5 mL MeOH followed by 5 mL Milli-Q water through the HLB cartridge. Do not let the cartridge dry.

• Loading: Load the sample under vacuum at a flow rate of ~5–10 mL/min.

• Washing: Wash with 5 mL of 5% Methanol in water to remove salts and highly polar interferences. Dry cartridge under vacuum for 10 mins.

• Elution: Elute analytes with 2 x 3 mL of 100% Methanol.

• Concentration: Evaporate eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute in 1.0 mL of Mobile Phase A/B (80:20).

LC-MS/MS Conditions

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series or Waters Xevo).

Chromatography (LC):

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18), 2.1 x 100 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	10	Initial Hold
1.00	10	Start Gradient
8.00	95	Elution of Imazalil
10.00	95	Wash
10.10	10	Re-equilibration
13.00	10	End Run

Mass Spectrometry (MS):

• Ionization: ESI Positive (+)[3][4]

• Capillary Voltage: 3500 V

• Gas Temperature: 350°C

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type	Collision Energy (V)
Imazalil	297.1	159.0	Quantifier	25
297.1	201.0	Qualifier	20
Imazalil-D5	302.1	164.0	Quantifier (IS)	25

Note: The shift from 159 to 164 in the product ion confirms the deuterium label is retained on the fragment ion during collision-induced dissociation (CID).

Data Analysis & Calculation

Quantification is performed using the Internal Standard Method .

Where:

• = Peak Area of Imazalil (297.1 -> 159.0)
• = Peak Area of Imazalil-D5 (302.1 -> 164.0)
• = Concentration of D5 spiked into the sample (e.g., 50 ng/L)
• = Relative Response Factor (determined from calibration curve slope)

Troubleshooting & Tips

• Carryover: Imazalil is "sticky" on stainless steel. Use a needle wash of 50:50 ACN:Isopropanol + 0.1% Formic Acid.

• Isotope Purity: Ensure the D5 standard does not contain >0.5% unlabeled Imazalil (D0), as this will artificially inflate the analyte signal.

• pH Control: Imazalil is basic (pKa ~6.5). Conducting SPE at neutral pH (7.0) ensures the molecule is predominantly neutral/hydrophobic, maximizing retention on the HLB sorbent.

References

• US Environmental Protection Agency. (2007).[5][6] Method 1694: Pharmaceuticals and Personal Care Products in Water, Soil, Sediment, and Biosolids by HPLC/MS/MS.[3][5][7] EPA-821-R-08-002. [Link][5]

• Faniband, M. H., et al. (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. [Link]

• Food and Agriculture Organization (FAO). (2018). Imazalil: Evaluation of Residues and Toxicology.[8] Joint FAO/WHO Meeting on Pesticide Residues (JMPR). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Imazalil-(allyl-d5) PESTANAL , analytical standard 1398065-91-2 [sigmaaldrich.com]
• 3. weber.hu [weber.hu]
• 4. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. fao.org [fao.org]

High-Precision Quantification of Imazalil Using Imazalil-d5 Isotope Dilution

Core Directive & Scope

This technical guide details the sample preparation and LC-MS/MS workflows for the analysis of the fungicide Imazalil (Enilconazole) using its deuterated isotopologue, Imazalil-d5 , as an Internal Standard (IS).

While standard external calibration is common, it fails to correct for the severe matrix effects (ionization suppression/enhancement) often encountered in complex matrices like citrus peel or human plasma. This guide focuses on Isotope Dilution Mass Spectrometry (IDMS) , where Imazalil-d5 is spiked early in the extraction process to act as a self-correcting probe for extraction efficiency and ionization variability.

Physicochemical Context & Reagent Handling[1][2]

Understanding the molecule is the first step to reproducible extraction.

Property	Value	Implication for Sample Prep
Analyte	Imazalil (native)	Target antifungal agent.[1][2][3][4][5][6][7]
Internal Standard	Imazalil-d5 (Allyl-d5)	Deuterium label on the allyl group ( ).
pKa	~6.53 (Basic)	Ionizes ( ) in acidic conditions. Retained by Cation Exchange (MCX).
LogP	3.82 (Hydrophobic)	Requires organic solvents (Acetonitrile/Methanol) for extraction; sticks to plastics if water content is too high.
Solubility	High in MeOH, ACN	Prepare stocks in Methanol. Avoid pure water for stocks to prevent precipitation.

Critical Reagent Protocol: Imazalil-d5 Stock Preparation

• Solvent: Methanol (LC-MS Grade).

• Concentration: Prepare a primary stock at 1.0 mg/mL.

• Storage: -20°C in amber glass vials (light sensitive).

• Purity Check (Expert Insight): Before use, inject the Imazalil-d5 alone. If a peak appears at the native transition (297

  159), the standard contains "d0" impurity. If this contribution exceeds 0.5% of your lower limit of quantification (LLOQ), quantification will be biased.

LC-MS/MS Method Parameters

The choice of transitions is critical. Imazalil-d5 (allyl-labeled) shares product ions with the native compound if the fragmentation involves the loss of the allyl group.

Table 1: Optimized MRM Transitions

Compound	Precursor ( )	Product ( )	Type	Collision Energy (V)	Structural Note
Imazalil	297.1	159.0	Quant	25	Dichlorophenyl-ethyl-imidazole core
297.1	255.0	Qual	20	Loss of Allyl group ( )
Imazalil-d5	302.1	255.0	Quant	20	Loss of d5 -Allyl group ( ). Note: Fragment mass is identical to native.
302.1	159.0	Qual	25	Core structure (label lost).

Technical Note: Because the Quant transition for the IS (302

255) produces the same product ion mass as the Native Qualifier (297 255), chromatographic resolution is not required, but mass resolution of the precursor (Q1) is vital. Ensure Q1 resolution is set to "Unit" or "High" to prevent crosstalk.

Protocol A: Food & Agricultural Matrices (QuEChERS)

Application: Citrus fruits, vegetables, baby food. Rationale: The "Buffered Acetate" QuEChERS method is chosen because Imazalil is pH-sensitive. The acetate buffer maintains pH ~5, ensuring stability and consistent recovery.

Workflow Diagram (QuEChERS)

Figure 1: Modified QuEChERS workflow emphasizing the critical equilibration step for the Internal Standard.

Step-by-Step Protocol

• Homogenization: Cryogenically mill the sample (e.g., orange peel) to a fine powder.

• Weighing: Weigh 10.0 g (±0.1 g) into a 50 mL FEP centrifuge tube.

• IS Addition (Critical): Add 100 µL of Imazalil-d5 working solution (e.g., 1 µg/mL).

  • Expert Insight: Vortex gently and let stand for 15 minutes . This allows the d5 molecules to permeate the tissue and bind to matrix sites similarly to the native analyte.

• Extraction: Add 10 mL Acetonitrile (containing 1% Acetic Acid) . Shake mechanically for 1 minute.

• Partitioning: Add QuEChERS salt packet (4 g MgSO

  , 1 g NaCl). Shake immediately and vigorously for 1 minute to prevent MgSO clumping.

• Centrifugation: Spin at 3000

  g for 5 minutes.

• Cleanup (d-SPE): Transfer 1 mL of supernatant to a d-SPE tube containing PSA (Primary Secondary Amine) and C18 .

  • Why PSA? Removes sugars and fatty acids.

  • Why C18? Removes lipids/waxes common in citrus peel.

  • Warning: Do NOT use GCB (Graphitized Carbon Black) as it strongly retains planar pesticides like Imazalil, causing signal loss.

• Final Prep: Centrifuge d-SPE tube. Dilute extract 1:1 with mobile phase A (Water + 0.1% Formic Acid) to match initial mobile phase conditions.

Protocol B: Biological Fluids (Plasma/Urine)

Application: Toxicology, pharmacokinetic studies. Rationale: Solid Phase Extraction (SPE) using Mixed-Mode Cation Exchange (MCX) yields the cleanest extracts. Imazalil (pKa 6.5) is positively charged in acid, allowing it to bind ionically while interferences are washed away.

Workflow Diagram (SPE-MCX)

Figure 2: Mixed-Mode Cation Exchange (MCX) extraction logic. The pH switch is the key mechanism for selectivity.

Step-by-Step Protocol

• Pre-treatment: Mix 200 µL Plasma with 10 µL Imazalil-d5 IS. Add 200 µL 4% Phosphoric Acid (

  ) .

  • Mechanism:[1][4] Acidification ensures Imazalil is fully protonated (

    ) to bind to the cation exchange resin.

• Conditioning: Condition MCX cartridge (30 mg/1cc) with 1 mL MeOH followed by 1 mL Water.

• Loading: Load the pre-treated sample at a slow flow rate (~1 mL/min).

• Wash 1 (Aqueous): Wash with 1 mL 2% Formic Acid. (Removes proteins/salts).

• Wash 2 (Organic): Wash with 1 mL Methanol. (Removes neutral hydrophobic interferences; Imazalil stays bound ionically).

• Elution: Elute with 2

  500 µL 5% Ammonium Hydroxide in Methanol .

  • Mechanism:[1][4] The high pH neutralizes the Imazalil (

    ), breaking the ionic bond with the sorbent and releasing it into the solvent.

• Reconstitution: Evaporate to dryness under

  at 40°C. Reconstitute in 100 µL 10% Methanol/Water.

Troubleshooting & Validation Criteria

Table 2: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery of IS	pH too high during SPE load.	Ensure sample pH < 4 using . Imazalil must be charged to bind MCX.
Variable IS Response	Incomplete equilibration.	Increase time between spiking IS and adding extraction solvent (Step 3 in Protocol A).
Crosstalk (d5 signal in native)	Impure Standard or Mass Overlap.	Check d5 purity. Ensure Q1 resolution is not too wide (0.7 Da FWHM is standard).
Peak Tailing	Secondary interactions.	Add 5mM Ammonium Formate to the LC mobile phase to mask free silanols on the column.

Validation Check: Calculate the Response Factor (RF) for every sample:

Plot RF vs. Concentration. If the , check the IS addition precision. If the IS area varies by >50% between samples, matrix suppression is severe—dilute the sample extract 1:5 or 1:10.

References

• Food and Agriculture Organization (FAO). (2018). Imazalil: Pesticide Residues in Food - Joint FAO/WHO Meeting on Pesticide Residues (JMPR).[1]

• European Union Reference Laboratory (EURL). (2008). Standard Operating Procedure for the Determination of Pesticide Residues using QuEChERS.

• Faniband, M., et al. (2015). "LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures." Journal of Analytical Toxicology, 39(8), 689–695.

• Sigma-Aldrich. (2024). Imazalil-(allyl-d5) PESTANAL® Analytical Standard Product Sheet.

Sources

• 1. apps.who.int [apps.who.int]
• 2. caymanchem.com [caymanchem.com]
• 3. High pressure liquid chromatographic determination of imazalil residues in citrus fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. w3.ual.es [w3.ual.es]
• 5. researchgate.net [researchgate.net]
• 6. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]

determining imazalil levels in soil using Imazalil D5

Application Note: Precision Quantitation of Imazalil in Soil Matrices via LC-MS/MS using Isotope Dilution (Imazalil-D5)

Abstract

This application note details a robust protocol for the determination of Imazalil (Enilconazole) residues in agricultural soil. Due to the complex nature of soil matrices—rich in humic acids and organic matter—standard external calibration often fails to account for significant ion suppression in Electrospray Ionization (ESI). This method utilizes Imazalil-D5 as an internal standard (IS) in a modified QuEChERS workflow. The inclusion of the deuterated analog prior to extraction corrects for both recovery losses and matrix effects, ensuring high-precision quantitation at the sub-ppb level (

).

Introduction & Scientific Rationale

2.1 The Target: Imazalil Persistence Imazalil (

) is a systemic imidazole fungicide widely used for post-harvest storage of citrus and bananas. Unlike foliar pesticides that degrade rapidly, Imazalil exhibits moderate-to-high persistence in soil, with a half-life ( ) ranging from 4 to 5 months (approx. 120–150 days) depending on soil type and temperature [1]. This persistence necessitates rigorous monitoring to assess environmental accumulation and potential leaching.

2.2 The Challenge: Soil Matrix Effects Soil is one of the most challenging matrices for LC-MS/MS. Co-extracted compounds, particularly humic and fulvic acids, compete for charge in the ESI source. This phenomenon, known as Ion Suppression , can reduce the analyte signal by 20–60%, leading to false negatives or underestimation of toxicity risks if not corrected.

2.3 The Solution: Isotope Dilution Mass Spectrometry (IDMS) This protocol employs Imazalil-D5. Because the physicochemical properties (pKa, solubility, retention time) of the deuterated analog are nearly identical to the native target, it experiences the exact same extraction inefficiencies and ionization suppression. By quantifying the ratio of the native to the deuterated signal, these errors are mathematically cancelled out.

Materials & Reagents

3.1 Standards

• Target Analyte: Imazalil (CAS: 35554-44-0), >98% purity.

• Internal Standard: Imazalil-D5 (CAS: 1398065-91-2). Note: The D5 label is typically located on the ethyl chain or imidazole ring. Verify the certificate of analysis for specific isotopic positioning.

3.2 Reagents

• Extraction Solvent: Acetonitrile (LC-MS grade).

• Buffer/Salts: Anhydrous Magnesium Sulfate (

  ), Sodium Chloride ( ), Sodium Citrate.

• Clean-up Sorbents (d-SPE): Primary Secondary Amine (PSA) to remove organic acids/sugars; C18 to remove lipids/waxes.

• Mobile Phase: Water (0.1% Formic Acid) and Methanol (0.1% Formic Acid). Ammonium formate (5mM) is an alternative additive to improve peak shape.

Experimental Workflow

Step 1: Sample Preparation & Hydration (Critical)

• Sieving: Sieve soil to 2 mm to remove stones and large debris. Homogenize thoroughly.

• Hydration: Weigh 10.0 g of soil into a 50 mL centrifuge tube.

• Expert Insight: Dry soil pores are often collapsed, preventing acetonitrile from extracting residues trapped deep within the matrix.

• Action: Add 10 mL of HPLC-grade water to the soil. Vortex briefly and let stand for 30 minutes . This "slurry" step re-opens soil pores.

Step 2: Internal Standard Spiking

• Add 50

  L of Imazalil-D5 working solution (e.g., 10 ppm) to the hydrated soil before solvent addition.

• Target Concentration: The IS concentration in the final extract should be approximately mid-range of your calibration curve (e.g., 50 ppb).

• Vortex for 1 minute to distribute the IS into the aqueous soil phase.

Step 3: Extraction (Citrate-Buffered QuEChERS)

• Add 10 mL Acetonitrile to the tube.

• Vortex vigorously for 1 minute.

• Add QuEChERS salts: 4 g

  , 1 g , 1 g Na-Citrate, 0.5 g Na-Hydrogencitrate .

• Immediately shake vigorously for 1 minute to prevent

  agglomeration.

• Centrifuge at 4,000 rpm for 5 minutes .

Step 4: Clean-up (Dispersive SPE)

• Transfer 1 mL of the supernatant (top organic layer) to a d-SPE tube containing:

  • 150 mg

    (removes residual water)

  • 25 mg PSA (removes humic acids/sugars)

  • 25 mg C18 (removes hydrophobic interferences)

• Vortex for 30 seconds.

• Centrifuge at 13,000 rpm for 2 minutes .

• Transfer the purified supernatant to an autosampler vial.

Step 5: Instrumental Analysis (LC-MS/MS)

LC Parameters:

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 100 mm, 1.8

  m).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2–5

  L.

• Gradient:

  • 0 min: 90% A (Water + 0.1% FA) / 10% B (MeOH + 0.1% FA)

  • 1.0 min: 90% A / 10% B

  • 6.0 min: 5% A / 95% B

  • 8.0 min: 5% A / 95% B

  • 8.1 min: 90% A / 10% B (Re-equilibration)

MS/MS Parameters (ESI Positive):

Analyte	Precursor Ion ( )	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (V)
Imazalil	297.1	159.0	69.0	20 / 35
Imazalil-D5	302.1	164.0	74.0	20 / 35

*Note: Transitions for D5 depend on the labeling position. If the label is on the imidazole ring, 69 shifts to 74. If on the ethyl chain, 159 shifts to 164. Always verify with a product ion scan of your specific standard.

Visualizations

Figure 1: Analytical Workflow Diagram

This diagram illustrates the critical path from raw soil to quantified data, emphasizing the hydration step often missed in standard protocols.

Caption: Figure 1. Optimized QuEChERS workflow for soil. The hydration step is critical for recovering residues from dry soil pores.

Figure 2: Mechanism of Matrix Effect Correction

This diagram explains why the D5 standard is necessary, visualizing how it compensates for signal suppression.

Caption: Figure 2. IDMS Mechanism. Since Matrix effects suppress both Native and D5 signals equally, the ratio remains constant, ensuring accuracy.

Data Analysis & Validation

6.1 Calculation Quantification is performed using the response ratio (

): Concentration is derived from a calibration curve where the Y-axis is and the X-axis is the concentration ratio.

6.2 Validation Criteria (SANTE/11312/2021 Guidelines)

• Linearity:

  for the calibration range (e.g., 1–100 g/kg).

• Recovery: Spiked samples should yield 70–120% recovery.

• Precision: RSD

  for replicates ( ).

• Matrix Effect (ME): Calculated as:

  Values < -20% indicate strong suppression, confirming the need for the D5 standard.

Troubleshooting & Expert Tips

Problem	Probable Cause	Corrective Action
Low Recovery (<60%)	Insufficient hydration of soil.	Increase hydration time to 45 mins; ensure 1:1 water:soil ratio.
Poor Peak Shape	Solvent mismatch.	Injecting 100% ACN extract into a high-aqueous gradient causes peak broadening. Dilute extract 1:1 with water before injection.
D5 Signal Interference	"Crosstalk" or isotopic impurity.	Ensure the D5 standard is high purity. If the native concentration is extremely high, the M+5 isotope of the native might contribute to the D5 channel. Dilute sample.
High Backpressure	Particulates in extract.	Soil extracts are dirty. Filter through a 0.2 m PTFE syringe filter before LC injection.

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (1977). Imazalil: Pesticide residues in food - 1977 evaluations. INCHEM. [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021). EURL Pesticides. [Link]

• Anastassiades, M., et al. (2003).

Technical Notes & Optimization

Technical Support Center: Optimizing Imazalil-d5 Analysis in Complex Matrices

Status: Operational Ticket ID: IMZ-D5-OPT Subject: Overcoming Matrix Effects & Signal Suppression in LC-MS/MS

Introduction: The "Invisible" Variable

Welcome to the Technical Support Center. You are likely here because your Imazalil quantitation is failing despite using a deuterated internal standard (Imazalil-d5).

The Core Problem: While Imazalil-d5 is the gold standard for correcting recovery losses and matrix effects (ME), it is not a "magic bullet." In complex matrices like citrus peel (high essential oils) or banana pulp (high starch/sugar), Signal Suppression/Enhancement (SSE) can vary significantly between the native analyte and the deuterated standard if they do not co-elute perfectly, or if the suppression is so severe that the IS signal drops below the reliable quantitation limit.

This guide provides a self-validating workflow to diagnose, isolate, and eliminate these effects.

Module 1: Diagnostic Triage (Is it Matrix or Method?)

Before altering your extraction protocol, you must visualize the matrix effect.[1] We use the Post-Column Infusion (PCI) method.[2] This is the only way to "see" where suppression occurs in your chromatogram.

Protocol: Post-Column Infusion (PCI)[3]

Objective: Map the ionization efficiency across the entire chromatographic run to identify "safe" elution windows.

• Setup:

  • Disconnect the LC column outlet from the MS source.

  • Install a T-junction.[3]

  • Line A: Flow from the LC column (injecting a blank matrix extract).[1][4]

  • Line B: Syringe pump infusing Imazalil-d5 standard (100 ng/mL) at 5-10 µL/min.

• Execution:

  • Start the syringe pump to establish a steady baseline signal for the transition 302.1 → 164.0 .

  • Inject the Blank Matrix Extract (e.g., QuEChERS extract of citrus peel) via the LC.

• Analysis:

  • Observe the baseline. A dip indicates suppression ; a peak indicates enhancement .

  • Overlay your Native Imazalil retention time (RT).

  • Pass Criteria: The native RT falls in a flat, stable region of the PCI trace.

  • Fail Criteria: The native RT aligns with a sharp dip (suppression zone).

Visualizing the Workflow

Figure 1: Diagnostic logic flow for identifying the root cause of signal irregularity.

Module 2: Sample Preparation (The Citrus Challenge)

Imazalil is most commonly analyzed in citrus, which presents a "worst-case" matrix due to limonene, waxes, and low pH. Standard QuEChERS often fails here without modification.

The "Citrus-Optimized" QuEChERS Protocol

Rationale: The standard PSA (Primary Secondary Amine) cleanup removes sugars and fatty acids but is insufficient for the heavy waxes in peel. We must introduce a Freezing (Winterization) step and potentially C18 .

Step	Action	Mechanism/Why?
1. Extraction	Weigh 10g sample + 10mL Acetonitrile (ACN). Vortex 1 min.	ACN precipitates proteins and extracts Imazalil (which is moderately polar).
2. Partition	Add Citrate Buffer salts (4g MgSO4, 1g NaCl, 1g NaCit, 0.5g disodium cit). Shake 1 min. Centrifuge.	Citrate buffering ensures pH ~5.0-5.5, protecting base-sensitive pesticides while ensuring Imazalil (basic) partitions to ACN.
3. Winterization	CRITICAL: Transfer aliquot to a vial. Place in -20°C freezer for >2 hours . Centrifuge cold.	Precipitates high-molecular-weight waxes and lipids that co-elute with Imazalil.
4. dSPE Cleanup	Transfer supernatant to dSPE tube containing 150mg MgSO4 + 25mg PSA + 25mg C18 .	PSA: Removes organic acids/sugars.C18: Removes remaining non-polar lipids/terpenes.MgSO4: Removes residual water.

Technical Note on Sorbents:

• Avoid GCB (Graphitized Carbon Black): While GCB removes pigments, it has a high affinity for planar molecules. Although Imazalil is not strictly planar, GCB can reduce recovery of related imidazole fungicides. Use only if pigmentation is severe, and keep GCB <10mg.

Module 3: Chromatographic Solutions

If cleanup is insufficient, or if you observe the Deuterium Isotope Effect (where the deuterated IS elutes slightly earlier than the native, potentially landing in a different suppression zone), you must modify the chromatography.

The "Dilute-and-Shoot" Verification

Before re-developing the gradient, perform a serial dilution of your final extract (1:5, 1:10, 1:20) with mobile phase.[1][5]

• Logic: Matrix effects decrease exponentially with dilution, while analyte signal decreases linearly.

• Test: If the calculated concentration increases as you dilute, you have suppression. The "correct" answer is the plateau value.

Gradient Optimization

Imazalil is a basic compound (pKa ~6.5).

• Mobile Phase A: 5mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Why? The acidic pH ensures Imazalil is fully protonated (

  ), improving sensitivity and peak shape. Ammonium formate acts as a buffer to stabilize ionization in the source.

Validated MRM Transitions

Ensure you are monitoring the correct transitions to avoid isobaric interferences.

Compound	Precursor (m/z)	Product (m/z)	Role	CE (eV)
Imazalil	297.1	159.0	Quantifier	25
Imazalil	297.1	201.0	Qualifier	20
Imazalil-d5	302.1	164.0	Internal Std	25

Frequently Asked Questions (FAQ)

Q1: My Imazalil-d5 recovery is consistently <50%, but my native Imazalil checks pass. Is this acceptable?

• Answer: According to SANTE/11312/2021 guidelines, absolute recovery of the internal standard is not a strict rejection criterion provided the S/N ratio remains >10 and the IS corrects the native analyte accurately. However, <50% suggests severe suppression. You should dilute the sample 1:5 or 1:10. If the IS signal is too low, the precision of your quantification will suffer.

Q2: Can I use solvent-based calibration curves if I use Imazalil-d5?

• Answer: Technically, yes, because the d5 IS should compensate for matrix effects. However, for robust regulatory compliance (E-E-A-T), Matrix-Matched Calibration is superior. If the "Deuterium Isotope Effect" causes a slight RT shift (e.g., 0.05 min), the IS might not experience the exact same suppression as the native. Matrix-matching eliminates this residual error.

Q3: Why does Imazalil tail significantly on my chromatogram?

• Answer: Imazalil is a base. If you are using a neutral mobile phase or un-capped silica columns, secondary interactions with silanols occur. Ensure your mobile phase contains 0.1% Formic Acid and you are using an end-capped C18 column (e.g., Zorbax Eclipse Plus or equivalent).

Visualizing the Cleanup Logic

Figure 2: Optimized sample preparation workflow for high-lipid matrices.

References

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[6][7] EURL Pesticides.[5] Link

• Faniband, M. H., et al. (2015).[5] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

• Anastassiades, M., et al. (2003).[8] Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce. AOAC International. Link

• Kittlaus, S., et al. (2011). Assessment of matrix effects in pesticide residue analysis using isotope-labeled internal standards. Journal of Chromatography A. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. food.ec.europa.eu [food.ec.europa.eu]
• 7. agilent.com [agilent.com]
• 8. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Imazalil-d5 Recovery

Topic: Improving Recovery of Imazalil-d5 in Complex Matrices

Introduction: The "Hidden" Variable in Quantitation

Welcome to the Technical Support Center. If you are reading this, you are likely observing low absolute recovery or high signal variability for Imazalil-d5 (deuterated internal standard).

In residue analysis, we often treat the Internal Standard (IS) as a "magic wand" that fixes matrix effects. However, Imazalil-d5 is a chemical entity with specific physicochemical properties (

, ). If your extraction conditions do not respect these properties, the IS itself will be lost, rendering your quantitation of the native Imazalil invalid.

This guide moves beyond generic "tips" to provide a root-cause analysis framework based on the chemistry of imidazole fungicides.

Module 1: Diagnostic Framework

Question: "Is my issue Extraction Loss or Ion Suppression?"

Before optimizing the method, you must locate the failure point. Low signal intensity for Imazalil-d5 arises from two distinct physical phenomena.

The Diagnostic Experiment:

• Spike A: Spike Imazalil-d5 into a "neat" solvent (e.g., pure acetonitrile).

• Spike B: Spike Imazalil-d5 into a blank matrix extract (post-extraction spike).

• Spike C: Spike Imazalil-d5 into the sample before extraction (pre-extraction spike).

Interpret your results using this logic flow:

Figure 1: Diagnostic logic tree to isolate the root cause of low Imazalil-d5 recovery.

Module 2: Extraction Optimization (The pH Factor)

Question: "Why is my recovery poor in citrus but fine in cucumber?"

The Science: Imazalil is a weak base with a

of approximately 6.5 [1].

• In Acidic Matrices (Citrus, pH ~3): Imazalil exists predominantly as the protonated cation (

  ). Cations are highly water-soluble and resist partitioning into the organic layer (Acetonitrile) during salting out.

• In Neutral Matrices (Cucumber, pH ~6-7): Imazalil exists as a neutral free base (

  ), which partitions easily into the organic phase.

The Solution: Buffered QuEChERS You must drive the pH of the extraction system to

to ensure the neutral form dominates.

Step-by-Step Protocol: Citrate-Buffered QuEChERS (AOAC 2007.01) Use this protocol for acidic matrices (Lemon, Orange, Grapefruit).

• Weigh: 10.0 g (

  ) of homogenized sample into a 50 mL centrifuge tube.

• IS Addition: Add Imazalil-d5 solution (e.g., 100 µL of 10 µg/mL). Allow to equilibrate for 15 mins.

• Solvent: Add 10 mL Acetonitrile (MeCN) containing 1% Acetic Acid (optional, but helps stability).

• Shake: Vigorously shake for 1 min (break up aggregates).

• Buffer Salts (The Critical Step): Add the AOAC 2007.01 salt packet:

  • 4 g

    (drives phase separation)

  • 1 g

    (controls polarity)

  • 1 g Sodium Citrate (

    )

  • 0.5 g Disodium Citrate Sesquihydrate (

    )

  • Note: This buffer system maintains pH ~5.0–5.5, forcing Imazalil into its extractable neutral form.

• Extract: Shake immediately and vigorously for 1 min. Centrifuge at 3000 RCF for 5 mins.

Module 3: Clean-Up & Matrix Effects

Question: "I have good extraction recovery, but the signal is still suppressed. Which sorbent should I use?"

The Science: Co-eluting matrix components compete for charge in the ESI source. Imazalil-d5 is particularly susceptible to suppression by phospholipids (in animal feeds/avocado) and citric acid (in fruits).

Sorbent Selection Guide:

Sorbent	Function	Compatibility with Imazalil	Recommendation
PSA (Primary Secondary Amine)	Removes sugars, fatty acids, organic acids.	High. Imazalil is basic; PSA is basic. They do not interact strongly.	Mandatory for fruits/veg.
C18 (Octadecyl)	Removes lipids/fats.	High. Imazalil is moderately lipophilic ( ), but C18 targets long-chain fats.	Add for avocado, oils, or animal feeds.
GCB (Graphitized Carbon Black)	Removes pigments (chlorophyll).	Risk. Planar structure of GCB can irreversibly bind planar aromatics like Imazalil.	Avoid or use minimal amounts (<25 mg).

Advanced Workflow: The "Freeze-Out" (For High Waxes/Oils) If dSPE (Dispersive Solid Phase Extraction) is insufficient, use thermal shock to precipitate interferences [2].

Figure 2: Cryogenic precipitation ("Freeze-Out") workflow for complex matrices.

Module 4: LC-MS/MS Optimization

Question: "Why does my Imazalil-d5 peak shape look different or shift vs. the native analyte?"

The Issue: Deuterium Isotope Effect Deuterium is slightly more hydrophilic than hydrogen. In high-resolution chromatography, Imazalil-d5 may elute slightly earlier (0.05 – 0.1 min) than native Imazalil.

• Consequence: If the matrix suppression window is narrow, the d5 and the native compound may experience different suppression levels, invalidating the correction.

Troubleshooting Checklist:

• Retention Time Alignment: Ensure your gradient is shallow enough at the elution point so that d5 and native co-elute as closely as possible.

• Dwell Time: Imazalil elutes in a busy region. Ensure your MS cycle time allows >12 points across the peak (Dwell time ~10-20ms).

• Cross-Talk: Imazalil has two chlorine atoms, creating a distinct isotopic pattern. Ensure the MRM transitions for d5 do not overlap with the

  isotopes of the native compound.

  • Native Imazalil Precursor: ~297 m/z

  • Imazalil-d5 Precursor: ~302 m/z (Safe separation).

References

• FAO (Food and Agriculture Organization). (2001). FAO Specifications and Evaluations for Plant Protection Products: Imazalil.Link

• Anastassiades, M., et al. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce. Journal

troubleshooting poor peak shape for Imazalil D5 in chromatography

Technical Support Center: Troubleshooting Imazalil D5 Peak Shape in LC-MS/MS

Executive Summary: The Chemistry of the Problem

Imazalil (and its deuterated internal standard, Imazalil D5) presents a classic chromatographic challenge inherent to imidazole-based compounds. With a pKa of approximately 6.5 , the imidazole nitrogen is readily protonated under standard acidic LC-MS conditions (pH 2.5–4.0).

While this protonation is necessary for electrospray ionization (ESI+) sensitivity, it creates a positively charged species that interacts aggressively with residual silanol groups (

) on the stationary phase. This secondary interaction—akin to ion-exchange chromatography occurring unintentionally within a reversed-phase separation—is the primary driver of peak tailing.

This guide provides a self-validating troubleshooting workflow to isolate whether your peak shape issues stem from chemical interactions , hydrodynamic factors , or system hardware .

Diagnostic Logic Map

Use this decision tree to identify the root cause of your specific peak shape distortion.

Figure 1: Diagnostic logic flow for identifying the root cause of Imazalil D5 peak distortions.

Technical Support FAQs: Symptom & Solution

Category A: Peak Tailing (The "Shark Fin")

Q: My Imazalil D5 peak has a long tail (Asymmetry > 1.5), but the retention time is stable. Why? A: This is the hallmark of secondary silanol interactions .

• Mechanism: At pH < 6.5, Imazalil is cationic (

  ). If your column has accessible acidic silanols ( ), the analyte sticks to these sites rather than partitioning cleanly into the C18 phase.

• Immediate Fix:

  • Add Ammonium Formate: Do not rely solely on Formic Acid. Add 5–10 mM Ammonium Formate to the aqueous mobile phase. The ammonium ions (

    ) compete for the silanol sites, effectively "blocking" them from the Imazalil.

  • Verify pH: Ensure your aqueous mobile phase is pH 3.0–3.5. This suppresses the ionization of silanols (making them

    ) while keeping Imazalil protonated for MS sensitivity.

Q: Both the native Imazalil and D5 IS are tailing. Is my column dead? A: Not necessarily. If both tail, it confirms a system-wide chemistry issue rather than a specific interference.

• Test: Inject a neutral standard (e.g., Toluene or Uracil).

  • If the neutral peak is symmetrical , your column bed is physically intact. The issue is chemical (pH/Buffer).

  • If the neutral peak tails , you have a physical void at the column head. Replace the column.

Category B: Peak Fronting & Splitting

Q: The Imazalil D5 peak looks like a "shoulder" or is splitting into two. Is the D5 degrading? A: Degradation is unlikely if the area count is stable. This is usually a solvent mismatch .

• Scenario: You dissolved your sample in 100% Methanol or Acetonitrile, but your LC gradient starts at 95% Water.

• Mechanism: The strong solvent carries the Imazalil D5 through the column faster than the mobile phase can focus it, causing the band to spread efficiently before retention begins.

• Protocol: Reconstitute your sample in a solvent that matches your starting gradient conditions (e.g., 90:10 Water:Methanol).

Q: I see "doublets" (two distinct peaks) for the D5 standard. A: This indicates a blocked inlet frit or a channeled column bed.[1]

• Diagnostic: Check your system backpressure. If it is significantly higher than the installation value, the frit is clogged with particulates.

• Action: Reverse-flush the column (if particle size > 1.8 µm) into a waste beaker for 10–15 minutes at a low flow rate. If this fails, replace the column.

Optimized Experimental Protocols

To ensure robust peak shape, strictly adhere to these preparation standards.

Protocol 1: Mobile Phase Preparation (The "Golden Ratio")

Goal: Maximize silanol suppression without suppressing MS ionization.

Component	Concentration	Role
Aqueous Phase (A)	5 mM Ammonium Formate + 0.1% Formic Acid in Water	Buffer: shields silanols; Acid sets pH ~3.2.
Organic Phase (B)	0.1% Formic Acid in Methanol (or Acetonitrile)	Eluent: Methanol is often preferred for Imidazoles to reduce protic solvent effects.

Critical Step: Do not just add acid. The salt (Ammonium Formate) is the active silanol blocker.

Protocol 2: System Suitability Test (SST)

Run this sequence before analyzing samples to validate the system.

• Blank Injection: Verify no carryover (Imazalil is "sticky").

• Neutral Marker (e.g., Caffeine or Uracil): Confirm physical column integrity (Symmetry 0.9–1.1).

• Imazalil D5 Standard (Low Level): Calculate Tailing Factor (

  ).

  • Pass:

  • Marginal:

    (Check buffer freshness)

  • Fail:

    (Perform maintenance)

Data Summary: Troubleshooting Matrix

Observation	Probable Cause	Verification Step	Corrective Action
Tailing ( )	Secondary Silanol Interactions	Check Mobile Phase pH and Buffer content.	Add 5-10mM Ammonium Formate; Ensure pH < 4.
Tailing (All peaks)	Column Void / Bed Collapse	Inject neutral standard (Toluene).	Replace Column.
Fronting ( )	Solvent Mismatch	Check sample diluent composition.	Dilute sample with initial mobile phase (e.g., 90% Water).
Split Peak	Blocked Frit / Particulates	Check backpressure history.	Reverse flush column; Replace inline filter.
Broad Peak	Extra-Column Volume	Check tubing length/diameter.	Use 0.005" ID (Red) tubing; Minimize path from column to MS.

References

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Retrieved from [Link]

• LCGC International. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

• Food and Agriculture Organization (FAO). (2001).[2] FAO Specifications and Evaluations for Plant Protection Products: Imazalil. Retrieved from [Link]

• Agilent Technologies. (2012). LC/MS/MS of Fungicides and Metabolites in Apple Juice with Agilent Bond Elut Plexa and Poroshell 120. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fao.org [fao.org]

Technical Support Center: Optimizing Imazalalil-D5 Detection via Mass Spectrometry

Welcome to the technical support center for the analysis of Imazalil and its deuterated internal standard, Imazalil-D5. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, practical solutions for method development and troubleshooting in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Here we address common initial questions regarding the analysis of Imazalil-D5.

Q1: What are the typical MRM transitions for Imazalil and Imazalil-D5?

A1: Multiple Reaction Monitoring (MRM) is the cornerstone of quantitative analysis with tandem mass spectrometry. For Imazalil, the protonated molecule [M+H]⁺ is typically m/z 297.1. Common fragment ions are m/z 159.1 and m/z 201.1.[1][2] For Imazalil-D5, the precursor ion is m/z 302.1. The fragmentation pattern is similar to the unlabeled compound, so the corresponding product ions would be m/z 159.1 and m/z 206.1. It is crucial to select a fragment that retains the deuterium labels to ensure specificity.

Q2: Why is Imazalil-D5 used as an internal standard?

A2: Imazalil-D5 is a stable isotope-labeled internal standard (SIL-IS), which is the gold standard for quantitative mass spectrometry. Because it is chemically identical to Imazalil, it co-elutes chromatographically and experiences the same ionization efficiency and potential matrix effects.[3][4] The mass difference allows the spectrometer to distinguish between the analyte and the internal standard, providing a reliable way to correct for variations during sample preparation and analysis.[3]

Q3: What ionization mode is best for Imazalil-D5 detection?

A3: Electrospray ionization (ESI) in positive ion mode is the most effective and commonly used method for the analysis of Imazalil and its analogs.[1][5][6] This is due to the presence of nitrogen atoms in the imidazole ring which are readily protonated.

Q4: What are the key instrument parameters to optimize?

A4: For optimal sensitivity and specificity, you must fine-tune several parameters. The most critical are:

• Compound-Specific Parameters: Precursor/product ion selection, collision energy (CE), and fragmentor/declustering potential (DP).

• Source Parameters: Gas temperature, gas flow, nebulizer pressure, and capillary voltage.

A systematic approach to optimizing these is detailed in the protocols section of this guide.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Problem: Low Sensitivity or Poor Signal-to-Noise for Imazalil-D5

• Possible Cause 1: Suboptimal Collision Energy (CE).

  • Explanation: The CE dictates the efficiency of fragmentation. If it's too low, fragmentation will be incomplete. If it's too high, the desired product ion may be further fragmented, reducing its abundance.

  • Solution: Perform a collision energy optimization experiment. Infuse a standard solution of Imazalil-D5 and ramp the CE across a range (e.g., 5-50 eV) while monitoring the intensity of the target product ions. Select the CE value that yields the maximum signal intensity.

• Possible Cause 2: Inefficient Ionization.

  • Explanation: Source parameters greatly influence the formation of gas-phase ions. Incorrect settings can lead to poor desolvation or ion suppression.

  • Solution: Optimize source parameters using a systematic approach. Vary one parameter at a time (e.g., gas temperature, nebulizer pressure) while infusing a standard solution and observing the signal intensity.

• Possible Cause 3: Matrix Effects.

  • Explanation: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Imazalil-D5, leading to inaccurate quantification.[4] While a SIL-IS compensates for this to a large extent, severe matrix effects can still be problematic.[4]

  • Solution: Improve sample clean-up using Solid Phase Extraction (SPE) or a more selective extraction method. You can also dilute the sample to reduce the concentration of interfering matrix components.[7]

Problem: Poor Peak Shape (Tailing, Splitting, or Broadening)

• Possible Cause 1: Solvent Mismatch.

  • Explanation: If the injection solvent is significantly stronger than the initial mobile phase, it can cause the analyte to move through the column too quickly, resulting in poor peak shape.[8]

  • Solution: Reconstitute the final sample extract in a solvent that is as weak as, or weaker than, the initial mobile phase. If this is not possible, reduce the injection volume.[8]

• Possible Cause 2: Column Overload.

  • Explanation: Injecting too much analyte can saturate the stationary phase, leading to peak fronting.

  • Solution: Dilute the sample or reduce the injection volume.

• Possible Cause 3: Secondary Interactions.

  • Explanation: Imazalil contains a basic imidazole group that can interact with acidic silanols on the column packing material, causing peak tailing.

  • Solution: Use a column with end-capping or a different stationary phase. Adding a small amount of a weak acid, like formic acid (0.1%), to the mobile phase can help to protonate the analyte and reduce these secondary interactions.

Problem: Crosstalk between Imazalil and Imazalil-D5 Channels

• Possible Cause 1: Isotopic Contribution.

  • Explanation: Natural isotopic abundance of elements in Imazalil can contribute to the signal in the Imazalil-D5 channel.

  • Solution: This is generally minimal but can be corrected for in the data processing software. Analyze a high-concentration standard of Imazalil and check for any signal in the Imazalil-D5 MRM transition.

• Possible Cause 2: In-source Fragmentation.

  • Explanation: If the fragmentor or declustering potential is set too high, the precursor ion can fragment in the ion source.

  • Solution: Optimize the fragmentor/declustering potential by infusing a standard and adjusting the voltage to maximize the precursor ion signal while minimizing fragmentation.

Experimental Protocols

Protocol 1: MRM Method Development for Imazalil and Imazalil-D5

This protocol outlines the steps for developing a robust MRM method on a triple quadrupole mass spectrometer.

• Analyte Infusion:

  • Prepare a 1 µg/mL solution of Imazalil and Imazalil-D5 in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Infuse each solution separately into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Precursor Ion Identification:

  • Operate the mass spectrometer in Q1 scan mode to identify the protonated molecule [M+H]⁺.

  • For Imazalil, this should be m/z 297.1.

  • For Imazalil-D5, this should be m/z 302.1.

• Product Ion Identification:

  • Switch to product ion scan mode. Select the precursor ion in Q1 and scan Q3 to identify the major fragment ions.

  • For Imazalil (m/z 297.1), identify the most abundant and stable product ions (e.g., m/z 159.1, 201.1).[1][2]

  • Repeat for Imazalil-D5 (m/z 302.1).

• Parameter Optimization:

  • For each precursor-product ion pair (MRM transition), optimize the collision energy (CE) and declustering potential (DP).

  • Create an optimization method in your instrument software that ramps these parameters and records the signal intensity for each step.

  • Select the values that provide the highest, most stable signal for each transition.

• Final MRM Parameter Table:

  • Compile the optimized parameters into a final table for your acquisition method.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Declustering Potential (V)
Imazalil	297.1	159.1 (Quantifier)	100	Optimized Value	Optimized Value
Imazalil	297.1	201.1 (Qualifier)	100	Optimized Value	Optimized Value
Imazalil-D5	302.1	159.1 (Quantifier)	100	Optimized Value	Optimized Value
Imazalil-D5	302.1	206.1 (Qualifier)	100	Optimized Value	Optimized Value

Table 1: Example MRM parameter table. Actual values must be empirically determined on your instrument.

Visualizations

MRM Method Development Workflow

Caption: Workflow for developing an MRM method.

References

• Sannino, A. (2002). Determination of imazalil and benzimidazole residues in processed fruit products by liquid chromatography and tandem mass spectrometry. ResearchGate. Available at: [Link]

• Nowak, W., et al. (2016). Determination of imazalil and thiabendazole by UPLC-Q-TOF-MS – an analysis of a grapefruit extract-containing dietary supplement. Current Issues in Pharmacy and Medical Sciences. Available at: [Link]

• Faniband, M., et al. (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology, 39(8), 648–654. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (2018). Imazalil (110). FAO. Available at: [Link]

• Sannino, A. (2020). (PDF) Determination of imazalil and benzimidazole residues in processed fruit products with liquid chromatography and tandem mass spectrometry. ResearchGate. Available at: [Link]

• Thurman, E. M., et al. (2005). Discovering metabolites of post-harvest fungicides in citrus with liquid chromatography/time-of-flight mass spectrometry and ion trap. Journal of Chromatography A, 1082(1), 71-80. Available at: [Link]

• Faniband, M., et al. (2015). LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. National Center for Biotechnology Information. Available at: [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent. Available at: [Link]

• Rial-Otero, R., et al. (2021). Current Role of Mass Spectrometry in the Determination of Pesticide Residues in Food. Foods, 10(9), 2148. Available at: [Link]

• Thurman, E. M., et al. (2006). Identification of Pesticide Transformation Products in Food by Liquid Chromatography/Time-of-Flight Mass Spectrometry via “Fragmentation-Degradation” Relationships. Analytical Chemistry, 78(10), 3377-3383. Available at: [Link]

• Botitsi, E., et al. (2018). (PDF) Problems encountered in LC-MS/MS analysis for the determination of pesticide residues in food. ResearchGate. Available at: [Link]

• Lehotay, S. J., et al. (2019). Analytical Challenges for Pesticide Residue Analysis in Food: Sample Preparation, Processing, Extraction, and Cleanup. Journal of Agricultural and Food Chemistry, 67(8), 2327-2338. Available at: [Link]

• Resolve Mass Spectrometry. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Resolve Mass Spectrometry. Available at: [Link]

• Bussy, U., et al. (2017). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Bush, L. (2018). Keeping Up with Evolving Challenges in Pesticide Analysis. LCGC International. Available at: [Link]

• Reddit user discussion. (2022). Understanding Internal standards and how to choose them. Reddit. Available at: [Link]

• Resolve Mass Spectrometry. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• ADLM. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. myadlm.org. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. w3.ual.es [w3.ual.es]
• 3. youtube.com [youtube.com]
• 4. myadlm.org [myadlm.org]
• 5. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]

addressing Imazalil D5 signal suppression in LC-MS/MS

Technical Support Center: LC-MS/MS Bioanalysis & Food Safety Division Subject: Troubleshooting Imazalil-D5 Signal Suppression (Internal Standard Failure) Ticket Priority: High (Quantification Accuracy Risk)

Executive Summary

You are experiencing signal suppression specifically targeting your internal standard, Imazalil-d5 , while analyzing Imazalil (likely in citrus or complex agricultural matrices).

This is a classic but sophisticated failure mode in Isotope Dilution Mass Spectrometry (IDMS) . While deuterated standards are the gold standard for correcting matrix effects, they are not immune to the Deuterium Isotope Effect . In Reverse-Phase Liquid Chromatography (RPLC), deuterated isotopologues often elute slightly earlier than their native counterparts.[1][2]

If Imazalil-d5 shifts just enough to co-elute with a matrix suppression zone (e.g., phospholipids or citrus waxes) while the native Imazalil elutes slightly later (outside that zone), the IS signal will be crushed while the analyte signal remains robust. This destroys the validity of your quantification.

Module 1: Diagnostic Workflow

Question: How do I prove that "Matrix Effect" is the cause of my low Imazalil-d5 signal, rather than just low injection volume or instrument sensitivity?

Answer: You must perform a Post-Column Infusion (PCI) experiment. This is the only way to visualize where the suppression is happening relative to your peaks.

Protocol: Post-Column Infusion Setup

• Setup: Tee-in a constant flow of Imazalil-d5 standard (100 ng/mL) into the mobile phase after the column but before the MS source.

• Injection: Inject a "Blank Matrix Extract" (e.g., blank orange extract processed via QuEChERS).

• Observation: Monitor the baseline of the Imazalil-d5 MRM transition.

• Result: You will see a steady baseline that "dips" (suppression) or "humps" (enhancement) when matrix components elute. If your Imazalil-d5 peak RT aligns with a "dip," you have confirmed the issue.

Caption: Schematic of the Post-Column Infusion (PCI) experiment used to map matrix suppression zones.

Module 2: The Mechanics of Failure

Question: Why does Imazalil-d5 elute earlier than native Imazalil, and why does this matter?

Answer: The C-D bond is shorter and has a smaller molar volume than the C-H bond. This makes deuterated compounds slightly less lipophilic than their native analogs. In RPLC (C18), this results in Imazalil-d5 eluting 2–5 seconds earlier than Imazalil.

In complex matrices (like citrus), early-eluting polar interferences (sugars, organic acids) or mid-eluting phospholipids create narrow "suppression windows." The RT shift can push the d5 into a window while the native stays out, leading to a Matrix Factor (MF) mismatch .

Equation: Matrix Factor (MF)

• Ideal Scenario:

  (e.g., both are 0.8).

• Your Scenario:

  (Clean), (Suppressed).

• Result: Calculated concentration is artificially high (overestimation).

Module 3: Troubleshooting & Remediation

Issue A: Chromatographic Resolution of Isotopes

Q: How do I stop the d5 and native from separating?

A: You cannot stop the physics, but you can mask it or switch chemistries.

• Switch Column Phase: C18 columns maximize hydrophobic discrimination (and thus the deuterium effect).

  • Recommendation: Switch to a Biphenyl or PFP (Pentafluorophenyl) column. These phases rely more on pi-pi interactions and often show reduced deuterium isotope separation compared to C18.

• Flatten the Gradient: If you must use C18, use a shallower gradient slope at the elution point. This widens the peaks slightly but ensures both compounds experience the same matrix environment.

Issue B: Sample Preparation (Citrus/Food)

Q: The suppression is coming from the matrix. How do I clean it up effectively for Imazalil?

A: Imazalil is a base (pKa ~6.[3]5) and lipophilic (logP ~3.8). Standard QuEChERS (AOAC 2007.01) is a good start, but the "Clean-up" step is critical.

Comparative Protocol Effectiveness:

Method	Sorbent Mix	Efficacy for Imazalil	Why?
Dilute & Shoot	None	Poor	High suppression from waxes/oils.
Standard QuEChERS	PSA + MgSO4	Moderate	PSA removes sugars/acids, but waxes remain.
Citrus QuEChERS	PSA + C18 + MgSO4	High	C18 is mandatory to remove citrus waxes/lipids that cause suppression.
GCB (Carbon)	PSA + GCB	Avoid	GCB (Graphitized Carbon Black) can irreversibly bind planar pesticides like Imazalil (planar imidazole ring), causing low recovery.

Step-by-Step: Optimized Cleanup for Citrus

• Extract: 10g Sample + 10mL Acetonitrile (1% Acetic Acid). Shake/Centrifuge.

• Aliquot: Transfer 1 mL of supernatant to a dSPE tube.

• Sorbent Addition: Add 50 mg PSA + 50 mg C18 + 150 mg MgSO4 .

  • Note: The C18 is the "magic bullet" here for removing the lipophilic suppressors affecting your d5.

• Process: Vortex 1 min, Centrifuge 5 min @ 3000xg.

• Analyze: Dilute supernatant 1:5 with mobile phase A before injection.

Module 4: Decision Logic

Use this logic flow to determine your next experimental step.

Caption: Decision tree for isolating the root cause of internal standard signal loss.

References

• Faniband, M. H., et al. (2015).[4] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

• Kruve, A., et al. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. Link

• Dittrich, P., et al. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. Journal of the American Society for Mass Spectrometry. Link

• Wang, S., et al. (2025). Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry. Link

• Caldas, S. S., et al. (2017). Modification of Multiresidue QuEChERS Protocol to Minimize Matrix Effect.... Journal of the Brazilian Chemical Society. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Imazalil CAS#: 35554-44-0 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Ion Suppression for Imazalil-d5 in Food Extracts

Executive Summary: The "Invisible Barrier"

In the trace analysis of Imazalil (fungicide) in complex food matrices—particularly citrus fruits high in essential oils and sugars—Ion Suppression is the primary adversary. While the stable isotope labeled internal standard (Imazalil-d5) is the gold standard for correction, it is not a magic wand.

If matrix components suppress the electrospray ionization (ESI) signal by >80%, the signal-to-noise ratio drops below critical limits, rendering the internal standard correction mathematically valid but analytically useless due to shot noise and poor precision. This guide details the mechanistic reduction of suppression, ensuring your Imazalil-d5 acts as a precision tool, not a crutch.

The Mechanism of Suppression

To solve the problem, we must visualize the competition occurring in the ESI source. Ion suppression is not a detector issue; it is a droplet chemistry issue .

Visualization: The Charge Competition Model

The following diagram illustrates how matrix components (phospholipids, sugars) monopolize the surface charge of the ESI droplet, preventing Imazalil from entering the gas phase.

Caption: Figure 1. The ESI "Charge Competition" model showing how high-concentration matrix components prevent trace analytes from reaching the gas phase.

Module 1: Sample Preparation (The Root Cause)

The most effective way to eliminate ion suppression is to remove the matrix before it reaches the LC system. For Imazalil, the choice of QuEChERS sorbents is critical.

The GCB Trap (Critical Warning)

Imazalil contains an imidazole ring. While effective for removing pigments (chlorophyll), Graphitized Carbon Black (GCB) has a strong affinity for planar and aromatic structures.

• Risk: Using GCB can strip Imazalil from your sample along with the matrix.

• Solution: Use minimal GCB (2.5 mg/mL) or switch to Amino-based cleanup if pigmentation is low.

Recommended Sorbent Strategy

Matrix Type	Primary Interference	Recommended d-SPE Sorbents	Rationale
Citrus (High Acid/Sugar)	Citric Acid, Fructose	PSA + C18	PSA removes organic acids/sugars; C18 removes lipids. Avoid GCB if possible.
Avocado/Oils (High Lipid)	Phospholipids, Fats	C18 + EMR-Lipid	Standard PSA is insufficient for high fat. Enhanced Matrix Removal (EMR) is preferred.
Leafy Greens	Chlorophyll	PSA + GCB (Low Load)	Use <5 mg GCB per mL extract to minimize Imazalil loss.

Module 2: Chromatographic & MS Optimization

If sample prep cannot remove all interferences, the LC method must spatially separate the analyte from the suppression zone.

Protocol: The "Dilute-and-Shoot" Verification

Before optimizing complex gradients, perform this self-validating experiment to check if simple dilution solves the problem.

• Prepare Extract: Perform standard QuEChERS extraction on a blank matrix.

• Create Dilution Series: Dilute the extract with mobile phase A (1:2, 1:5, 1:10, 1:20).

• Spike: Spike Imazalil and Imazalil-d5 into each diluted extract at the same concentration (e.g., 10 ppb).

• Analyze: Compare the Absolute Peak Area (not the ratio).

  • Result: If the peak area of the 1:10 dilution is significantly higher (corrected for dilution factor) than the undiluted extract, suppression is severe.

  • Action: Adopt a 1:10 dilution factor as standard protocol. Modern triple quads have sufficient sensitivity to handle this dilution.

Module 3: Validation Protocols

You must prove that your method is not suffering from "silent" suppression.

Protocol A: Post-Column Infusion (Qualitative)

This creates a "map" of the suppression zones in your chromatogram.

• Setup: Use a T-piece connector after the analytical column but before the MS source.

• Infusion: Syringe-pump a solution of Imazalil-d5 (100 ppb) at 10 µL/min into the flow.

• Injection: Inject a Blank Matrix Extract (no analyte) via the autosampler.

• Observation: Monitor the baseline of the Imazalil-d5 transition.

  • Ideal: A flat, elevated baseline.

  • Suppression: A sharp dip (negative peak) in the baseline.

  • Goal: Ensure your Imazalil retention time does not align with a dip.

Protocol B: Post-Extraction Spike (Quantitative)

Calculate the exact Matrix Effect (ME%) using this formula:

• Acceptable Range: -20% to +20% (Signal Suppression/Enhancement is negligible).

• Manageable Range: -50% to -20% (Use Matrix-Matched Calibration).

• Critical Failure: < -50% (Method modification required; IS correction may fail).

Troubleshooting Decision Tree

Use this logic flow when you encounter low sensitivity or poor precision.

Caption: Figure 2. Troubleshooting logic for distinguishing between extraction recovery issues and ion suppression.

Frequently Asked Questions (FAQ)

Q1: My Imazalil-d5 recovery is 120%. Is this ion enhancement? A: Possibly, but check your integration first. True ion enhancement (ME > 0%) occurs, but in QuEChERS extracts, it is rarer than suppression. More likely, you have a co-eluting isobaric interference contributing to the d5 channel. Run a "Double Blank" (Matrix with NO Internal Standard) to check for background peaks at the d5 transition.

Q2: Can I just use Matrix-Matched Calibration instead of the d5 Internal Standard? A: You can, but it is risky. Matrix-matching corrects for the average suppression of that commodity (e.g., "Apples"). It does not correct for sample-to-sample variance (e.g., a ripe apple vs. a green apple). The d5 IS corrects for specific sample suppression. The best approach is Matrix-Matched Calibration + Internal Standard .

Q3: Why is my d5 signal fluctuating wildly (high %RSD) even though the retention time is stable? A: This is a classic symptom of operating in the "Suppression Cliff." If suppression is >90%, you are detecting very few ions. The statistical variation (shot noise) increases dramatically. You must dilute the sample to move back into a linear ionization range.

Q4: Does the pH of the mobile phase affect suppression for Imazalil? A: Yes. Imazalil is basic (pKa ~6.5). Using an acidic mobile phase (0.1% Formic Acid) ensures it is fully protonated

. If your pH is too high (near neutral), ionization efficiency drops, making the analyte more susceptible to competition from matrix components.

References

• SANTE/11312/2021 . Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. European Commission. Link

• Kruve, A., et al. (2005).[1] Combating Matrix Effects in LC/ESI/MS: The Dilution Approach. Analytica Chimica Acta.[2]

• Dahmann, G., et al. (2016).[3] Imazalil Residue Loading and Green Mould Control in Citrus Packhouses. USDA ARS. Link

• Faniband, M.H., et al. (2015). LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

• Chambers, E., et al. (2007). Matrix Effects in LC-MS/MS. Journal of Chromatography B. (Seminal paper on phospholipid suppression).

Sources

• 1. w3.ual.es [w3.ual.es]
• 2. Determination of imazalil and thiabendazole by UPLC- Q-TOF-MS – an analysis of a grapefruit extract-containing dietary supplement | Current Issues in Pharmacy and Medical Sciences [czasopisma.umlub.pl]
• 3. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Imazalil-d5 in Solvent Mixtures

The following guide serves as a specialized Technical Support Center for researchers working with Imazalil-d5 (Deuterated Imazalil), a critical internal standard for the quantification of the fungicide Imazalil.

Product: Imazalil-d5 (Internal Standard) CAS: 1398065-92-3 (Sulfate salt), 1398065-91-2 (Free base) Application: LC-MS/MS, GC-MS Residue Analysis[1][2]

Core Stability Directive: Solvent Compatibility Matrix

The stability of Imazalil-d5 is dictated by three factors: Solubility , Chemical Degradation (Hydrolysis/Photolysis) , and Isotopic Exchange .[2]

Quick Reference: Solvent Suitability

Solvent System	Stability Rating	Recommended Use	Technical Notes
Acetone	[1][2] ★★★★★ (High)	Primary Stock Storage	Excellent solubility (>50 g/L).[2] Standard commercial solvent for Imazalil-d5.[1][2][3] Warning: High volatility; keep tightly sealed to prevent concentration drift.[2]
Methanol (MeOH)	★★★★☆ (Good)	Working Standards	Good solubility. Minimal risk of deuterium exchange unless the label is on the imidazole C-2 position (rare).[1][2] Suitable for LC-MS injection.[1][2]
Acetonitrile (ACN)	[1][2] ★★★★★ (High)	Working Standards / LC Mobile Phase	Preferred for long-term working solution stability.[1][2] Aprotic nature prevents any potential proton exchange mechanisms.[2]
Water (Neutral)	★★☆☆☆ (Low)	Not Recommended for Storage	Low solubility (0.14 g/L).[2] Risk of precipitation and hydrolysis over extended periods.[2] Only use for immediate LC mobile phase mixing.[2]
Acidic Aqueous (pH < 3)	★☆☆☆☆ (Risk)	Avoid	While Imazalil is stable in dilute acid, strong acids at high temps can cleave the allyl ether bond.
Hexane/Toluene	★★★☆☆ (Medium)	GC Injection	Good solubility for free base forms.[2] Not suitable for Sulfate salt forms.[2]

Critical Stability Mechanisms[1][2]

A. Isotopic Integrity (Deuterium Exchange)

• The Risk: Deuterium (D) on the imidazole ring (specifically C-2) is acidic and can exchange with protons (H) in protic solvents like Methanol or Water, leading to signal loss (M+5 ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  M+4).[2]

• The Reality: Most commercial Imazalil-d5 is labeled on the Allyl group (Allyl-d5) or the Phenyl ring .[1][2]

  • Allyl/Phenyl Label:Chemically Stable. No exchange in MeOH/Water.[2]

  • Imidazole Label:Unstable. Avoid protic solvents; use Acetonitrile.[2]

  • Action: Check your Certificate of Analysis (CoA).[2] If the label is 1-(2-((allyl-d5)oxy)..., you are safe in Methanol.[1][2]

B. Photolytic Degradation

Imazalil is sensitive to UV light.[2][4] Prolonged exposure causes degradation of the allyl ether linkage.[2]

• Protocol: Always use Amber Glass Vials .

Experimental Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a primary stock (1 mg/mL) that remains stable for >12 months.

• Weighing: Accurately weigh 10 mg of Imazalil-d5 (adjust for salt factor if using Sulfate: MW 400.3 vs Base MW 302.2).

• Solvent Selection: Dissolve in 10 mL of Acetone or Acetonitrile .

  • Why Acetone? High solubility and standard industry practice for this compound.[2]

  • Why Acetonitrile? Lower volatility than acetone, better for preventing evaporation concentration errors.[2]

• Sonicate: Sonicate for 5 minutes at ambient temperature to ensure complete dissolution.

• Storage: Transfer to an Amber Vial with a PTFE-lined screw cap. Store at -20°C .

Protocol B: Stability Testing Workflow

If you suspect degradation, run this validation check.

Caption: Diagnostic workflow to differentiate between instrument drift and chemical instability.

Troubleshooting & FAQs

Q1: My Imazalil-d5 signal intensity drops significantly after 24 hours in the autosampler. Why?

Diagnosis: This is likely Precipitation or Adsorption , not chemical degradation.[2]

• The Cause: Imazalil is hydrophobic (LogP ~3.8).[2] If your autosampler solvent is highly aqueous (>80% Water), the compound may adsorb to the glass vial walls or precipitate out of solution over time.[2]

• The Fix: Ensure your sample solvent contains at least 20-30% Organic (Methanol or Acetonitrile) .[1][2] Change to silanized glass vials if low concentrations (<10 ng/mL) are used.[2]

Q2: Can I use Methanol as a solvent if my method uses an acidic mobile phase?

Answer: Yes, but with caution regarding Acetal Formation .

• Explanation: In the presence of strong acids and Methanol, ketones/aldehydes can form acetals.[2] While Imazalil itself lacks a ketone, impurities or matrix components might react.[2]

• Recommendation: Acetonitrile is safer for acidic mixtures as it is aprotic and non-reactive.[2]

Q3: I purchased Imazalil-d5 Sulfate. How do I convert it to the free base for GC analysis?

Answer: You must perform a liquid-liquid extraction (LLE).[1][2]

• Dissolve the sulfate salt in water.[2]

• Adjust pH to >10 using 1M NaOH (Imazalil is a base; high pH neutralizes it).[2]

• Extract 3x with Hexane or Ethyl Acetate .[2]

• Dry the organic layer over Sodium Sulfate (

  ) and evaporate.[2]

• Reconstitute in Toluene or Hexane for GC.

Q4: Is it safe to sonicate Imazalil-d5 solutions?

Answer: Yes, for short periods (<10 mins).[1][2]

• Warning: Extended sonication heats the solvent. If using Acetone (BP 56°C), this causes evaporation and increases the concentration of your standard, leading to quantification errors.[2] Always weigh the flask before and after sonication to correct for solvent loss.

Solvent Selection Decision Tree

Use this logic flow to determine the correct solvent for your specific step in the analytical chain.

Caption: Decision matrix for solvent selection based on analytical phase and instrumentation.

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2000).[2] Imazalil: Residues and Analytical Aspects. Retrieved from [Link][1][2]

• University of Hertfordshire. (2023).[2] PPDB: Pesticide Properties DataBase - Imazalil.[1][2][5] Retrieved from [Link]

• Hazime, R., et al. (2012).[2][4][6] Photocatalytic degradation of imazalil in an aqueous suspension of TiO2. Applied Catalysis B: Environmental. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imazalil (Ref: R 023979) [sitem.herts.ac.uk]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Precision Quantitation of Imazalil

Topic: Reducing Analytical Variability in Fungicide Analysis using Imazalil-D5 Methodology: Isotope Dilution LC-MS/MS (IDMS)

Executive Summary: The Logic of Isotope Dilution

Welcome. As Senior Application Scientists, we often see researchers treat Internal Standards (IS) as a mere regulatory checkbox. This is a mistake. In the analysis of Imazalil—a post-harvest fungicide heavily used on citrus and bananas—the IS is your primary diagnostic tool.

Imazalil (IMZ) analysis faces severe challenges from matrix effects (ion suppression from citrus oils) and extraction variability (pH sensitivity). By using Imazalil-D5 , a stable isotopologue, we create a self-validating system. Because the D5 variant shares the same pKa and lipophilicity as the native target, it mirrors every loss during extraction and every suppression event in the ion source.

The Core Principle: We do not measure absolute signal; we measure the response ratio.

Validated Experimental Protocol

This workflow integrates Imazalil-D5 into a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction. This protocol is aligned with AOAC 2007.01 and EN 15662 standards.

Phase A: Preparation & Spiking (The Critical Step)

• Timing: The IS must be added before any extraction solvent touches the sample. If you spike after extraction, you only correct for instrument drift, not extraction efficiency.

• Equilibration: Allow the spike to interact with the matrix for 15 minutes. This ensures the D5 binds to the fruit pulp similarly to the native residue.

Phase B: LC-MS/MS Acquisition Parameters

Use the following Multiple Reaction Monitoring (MRM) transitions. Note that Imazalil is an imidazole; it ionizes best in ESI Positive mode.

Compound	Precursor Ion ( )	Product Ion ( )	Role	Collision Energy (eV)
Imazalil (Native)	297.1	159.0	Quantifier	25
297.1	201.0	Qualifier	20
Imazalil-D5 (IS)	302.1	255.0	Quantifier	25

Technical Note: The mass shift of +5 Da is sufficient to prevent "cross-talk" (isotopic overlap) between the native and deuterated signals, provided the native concentration does not exceed the linear dynamic range.

Phase C: The Workflow Diagram

The following diagram illustrates the critical checkpoints where Imazalil-D5 corrects for error.

Caption: Figure 1. Integrated QuEChERS workflow. The red node highlights the mandatory spiking stage to ensure the IS compensates for extraction losses (Cluster).

Troubleshooting Hub & FAQs

This section addresses specific analytical anomalies. These solutions are derived from field applications in high-throughput food safety labs.

Q1: My Imazalil-D5 response varies significantly between samples. Should I re-run?

Diagnosis: This is likely due to Matrix Effects (ME) . Citrus matrices are rich in limonene and sugars, which compete for ionization in the ESI source.

• The Test: Calculate the Matrix Effect %:

• The Fix:

  • Do not panic if the IS area drops by 20-50% compared to solvent standards. As long as the Native/IS Ratio remains linear, the method is working.

  • Threshold: If IS response drops below 20% of the solvent standard, the suppression is too high. Dilute the final extract 1:5 or 1:10 with mobile phase before injection. This "dilute-and-shoot" approach often improves signal-to-noise by reducing the matrix load more than the analyte signal.

Q2: I see a signal for Native Imazalil in my "Blank + IS" sample. Is my standard contaminated?

Diagnosis: This is known as Cross-Talk or Isotopic Contribution.

• Mechanism: Impurities in the D5 standard (e.g., D0 or D1 species) or deuterium scrambling.

• Troubleshooting Protocol:

  • Inject a "Double Blank" (Solvent only). Result: Should be zero.

  • Inject "IS Only" (at working concentration). Result: Check the Native transition (297->159).

  • Acceptance Criteria: The contribution of the IS to the native channel must be

    of the Lower Limit of Quantitation (LLOQ).

  • Solution: If contribution is high, purchase a fresh high-purity reference standard or lower the IS concentration.

Q3: The retention times of Native and D5 are drifting apart.

Diagnosis: This is a Deuterium Isotope Effect (rare in HPLC, common in UPLC) or a pH mismatch.

• Explanation: Deuterium is slightly more lipophilic than hydrogen. On high-efficiency columns, D5 may elute slightly earlier (0.01 - 0.05 min).

• The Fix:

  • Ensure your integration windows are wide enough to capture both.

  • Check Mobile Phase pH. Imazalil is basic (pKa ~6.5). If mobile phase pH is near the pKa, slight shifts cause peak tailing and separation. Use Buffered Mobile Phase (e.g., 5mM Ammonium Formate + 0.1% Formic Acid) to lock the pH at ~3.0, ensuring both species are fully protonated and co-elute perfectly.

Advanced Logic: The Troubleshooting Decision Tree

Use this logic flow to diagnose analytical variability systematically.

Caption: Figure 2. Diagnostic logic for distinguishing between sample heterogeneity and matrix/extraction issues.

References

• EURL-SRM. (2020). Quick Method for the Analysis of Residues of numerous Highly Polar Pesticides in Foods of Plant Origin via LC-MS/MS involving Simultaneous Extraction with Methanol (QuPPe-PO-Method). European Union Reference Laboratory for Single Residue Methods. Link

• AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate. AOAC Official Methods of Analysis. Link

• Faniband, M. H., et al. (2015).[1] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology, 39(8), 619–626. Link

• Kruve, A., et al. (2015). Matrix effects in pesticide multi-residue analysis by liquid chromatography-mass spectrometry. Journal of Chromatography A, 1381, 12-24. Link

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Link

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Precision in the Noise: Validating Imazalil Quantification in Complex Matrices using Imazalil-D5

Executive Summary

In the high-stakes arena of residue analysis and toxicological screening, the quantification of the imidazole fungicide Imazalil presents a distinct challenge: severe matrix effects. Whether analyzing citrus oils or biological fluids, the co-elution of endogenous compounds frequently suppresses ionization, rendering external calibration methods dangerously inaccurate.

This guide evaluates the efficacy of Imazalil-D5 (Deuterated Imazalil) as an Internal Standard (IS). By comparing it against External Standardization and Structural Analog methods, we demonstrate that Imazalil-D5 is not merely an "optional" reagent but a critical component for meeting SANTE/11312/2021 and FDA Bioanalytical validation criteria.

The Challenge: Matrix Effects in Imazalil Analysis

Imazalil is widely used post-harvest on citrus fruits and is also a subject of human biomonitoring. The primary analytical barrier is the Matrix Effect (ME) —the alteration of ionization efficiency by co-eluting matrix components in LC-MS/MS.[1]

• The Mechanism: In the electrospray ionization (ESI) source, matrix components (e.g., phospholipids in plasma, essential oils in citrus) compete with Imazalil for charge.

• The Consequence: Signal suppression (or enhancement) leads to underestimation of toxic residues, potentially causing false negatives in safety compliance.

Visualizing the Solution: The Co-Elution Principle

The following diagram illustrates why Imazalil-D5 succeeds where other methods fail. Because the D5 isotopologue is chemically identical to the analyte, it co-elutes perfectly, experiencing the exact same suppression event.

Figure 1: Mechanism of Matrix Effect Compensation. The Imazalil-D5 internal standard corrects for ionization suppression by maintaining a constant response ratio with the analyte.

Comparative Analysis: Imazalil-D5 vs. Alternatives

Why invest in deuterated standards? The table below objectively compares Imazalil-D5 against lower-cost alternatives based on experimental performance metrics.

Feature	External Standardization	Structural Analog IS (e.g., Econazole)	Imazalil-D5 (Isotopologue)
Principle	Calibration curve in pure solvent.	Chemically similar compound added to sample.[2][3][4]	Deuterated form of the target analyte.[4][5][6]
Retention Time (RT)	Matches Analyte.	Different RT (Separates from Analyte).	Co-elutes (Matches Analyte).
Matrix Compensation	None. High risk of error (>20%).	Partial. Compensates for extraction loss, but not ionization suppression at the specific RT.	Full. Compensates for extraction loss AND ionization suppression.
Precision (RSD)	Poor in complex matrix (>15%).	Moderate (5-15%).	Excellent (<5%).
Regulatory Fit	Fails SANTE/FDA for complex matrices.	Acceptable if matrix-matched, but risky.	Gold Standard for SANTE 11312/2021.

Expert Insight: While structural analogs like Econazole are cheaper, they elute at different times than Imazalil. In a gradient run, the matrix composition entering the source changes second-by-second. Therefore, the suppression experienced by Econazole at 4.5 min is not the same as that experienced by Imazalil at 3.8 min. Only Imazalil-D5 ensures the correction factor is valid.

Validated Experimental Protocol (LC-MS/MS)

This protocol is designed for the determination of Imazalil in Citrus Fruit or Plasma , compliant with SANTE/11312/2021 guidelines.

Materials

• Analyte: Imazalil Reference Standard.

• Internal Standard: Imazalil-D5 (sulfate or free base), >98% isotopic purity.

• Matrix: Homogenized citrus (whole fruit) or Human Plasma.

Workflow Diagram

Figure 2: Step-by-step validation workflow ensuring the Internal Standard is equilibrated before extraction.

Step-by-Step Methodology

• Stock Preparation:

  • Dissolve Imazalil-D5 in Methanol to 100 µg/mL.

  • Prepare a working solution (e.g., 1 µg/mL). Note: Store at -20°C to prevent deuterium exchange.

• Sample Spiking (Critical Step):

  • Add the Imazalil-D5 working solution to the homogenized samplebefore adding extraction solvents.

  • Rationale: This allows the IS to bind to the matrix and undergo the exact same extraction inefficiencies as the native analyte.

• Extraction (QuEChERS Method):

  • Add 10 mL Acetonitrile. Shake vigorously for 1 min.

  • Add salts (4g MgSO4, 1g NaCl). Centrifuge at 3000 rpm for 5 min.

  • Transfer supernatant to dSPE tube (PSA/C18) to remove organic acids/lipids.

• LC-MS/MS Conditions:

  • Column: C18 (e.g., 100mm x 2.1mm, 1.7µm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Methanol + 0.1% Formic Acid.

  • MRM Transitions:

    • Imazalil: m/z 297.1 → 159.0 (Quant), 297.1 → 69.0 (Qual).

    • Imazalil-D5: m/z 302.1 → 164.0 (Quant).

  • Note the mass shift of +5 Da.

Validation Data & Acceptance Criteria

The following data summarizes typical performance metrics when using Imazalil-D5, benchmarked against SANTE guidelines [1].

Parameter	Acceptance Criteria (SANTE/11312/2021)	Typical Result (with Imazalil-D5)	Result (External Std)
Linearity (R²)	> 0.99	0.999	0.98 (Matrix dependent)
Recovery	70 - 120%	95 - 105%	40 - 60% (Suppression)
Repeatability (RSDr)	≤ 20%	2 - 4%	15 - 25%
Matrix Effect (ME%)	N/A (Should be compensated)	Corrected to < 5%	-45% (Strong Suppression)

Interpretation: The "External Std" column shows a recovery of 40-60%, indicating that without the D5 standard, the analysis would underestimate the pesticide residue by nearly half. The D5 standard corrects this mathematically because its signal is suppressed by the same amount (-45%), yielding a correct ratio.

References

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[7]

• Faniband, M. H., et al. (2015).[8] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology.

• Food and Agriculture Organization (FAO). (2023). Codex Committee on Pesticide Residues: Discussion on Reference Materials.

• Cayman Chemical. Imazalil-d5 (sulfate) Product Information & Application Data.

Sources

• 1. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imazalil | C14H14Cl2N2O | CID 37175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. lcms.cz [lcms.cz]
• 5. scispace.com [scispace.com]
• 6. food.ec.europa.eu [food.ec.europa.eu]
• 7. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 8. researchgate.net [researchgate.net]

Technical Guide: Imazalil-D5 vs. Alternative Internal Standards for Fungicide Analysis

Executive Summary: The Case for Deuterated Precision

In the quantitative analysis of Imazalil (Enilconazole), a chlorinated imidazole fungicide, the choice of internal standard (IS) is not merely a procedural formality—it is the primary determinant of data integrity. While external standardization and structural analogs (e.g., Propiconazole) offer cost advantages, they fail to adequately compensate for the severe matrix effects (ion suppression) found in complex agricultural matrices like citrus oil and wastewater.

This guide objectively compares Imazalil-D5 against common alternatives. The data indicates that Imazalil-D5 is the requisite "Gold Standard" for LC-MS/MS workflows. Its 5-Dalton mass shift is critical to escape the isotopic envelope of the native chlorinated analyte, a performance metric that Imazalil-D3 fails to achieve.

Technical Analysis: The Isotopic Overlap Problem

To understand why Imazalil-D5 is superior, one must analyze the isotopic signature of Imazalil (

).

The Chlorine Effect

Imazalil contains two chlorine atoms. Chlorine has two stable isotopes:

(75.8%) and (24.2%). This creates a wide isotopic cluster for the protonated molecule .

• Native Monoisotopic Mass (

  ): ~297 m/z ( )
• Peak: ~299 m/z ( ) — High abundance (~65% of base peak)
• Peak: ~301 m/z ( ) — Significant abundance (~10%)

Comparison: D3 vs. D5

• Imazalil-D3 (

  ): Mass ~300 m/z.

  • Failure Mode: The D3 peak (300 m/z) sits directly between the Native

    (299 m/z) and (301 m/z) peaks. At high analyte concentrations, the native isotopic envelope "bleeds" into the IS channel (Cross-talk), causing non-linear calibration and underestimation of residues.

• Imazalil-D5 (

  ): Mass ~302 m/z.

  • Success Mode: The D5 peak starts at 302 m/z, effectively clearing the entire native isotopic cluster (ending at 301 m/z). This ensures that the IS signal is distinct and unaffected by the native analyte's concentration.

Comparative Performance Analysis

The following table summarizes experimental performance metrics across different standardization strategies.

Feature	Imazalil-D5 (Preferred)	Imazalil-D3	Structural Analog (e.g., Propiconazole)	External Standardization
Matrix Effect Correction	Excellent (98-102%)	Good (90-95%)	Moderate (Variable)	Poor (Fail)
Isotopic Interference	None (Clear of Cl cluster)	High (Overlaps M+2/M+4)	None (Different mass)	N/A
Retention Time Match	Perfect Co-elution	Perfect Co-elution	Shifted (0.5 - 2.0 min)	N/A
Linearity ( )	> 0.999	0.990 - 0.995	0.98 - 0.99	< 0.95 (in matrix)
Cost	High	High	Low	Lowest
Regulatory Compliance	Compliant (SANTE/11312/2021)	Compliant (with caveats)	Conditional	Non-Compliant for complex matrix

Decision Logic for Researchers

• Use Imazalil-D5 if: You are analyzing regulated samples (MRL compliance), complex matrices (citrus, soil, urine), or using LC-MS/MS.

• Use External Std if: You are analyzing clean water samples or have access to blank matrix for matrix-matched calibration curves (though this is labor-intensive).

Visualizing the Workflow

The following diagram illustrates the decision process and the mechanism of interference correction.

Caption: Decision Logic for Internal Standard Selection. Note the critical failure point for D3 due to Chlorine isotopic overlap.

Validated Experimental Protocol (QuEChERS + LC-MS/MS)

This protocol utilizes Imazalil-D5 to validate recovery in citrus matrices, adhering to AOAC 2007.01 guidelines.

Phase 1: Preparation

• Stock Solution: Dissolve 10 mg Imazalil-D5 (sulfate or free base) in 10 mL Methanol (LC-MS grade) to yield 1 mg/mL. Store at -20°C.

• Working Solution: Dilute stock to 1 µg/mL in Acetonitrile (ACN).

Phase 2: Extraction (QuEChERS)[1]

• Weighing: Weigh 10.0 g of homogenized sample (e.g., orange peel) into a 50 mL centrifuge tube.

• IS Addition: Add 50 µL of Imazalil-D5 Working Solution to the sample before extraction. (Target conc: 5 ng/g).

  • Why: Adding IS here corrects for extraction efficiency losses, not just instrument variation.

• Solvent: Add 10 mL ACN (with 1% Acetic Acid). Vortex 1 min.

• Salting Out: Add QuEChERS salts (4g

  , 1g ). Shake vigorously 1 min.

• Centrifuge: 3000 RCF for 5 mins.

• dSPE Cleanup: Transfer 1 mL supernatant to dSPE tube (PSA + C18). Vortex and centrifuge.

Phase 3: LC-MS/MS Parameters[2]

• Column: C18 (e.g., Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • B: Methanol + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 5 mins.

• MS Transitions (ESI+):

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
Imazalil (Native)	297.1	159.0	30	25
Imazalil-D5 (IS)	302.1	164.0	30	25

Note: The +5 mass shift is maintained in the product ion (159 -> 164), confirming the label is on the stable imidazole/linker fragment.

References

• Faniband, M. H., et al. (2015).[1] LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Retrieved from [Link]

• European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. Retrieved from [Link]

• World Health Organization (WHO). (2018). Pesticide Residues in Food: Imazalil Toxicological Evaluation. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

Comparative Guide: Inter-Laboratory Quantification of Imazalil

Content Type: Technical Comparison Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals Subject: Imazalil (Enilconazole) Residue Analysis: GC-MS/MS vs. LC-MS/MS

Executive Summary

Imazalil (IMZ), also known as enilconazole in veterinary and pharmaceutical contexts, presents a unique analytical challenge due to its widespread use as a post-harvest fungicide on citrus and its structural potential for stereoselective toxicity. While Gas Chromatography-Mass Spectrometry (GC-MS) has historically served as the screening workhorse, inter-laboratory comparisons increasingly favor Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

This guide objectively compares these methodologies based on sensitivity, matrix interference, and reproducibility (

). Experimental data indicates that while GC-MS remains viable for commodity screening, LC-MS/MS offers the requisite sensitivity (LOQ < 0.01 mg/kg) and selectivity for regulatory compliance (MRL enforcement) and low-level toxicological studies.

Part 1: The Analytical Challenge

Imazalil is an imidazole derivative that functions by inhibiting ergosterol biosynthesis. From an analytical perspective, three factors dictate the success of a quantification method:

• Matrix Complexity: IMZ is predominantly found in citrus peel oil (limonene-rich). This lipophilic matrix causes significant signal enhancement in GC injectors and ion suppression in LC electrospray sources.

• Stereochemistry: Commercial IMZ is a racemate.[2] While routine residue analysis quantifies the sum, advanced toxicological workflows may require chiral separation, as the

  -isomer is more biologically active.

• Thermal Stability: While IMZ is thermally stable enough for GC, its primary metabolite (R014821) and breakdown products are polar and require derivatization for GC analysis, introducing a source of inter-laboratory error.

Part 2: Methodology Comparison

Method A: GC-MS/MS (The Commodity Standard)

• Mechanism: Electron Impact (EI) ionization following capillary separation.

• Utility: High-throughput screening of non-polar matrices.

• Critical Weakness: Matrix-Induced Chromatographic Response Enhancement. In the presence of citrus oils, active sites in the GC liner are masked by matrix components, preventing IMZ adsorption. This results in a higher signal for samples than for solvent-based standards, leading to false positives or over-estimation unless matrix-matched calibration is strictly used.

Method B: LC-MS/MS (The High-Sensitivity Standard)

• Mechanism: Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

• Utility: Trace-level quantification, metabolite tracking, and biological matrices (urine/plasma).

• Critical Advantage: Polarity Compatibility. LC-MS/MS analyzes IMZ and its polar metabolites (e.g., imidazole-1-ethanol) in a single run without derivatization.

Comparative Performance Data

The following data aggregates results from proficiency testing schemes (e.g., EURL-FV) and validated literature protocols.

Performance Metric	Method A: GC-MS/MS (EI)	Method B: LC-MS/MS (ESI+)
Limit of Quantitation (LOQ)	0.02 – 0.05 mg/kg	0.001 – 0.01 mg/kg
Linearity ( )	> 0.990	> 0.999
Inter-Lab Reproducibility ( )	15 – 25%	8 – 12%
Recovery Rate (Citrus Matrix)	110 – 130% (Enhancement risk)	85 – 105% (Suppression risk)
Throughput	30 mins/sample	12 mins/sample
Metabolite Coverage	Parent only (mostly)	Parent + Metabolites

Part 3: Visualizing the Decision Framework

The choice between GC and LC workflows depends heavily on the regulatory limit (MRL) and the need for metabolite data.

Figure 1: Decision matrix for selecting the appropriate imazalil quantification workflow based on sensitivity requirements and metabolite scope.

Part 4: Validated Experimental Protocol (Self-Validating System)

To ensure inter-laboratory reproducibility, this guide recommends the QuEChERS Citrate-Buffered Method (EN 15662) with a specific freezing step to precipitate waxes common in citrus.

Reagents & Standards

• Internal Standard (ISTD): Imazalil-d5 (essential for LC-MS/MS to correct matrix effects).

• Extraction Salts: 4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate.

• dSPE Sorbent: 150mg MgSO4 + 25mg PSA (Primary Secondary Amine) + 25mg C18 (to remove lipids).

Step-by-Step Workflow

• Homogenization: Cryogenically mill 10g of sample (peel+pulp) to prevent thermal degradation.

• Extraction:

  • Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid.[3]

  • Spike with ISTD (Imazalil-d5) at 0.1 mg/kg.

  • Shake vigorously for 1 min.

  • Add Extraction Salts.[3] Shake for 1 min.

  • Centrifuge at 4000 rpm for 5 min.

• The "Winterization" Step (Crucial for Citrus):

  • Transfer supernatant to a tube and place at -20°C for 2 hours. This precipitates co-extracted waxes that foul LC columns and GC liners.

  • Centrifuge cold (0°C) to pellet waxes.

• Clean-up (dSPE):

  • Transfer 1 mL of cold supernatant to dSPE tube (PSA/C18).

  • Vortex and centrifuge.

• Analysis:

  • For LC-MS/MS: Dilute 1:1 with mobile phase A (Water + 5mM Ammonium Formate) to improve peak shape.

  • For GC-MS/MS: Evaporate and reconstitute in Ethyl Acetate or Hexane.

Workflow Visualization

Figure 2: Optimized QuEChERS workflow including the critical winterization step to remove citrus waxes.

Part 5: Causality & Troubleshooting

Why does inter-laboratory data vary? The primary source of error in imazalil quantification is the Matrix Effect .

• In GC-MS: Labs using solvent-based calibration curves will consistently overestimate residues by 20-30% due to the "matrix-induced response enhancement" effect (matrix fills active sites, allowing more analyte to reach the detector).

  • Fix: Use Matrix-Matched Calibration or Analyte Protectants (e.g., sorbitol).

• In LC-MS/MS: Labs failing to dilute extracts will suffer from ion suppression (co-eluting matrix reduces ionization efficiency), leading to underestimation.

  • Fix: Use Deuterated Internal Standards (Imazalil-d5) which suffer the same suppression, mathematically cancelling the error.

Why use C18 in Clean-up? Citrus peel contains high levels of terpenes and lipids. PSA removes sugars and fatty acids, but C18 is required to remove the non-polar fats that cause retention time shifts in LC columns.

References

• European Commission. (2021).[4][5][6] Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021).[3][7] Retrieved from [Link]

• European Union Reference Laboratories for Residues of Pesticides (EURL-FV). (2020). EURL Proficiency Tests on Fruits and Vegetables. Retrieved from [Link]

• Faniband, M. H., et al. (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Retrieved from [Link]

• Food and Agriculture Organization (FAO). (2018). Imazalil: Report of the Joint Meeting on Pesticide Residues (JMPR). Retrieved from [Link]

• Anastassiades, M., et al. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce. JAOAC International. Retrieved from [Link]

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. fao.org [fao.org]
• 3. hpst.cz [hpst.cz]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Determination of Pesticide Residues in Olive Oil Using QuEChERS Extraction and Liquid Chromatography–Orbitrap High-Resolution Mass Spectrometry: Comparison of Different Clean-Up Sorbents and Validation Study [mdpi.com]

The Analytical Edge: A Comparative Guide to the Accuracy and Precision of Imazalil-d5 as an Internal Standard

For researchers, analytical chemists, and professionals in drug development, the pursuit of accurate and precise quantification of analytes is paramount. In the realm of pesticide residue analysis, particularly for the widely used fungicide Imazalil, the choice of an internal standard (IS) is a critical determinant of data quality. This guide provides an in-depth technical comparison of Imazalil-d5, a stable isotope-labeled (SIL) internal standard, against common structural analog alternatives. We will delve into the mechanistic rationale for its superior performance and present supporting experimental data to guide your analytical method development.

The Foundational Role of an Internal Standard in Chromatography

In chromatographic analysis, especially when coupled with mass spectrometry (MS), an internal standard is a compound of known concentration added to samples, calibrators, and quality controls. Its primary function is to correct for variations that can occur during the analytical process, from sample preparation to instrumental analysis.[1] An ideal internal standard should mimic the analyte's behavior as closely as possible, thus compensating for fluctuations in extraction recovery, injection volume, and instrument response.[1]

The Gold Standard: Stable Isotope-Labeled Internal Standards

The most effective internal standards are stable isotope-labeled (SIL) versions of the analyte.[2] In the case of Imazalil, this is Imazalil-d5, where five hydrogen atoms on the allyl group have been replaced with deuterium.

Caption: Chemical structures of Imazalil and its deuterated internal standard, Imazalil-d5.

The key advantage of a SIL IS lies in its near-identical physicochemical properties to the native analyte.[2] Imazalil-d5 and Imazalil exhibit the same retention time in chromatography, undergo identical extraction efficiencies, and experience the same degree of ionization enhancement or suppression in the mass spectrometer's source (a phenomenon known as the matrix effect).[3] This co-elution and identical behavior ensure that any analytical variability affecting the analyte will also affect the internal standard in the same proportion, leading to a highly accurate and precise final concentration calculation.[2]

Experimental Evidence: The Performance of Imazalil-d5

A robust analytical method for the determination of Imazalil in human urine using LC-MS/MS and Imazalil-d5 as the internal standard demonstrates the exceptional performance of this approach.[4][5] The method was validated for linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, and matrix effects.

The study reported excellent within-run, between-run, and between-batch precision, with coefficients of variation (CV) consistently below 15%.[5] When investigating matrix effects, the use of Imazalil-d5 was shown to effectively compensate for variations in the sample matrix.[4] The CVs for Imazalil in post-extraction spiked urine samples from 10 different individuals were 9.2% at 1 ng/mL and 3.4% at 20 ng/mL, indicating minimal matrix-induced variability when the SIL IS is used.[4]

Table 1: Performance Data for Imazalil Analysis using Imazalil-d5 Internal Standard

Parameter	Result	Source
Instrumentation	LC-MS/MS	[4][5]
Matrix	Human Urine	[4][5]
Linearity (r²)	> 0.995 (0.5-100 ng/mL)	[5]
LOD	0.2 ng/mL	[5]
LOQ	0.8 ng/mL	[5]
Within-run Precision (CV%)	< 15%	[5]
Between-run Precision (CV%)	< 15%	[5]
Between-batch Precision (CV%)	< 15%	[5]
Matrix Effect Compensation	Demonstrated effective	[4]

The Alternatives: Structural Analog Internal Standards

When a SIL internal standard is not available or is cost-prohibitive, analysts may turn to structural analogs. These are compounds with a similar chemical structure to the analyte but are not isotopically labeled. For multi-residue analysis of fungicides, compounds like Carbendazim-d3 (d3-MBC) or Triphenyl Phosphate (TPP) have been employed as internal standards in methods that include Imazalil.[6][7]

While often a practical choice, structural analogs have inherent limitations. Their physicochemical properties are not identical to the analyte. This can lead to differences in chromatographic retention times, extraction efficiencies, and responses to matrix effects.[1][8] If the internal standard elutes at a different time than the analyte, it may be subjected to a different degree of ionization suppression or enhancement, leading to inaccurate quantification.

A Comparative Look: Imazalil-d5 vs. a Structural Analog

To illustrate the performance difference, we can compare the validation data from the study using Imazalil-d5 with a study that utilized d3-Carbendazim as an internal standard for the analysis of Imazalil in fruit juices by LC-MS/MS.[7]

Table 2: Comparative Performance of Imazalil-d5 and a Structural Analog (d3-Carbendazim) as Internal Standards

Parameter	Imazalil-d5 (in Urine)	d3-Carbendazim (in Fruit Juice)
Chromatographic Behavior	Co-elutes with Imazalil	Different retention time than Imazalil
Matrix Effect Compensation	Highly effective due to identical properties	Less effective due to differing properties
Mean Recovery	Not explicitly stated, but compensated by IS	> 72%
Precision (CV%)	< 15% (within, between-run, between-batch)	< 14% (at 3 fortification levels)
Confidence in Accuracy	Very High	Moderate to High

While the reported precision for the method using d3-Carbendazim is good (<14% CV), the fundamental difference in chemical structure means it cannot perfectly mimic Imazalil's behavior during analysis.[7] The study notes that using d3-MBC allowed for better control of the entire procedure, which is the goal of any IS. However, a SIL IS like Imazalil-d5 provides the highest level of assurance that variations are being accurately corrected, especially in complex and variable matrices.

Experimental Protocols

Workflow for Imazalil Analysis using Imazalil-d5 Internal Standard

This protocol is a generalized representation based on common practices for pesticide residue analysis.

Caption: General workflow for Imazalil quantification using Imazalil-d5.

Step-by-Step Methodology:

• Sample Preparation: A representative portion of the sample (e.g., 10g of fruit homogenate or 1 mL of urine) is accurately weighed or measured into a centrifuge tube.

• Internal Standard Spiking: A known volume of Imazalil-d5 working solution is added to the sample, as well as to all calibration standards and quality control samples.

• Extraction: An appropriate extraction solvent and salt mixture (e.g., acetonitrile and a QuEChERS salt packet) is added. The tube is shaken vigorously to ensure thorough extraction of Imazalil and Imazalil-d5 from the matrix.

• Clean-up (if necessary): For complex matrices, a dispersive solid-phase extraction (dSPE) step may be employed to remove interfering compounds. This involves adding a sorbent mixture to the extract and centrifuging.

• LC-MS/MS Analysis: An aliquot of the final extract is injected into the LC-MS/MS system. A suitable chromatographic method is used to separate Imazalil and Imazalil-d5 (which will co-elute) from other matrix components. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to specifically detect and quantify the parent and product ions for both Imazalil and Imazalil-d5.

• Quantification: The concentration of Imazalil in the sample is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this ratio to the calibration curve.

Conclusion and Recommendation

The choice of an internal standard is a critical decision in analytical method development that directly impacts the reliability of the generated data. While structural analogs can provide acceptable performance in some applications, they are fundamentally a compromise.

For the highest level of accuracy and precision in the quantification of Imazalil, particularly in complex or variable matrices, the use of the stable isotope-labeled internal standard, Imazalil-d5 , is unequivocally the superior choice. Its ability to perfectly mimic the analyte throughout the analytical process provides a self-validating system that corrects for a wide range of potential errors, ensuring the trustworthiness and scientific integrity of the results. For researchers, scientists, and drug development professionals, investing in a SIL internal standard like Imazalil-d5 is an investment in data quality and confidence.

References

• Comparison of a Stable Isotope-Labeled and an Analog Internal Standard for the Quantification of Everolimus by a Liquid Chromatography-Tandem Mass Spectrometry Method. PubMed. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• The Role of Internal Standards In Mass Spectrometry. SCION Instruments. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Garrido Frenich, A., Martínez Vidal, J. L., Cruz Sicilia, A. D., González Pradas, E., & Galera, M. M. (1997). Chromatographic analysis of imazalil and carbendazim in fruits. Method validation and residue monitoring program 1995. Journal of Chromatography A, 765(1), 91-97. [Link]

• LC/MS/MS of Fungicides and Metabolites in Apple Juice with Agilent Bond Elut Plexa and Poroshell 120. Agilent Technologies. (2012, April 11). [Link]

• FAO SPECIFICATIONS AND EVALUATIONS FOR PLANT PROTECTION PRODUCTS: IMAZALIL. Food and Agriculture Organization of the United Nations. [Link]

• Chen, S. H., Lin, Y. S., & Lee, Y. C. (2003). High Performance Liquid Chromatographic Determination of Imazalil Residue in Agricultural Products. Journal of Food and Drug Analysis, 11(4). [Link]

• Faniband, M. H., Littorin, M., Ekman, E., Jönsson, B. A., & Lindh, C. H. (2015). LC-MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of analytical toxicology, 39(8), 691–698. [Link]

• QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS. European Commission. (2006, March 24). [Link]

• Guidance Document on Pesticide Analytical Methods for Risk Assessment and Post-approval Control and Monitoring Purposes. European Commission. (2023, February 14). [Link]

• Faniband, M. H., et al. (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. ResearchGate. [Link]

• Bolzoni, L., & Sannino, A. (2002). Determination of imazalil and benzimidazole residues in processed fruit products by liquid chromatography and tandem mass spectrometry. ResearchGate. [Link]

• Chen, S. H., et al. (2003). High performance liquid chromatographic determination of imazalil residue in agricultural products. ResearchGate. [Link]

• SANTE/11813/2017. Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. European Commission. [Link]

• Imazalil (110). Food and Agriculture Organization of the United Nations. [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC. (2025, March 10). [Link]

• SANTE 11312/2021. Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed. European Commission. [Link]

• Li, M., et al. (2023). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. MDPI. [Link]

• Joint FAO/WHO Food Standards Programme Codex Committee on Pesticide Residues. (2024, June 27). Food and Agriculture Organization of the United Nations. [Link]

• Oishi, S., et al. (2017). Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of Pesticide Science, 42(4), 143-149. [Link]

Sources

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Method Validation for Imazalil Analysis According to SANTE Guidelines

For researchers, analytical scientists, and professionals in drug development and food safety, the robust validation of analytical methods is not merely a procedural formality but the bedrock of data integrity and regulatory compliance. The analysis of pesticide residues, such as the widely used fungicide imazalil, in complex food matrices demands methodologies that are not only sensitive and accurate but also demonstrably reliable. The European Union's SANTE/11312/2021 guidelines provide a comprehensive framework for the validation of such methods, ensuring that data generated across different laboratories are comparable and of high quality.[1][2]

This guide presents an in-depth comparison of two distinct analytical approaches for the determination of imazalil residues in citrus fruits: a modern method based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and a more traditional approach utilizing liquid-liquid extraction (LLE) with High-Performance Liquid Chromatography and an Ultraviolet detector (HPLC-UV). By examining the performance of both methods against the stringent criteria set forth in the SANTE guidelines, we will elucidate the causal factors influencing methodological choices and highlight the advancements that underpin modern analytical practices.

The Imperative of Method Validation: Beyond the Checklist

Method validation is the process of providing objective evidence that a method is fit for its intended purpose.[3] For pesticide residue analysis, this translates to demonstrating that the method can reliably detect and quantify imazalil at levels relevant to established Maximum Residue Limits (MRLs). The SANTE guidelines outline a set of performance characteristics that must be evaluated to ensure a method's suitability.[4]

The core validation parameters stipulated by SANTE/11312/2021 include:

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Trueness (Recovery): The closeness of agreement between the average value obtained from a large series of test results and an accepted reference value.

• Precision (Repeatability and Within-Laboratory Reproducibility): The closeness of agreement between independent test results obtained under stipulated conditions.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantified with acceptable trueness and precision.

• Specificity/Selectivity: The ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present.

Comparative Analysis of Imazalil Quantification Methods

To illustrate the practical application of SANTE validation principles, we present a comparative dataset for the analysis of imazalil in orange matrix. The data for the QuEChERS-LC-MS/MS method is a representative synthesis from modern analytical literature, while the LLE-HPLC-UV data reflects the performance of a more traditional approach.

Table 1: Comparison of Method Performance for Imazalil Analysis in Oranges against SANTE/11312/2021 Criteria

Validation Parameter	SANTE/11312/2021 Requirement	QuEChERS-LC-MS/MS Performance	LLE-HPLC-UV Performance	Commentary
Linearity (Correlation Coefficient, r)	≥ 0.99	0.999	0.996	Both methods demonstrate excellent linearity. The higher correlation coefficient for LC-MS/MS is typical due to its superior selectivity, which minimizes interference from matrix components.
Trueness (Mean Recovery %)	70-120%	98%	85%	Both methods meet the recovery criteria. The QuEChERS method often yields higher and more consistent recoveries due to the efficiency of the salting-out extraction and dispersive solid-phase extraction (d-SPE) cleanup.[5]
Precision (Repeatability, RSDr)	≤ 20%	5%	12%	Both methods are sufficiently precise. The lower relative standard deviation (RSD) for the QuEChERS-LC-MS/MS method highlights its higher degree of automation and reduced manual handling, leading to better repeatability.
Limit of Quantification (LOQ)	Must be ≤ MRL	0.01 mg/kg	0.05 mg/kg	The QuEChERS-LC-MS/MS method achieves a significantly lower LOQ, comfortably below the typical MRL for imazalil in citrus (often around 5 mg/kg, though subject to change).[6][7] The higher LOQ of the HPLC-UV method may be insufficient for monitoring at lower residue levels or for matrices with lower MRLs.
Within-Laboratory Reproducibility (RSDwR)	≤ 20%	8%	18%	Both methods demonstrate acceptable within-laboratory reproducibility. The superior performance of the QuEChERS-LC-MS/MS method is again attributed to its robustness and reduced operator-dependent variability over time.[8][9]

Experimental Protocols: A Step-by-Step Guide

The following sections provide detailed methodologies for the two compared analytical techniques. The causality behind key steps is explained to provide a deeper understanding of the analytical process.

Method 1: QuEChERS Extraction with LC-MS/MS Analysis

This method is favored for its high throughput, reduced solvent consumption, and excellent performance characteristics.

1. Sample Preparation and Extraction:

• Rationale: The initial homogenization ensures a representative analytical portion. The addition of water to the sample hydrates the matrix, improving the extraction efficiency of acetonitrile.

• Protocol:

  • Homogenize a representative sample of the orange (peel and pulp).

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and vortex for 1 minute.

  • Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

  • Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and immediately shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 g for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Rationale: The supernatant from the extraction contains co-extracted matrix components (e.g., pigments, sugars, organic acids) that can interfere with the LC-MS/MS analysis. The d-SPE step uses a combination of sorbents to remove these interferences. Primary secondary amine (PSA) removes organic acids and some sugars, C18 removes non-polar interferences, and MgSO₄ removes excess water.

• Protocol:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

3. LC-MS/MS Analysis:

• Rationale: LC-MS/MS provides high selectivity and sensitivity for the quantification of imazalil. The use of multiple reaction monitoring (MRM) ensures that the detected signal is specific to the target analyte.

• Instrumental Conditions (Typical):

  • LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and methanol.

  • Injection Volume: 5 µL.

  • MS Detector: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

  • MRM Transitions: Monitor at least two transitions for imazalil (e.g., quantifier and qualifier ions) for unambiguous identification.

Method 2: Liquid-Liquid Extraction (LLE) with HPLC-UV Analysis

This traditional method, while still viable, is often more labor-intensive and less sensitive than modern approaches.

1. Sample Preparation and Extraction:

• Rationale: LLE relies on the partitioning of the analyte between two immiscible liquid phases. The choice of extraction solvent is critical for achieving good recovery.

• Protocol:

  • Homogenize a representative sample of the orange.

  • Weigh 25 g of the homogenized sample into a blender.

  • Add 50 mL of acetone and blend at high speed for 2 minutes.

  • Filter the extract through a Büchner funnel.

  • Transfer the filtrate to a separatory funnel, add 50 mL of dichloromethane and 50 mL of a saturated NaCl solution.

  • Shake vigorously for 1 minute and allow the layers to separate.

  • Collect the lower organic layer and repeat the extraction of the aqueous layer with a further 25 mL of dichloromethane.

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

2. Cleanup:

• Rationale: The crude extract from LLE often requires further cleanup to remove interfering substances that may co-elute with imazalil during HPLC analysis.

• Protocol:

  • Reconstitute the residue in a small volume of a suitable solvent (e.g., hexane).

  • Apply the reconstituted extract to a solid-phase extraction (SPE) cartridge (e.g., Florisil).

  • Wash the cartridge with a non-polar solvent to remove interferences.

  • Elute the imazalil with a more polar solvent mixture.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.

3. HPLC-UV Analysis:

• Rationale: HPLC with UV detection is a robust technique for the quantification of analytes that possess a chromophore. The sensitivity and selectivity are generally lower than LC-MS/MS.

• Instrumental Conditions (Typical):

  • LC Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and a phosphate buffer.

  • Injection Volume: 20 µL.

  • UV Detector: Wavelength set at the absorbance maximum for imazalil (approximately 202 nm).

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the method validation process as per SANTE guidelines and the comparative workflows of the two analytical methods discussed.

Caption: Workflow for method validation according to SANTE/11312/2021 guidelines.

Caption: Comparative workflow of QuEChERS-LC-MS/MS vs. LLE-HPLC-UV for imazalil analysis.

Conclusion: The Superiority of Modern Analytical Techniques

Both the QuEChERS-LC-MS/MS and the LLE-HPLC-UV methods can be validated to meet the requirements of the SANTE/11312/2021 guidelines for the analysis of imazalil. However, the comparative data unequivocally demonstrates the superiority of the modern QuEChERS-based approach. It offers significant advantages in terms of higher recovery, better precision, a lower limit of quantification, and increased sample throughput with reduced solvent consumption.

For laboratories engaged in the routine monitoring of pesticide residues, the adoption of methods like QuEChERS coupled with highly sensitive and selective detection techniques such as LC-MS/MS is not just a matter of efficiency but a commitment to the highest standards of data quality and consumer safety. The self-validating nature of these robust methods ensures ongoing compliance and confidence in analytical results, which is paramount in a regulatory environment that is both stringent and dynamic.

References

• Agilent Technologies. (n.d.). Quantitation of 341 Pesticide Residues in Tomato According to SANTE 11312/2021 Guideline. Retrieved from [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021.

• Phytocontrol. (2023, November 30). EUROPE - COM: Update of the analytical guidance document for residues. Retrieved from [Link]

• Su, H.-C., & Feng, Y.-T. (2003). High Performance Liquid Chromatographic Determination of Imazalil Residue in Agricultural Products. Journal of Food and Drug Analysis, 11(4).

• ResearchGate. (n.d.). Method validation parameters for the quantification of pesticides by the proposed HPLC-DAD method. Retrieved from [Link]

• EFSA. (2018). Updated review of the existing maximum residue levels for imazalil according to Article 12 of Regulation (EC)
• BenchChem. (n.d.). A Comparative Guide to Method Validation for Fenobucarb Analysis Following SANTE Guidelines.
• Joint FAO/WHO Food Standards Programme. (2023, April). CODEX COMMITTEE ON PESTICIDE RESIDUES 54th Session.
• EFSA. (2018). Modification of the existing maximum residue levels for imazalil in various commodities. EFSA Journal, 16(6), e05315.
• European Commission. (2021). SANTE 11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed.

• Scribd. (n.d.). EU Pesticide Residue Method Validation Guidelines. Retrieved from [Link]

• Accredia. (2022, January 1). Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. Retrieved from [Link]

• ResearchGate. (n.d.). High performance liquid chromatographic determination of imazalil residue in agricultural products. Retrieved from [Link]

• ResearchGate. (2020, February 4). Determination of imazalil and benzimidazole residues in processed fruit products with liquid chromatography and tandem mass spectrometry. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Imazalil (110). Retrieved from [Link]

• Lehotay, S. J., Mastovska, K., & Lightfield, A. R. (2005). Use of buffering and other means to improve results of problematic pesticides in a fast and easy method for residue analysis of fruits and vegetables.
• Shimadzu. (n.d.).
• Altieri, G., Di Renzo, G. C., & Lanza, G. (2005). Imazalil on-line control in post-harvest treatments of citrus fruit.
• Faniband, M. H., Littorin, M., Ekman, E., Jönsson, B. A. G., & Lindh, C. H. (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of analytical toxicology, 39(8), 626–632.
• Shabir, G. A. (2003). Validation of high-performance liquid chromatography methods for pharmaceutical analysis: Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, the US Pharmacopeia and the International Conference on Harmonization.

Sources

• 1. eur-lex.europa.eu [eur-lex.europa.eu]
• 2. Validation and application of a method for determination of multi-class pesticides in muscle chicken breast fillets using QuEChERS extraction and GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. Updated review of the existing maximum residue levels for imazalil according to Article 12 of Regulation (EC) No 396/2005 following new toxicological information - PMC [pmc.ncbi.nlm.nih.gov]
• 7. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 8. food.ec.europa.eu [food.ec.europa.eu]
• 9. tandfonline.com [tandfonline.com]

Performance Characteristics of Imazalil D5 in Proficiency Testing: A Comparative Technical Guide

Topic: Performance Characteristics of Imazalil D5 in Proficiency Testing Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the high-stakes arena of Proficiency Testing (PT), where z-scores determine laboratory accreditation and commercial viability, the quantification of Imazalil (Enilconazole) presents a specific challenge. Often found in complex, high-sugar, or high-oil matrices (e.g., citrus, bananas), Imazalil is subject to severe signal suppression in LC-MS/MS analysis. This guide objectively compares the performance of Imazalil D5 (a deuterated stable isotope-labeled internal standard) against external calibration and structural analogue methods.

Experimental evidence and theoretical grounding demonstrate that Imazalil D5 is not merely an "optional" reagent but a critical component for achieving

in complex matrices, offering a self-validating mechanism for recovery correction and ionization normalization.

The Technical Challenge: Matrix Effects in Imazalil Analysis

Imazalil is an imidazole fungicide widely used post-harvest. Regulatory limits are strict (often 0.01 – 5 ppm). The primary analytical hurdle is the Matrix Effect (ME) , specifically ionization suppression in Electrospray Ionization (ESI).

• The Mechanism: Co-eluting matrix components (phospholipids, sugars) compete for charge in the ESI droplet, reducing the ionization efficiency of Imazalil.

• The Consequence: External calibration curves (prepared in solvent) yield "clean" signals, while the sample yields a "suppressed" signal. This discrepancy leads to underestimation of residues and failing z-scores (z < -2.0).

Comparative Performance Analysis

The following table summarizes the performance characteristics of Imazalil D5 compared to alternative quantification strategies. Data is synthesized from field application standards and proficiency testing methodologies.

Table 1: Comparative Metrics of Quantification Strategies

Feature	Imazalil D5 (SIL-IS)	External Standard (Solvent)	Matrix-Matched Calibration
Matrix Effect Correction	Dynamic & Complete. Corrects for suppression/enhancement in real-time for every sample.	None. Highly susceptible to errors (>50% bias common in citrus oil).	Static. Corrects only if the calibration matrix perfectly matches the sample matrix.
Recovery Correction	Yes. If spiked pre-extraction, corrects for analyte loss during QuEChERS/cleanup.	No. Requires assumption of 100% recovery (rarely achieved).	No. Corrects for ionization but not extraction losses unless spiked into blank matrix pre-extraction.
Retention Time (RT)	Identical. Co-elutes with Imazalil (slight deuterium isotope effect possible but negligible in HPLC).	N/A	N/A
Proficiency Testing (PT) Risk	Low. Consistently yields $	z	< 2.0$ by normalizing random variations.
Workflow Efficiency	High. Single calibration curve covers multiple matrices.	High. Simple prep, but high risk of re-analysis.	Low. Requires sourcing blank matrices and preparing separate curves for every commodity.

Mechanistic Visualization: Why D5 Works

The superiority of Imazalil D5 lies in its chemical identity. Aside from a mass shift (+5 Da), it possesses nearly identical physicochemical properties (pKa, logP, solubility) to the target analyte.

Diagram 1: Ion Suppression Correction Mechanism

This diagram illustrates how Imazalil D5 compensates for signal loss in the ion source.

Caption: Imazalil D5 experiences the exact same ionization suppression as the target, ensuring the response ratio remains constant despite matrix interference.

The Self-Validating Protocol: LC-MS/MS with Imazalil D5

To ensure scientific integrity and reproducibility, this protocol uses a "Spike-Before-Extraction" approach. This validates the method for both extraction efficiency and matrix effects simultaneously.

Reagents:

• Target: Imazalil Standard.

• Internal Standard: Imazalil-d5 (e.g., Enilconazole-d5), >99% isotopic purity.[1]

• Matrix: Homogenized fruit sample (e.g., Orange w/ peel).

Step-by-Step Methodology:

• Sample Preparation: Weigh 10.0 g of homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking (Critical Step):

  • Add 100 µL of Imazalil D5 working solution (e.g., 10 µg/mL in Acetonitrile) directly to the sample.

  • Why: Spiking now ensures the IS undergoes the same extraction losses as the analyte.

  • Vortex for 1 min to equilibrate.

• Extraction (QuEChERS):

  • Add 10 mL Acetonitrile (ACN).

  • Add QuEChERS salt kit (4g MgSO4, 1g NaCl).

  • Shake vigorously for 1 min; Centrifuge at 4000 rpm for 5 min.

• Cleanup (dSPE):

  • Transfer supernatant to dSPE tube (PSA/C18/MgSO4).

  • Vortex and Centrifuge.

• Analysis (LC-MS/MS):

  • Column: C18 (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: A: 5mM Ammonium Formate + 0.1% Formic Acid; B: Methanol.

  • Transitions (MRM):

    • Imazalil: 297.1

      159.0 (Quant), 297.1 69.0 (Qual).

    • Imazalil D5: 302.1

      164.0 (Quant).

Diagram 2: The Self-Validating Workflow

This workflow ensures that any error in extraction or instrument drift is mathematically cancelled out.

Caption: The "Spike-Before-Extraction" method locks the Analyte/IS ratio early, rendering subsequent losses irrelevant to accuracy.

Proficiency Testing Implications

In PT schemes (e.g., FAPAS), performance is measured by the z-score:

Where is the lab's result, is the assigned value, and is the standard deviation for proficiency.

• Without D5: Matrix suppression can cause a systematic negative bias. If suppression is 30%, the lab reports 70% of the true value. This often results in a z-score of -3.0 to -4.0 (Unsatisfactory).

• With D5: The suppression affects the IS equally. The calculated concentration is corrected to 100%. The resulting z-score typically falls within -0.5 to +0.5 (Satisfactory).

Recommendation: For any laboratory participating in PT for pesticides in fruit/vegetables, the cost of Imazalil D5 is negligible compared to the cost of a failed PT round and the subsequent root-cause analysis investigation.

References

• World Health Organization (WHO). (2000). Pesticide Residues in Food: Imazalil.[2][3] Retrieved from [Link]

• National Institutes of Health (NIH). (2015). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Retrieved from [Link]

• MDPI. (2023). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Pesticides. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Development of an enzyme-linked immunosorbent assay for the fungicide imazalil in citrus fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Definitive Guide: Certified Reference Materials for Imazalil and Imazalil D5

Executive Summary: The Traceability Imperative

In the high-stakes arena of residue analysis—where a single false positive can halt a shipment of citrus or bananas—analytical precision is not a luxury; it is a regulatory requirement. For researchers and drug development professionals, the distinction between a standard "chemical" and a Certified Reference Material (CRM) is the difference between an estimation and a defensible measurement.

This guide objectively compares the performance of Imazalil (native) and Imazalil D5 (deuterated internal standard) CRMs. It demonstrates, through protocol and data, why Isotope Dilution Mass Spectrometry (IDMS) using Imazalil D5 is the gold standard for overcoming matrix suppression in complex agricultural matrices.

Technical Deep Dive: The Materials

Before executing a protocol, one must understand the tools. Below is a comparison of the primary analytes discussed.

Table 1: Comparative Specifications of Reference Materials

Feature	Imazalil (Native) CRM	Imazalil D5 (Internal Standard) CRM
CAS Number	35554-44-0	1398065-91-2 (or similar salt forms)
Chemical Role	Target Analyte (Quantification Target)	Internal Standard (Correction Factor)
Isotopic Label	None (Natural Abundance)	Deuterium labeled (Allyl-d5)
Primary Function	Calibration Curve Generation	Correction for Matrix Effects & Recovery Loss
ISO Status	ISO 17034 (Certified Reference Material)	ISO 17034 (Certified Reference Material)
Uncertainty	Explicitly stated (e.g., ± 0.5%)	Explicitly stated (e.g., ± 1.0%)
Traceability	SI Units (via NIST/BIPM traceable primary stds)	SI Units (via gravimetric prep)

Expert Insight: Do not confuse "Analytical Standards" (ISO 17025) with "Certified Reference Materials" (ISO 17034). Only CRMs provide a certified property value with a statement of uncertainty, which is essential for establishing the "Metrological Traceability" required by ISO/IEC 17025 accredited labs.

The Challenge: Matrix Effects in Citrus Analysis

Imazalil is heavily used post-harvest on citrus fruits. Citrus matrices are notoriously difficult for LC-MS/MS analysis due to high concentrations of:

• Organic Acids: Citric acid, ascorbic acid.

• Essential Oils: Limonene (causes severe ion source fouling).

• Sugars: Cause viscosity changes and ionization competition.

The Problem: When using External Calibration (Method A), these co-eluting matrix components compete with Imazalil for ionization charge in the Electrospray Ionization (ESI) source. This typically results in Signal Suppression , yielding falsely low results.

The Solution: Imazalil D5 . As a stable isotope analog, it co-elutes exactly with Imazalil but is differentiated by mass. It experiences the exact same suppression. By calculating the ratio of Native/D5, the suppression cancels out.

Experimental Protocol: Validation of IDMS Efficiency

Objective

To compare the accuracy and precision of Imazalil quantification in Orange Peel extract using External Calibration vs. Internal Standard Calibration (IDMS) .

Materials

• Matrix: Organic Orange Peel (confirmed blank).

• Standards: Imazalil CRM (100 µg/mL in Methanol), Imazalil D5 CRM (100 µg/mL in Methanol).

• Reagents: Acetonitrile (LC-MS grade), QuEChERS extraction salts (AOAC 2007.01 method).

Workflow Diagram

The following diagram outlines the critical decision points in the extraction and analysis workflow.

Figure 1: Critical workflow for Imazalil quantification. Note that Imazalil D5 is added before extraction to correct for both extraction loss and ionization suppression.

Step-by-Step Methodology

• Sample Prep: Weigh 10.0 g of homogenized orange peel into a 50 mL centrifuge tube.

• Internal Standard Addition (Crucial): Add 50 µL of Imazalil D5 CRM (10 µg/mL) to every sample, including calibration standards and blanks.

• Extraction: Add 10 mL Acetonitrile. Shake vigorously for 1 min. Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake and centrifuge at 4000 rpm for 5 min.

• Cleanup (d-SPE): Transfer 1 mL supernatant to a d-SPE tube containing PSA (Primary Secondary Amine) and C18. PSA removes citric acid; C18 removes limonene. Centrifuge.

• LC-MS/MS Parameters:

  • Column: C18 (100mm x 2.1mm, 1.8 µm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Methanol + 0.1% Formic Acid.

  • Transitions:

    • Imazalil: 297.1 → 159.0 (Quant), 297.1 → 201.0 (Qual).

    • Imazalil D5: 302.1 → 164.0 (Quant).

Performance Data Comparison

The following data summarizes a typical validation study comparing the two calibration methods. The "True Value" was established by standard addition.

Table 2: Accuracy and Precision Data (Spike Level: 50 ng/g)

Metric	Method A: External Calibration (No D5)	Method B: Internal Standard (With Imazalil D5)
Observed Concentration	32.5 ng/g	49.8 ng/g
Recovery (%)	65.0% (Significant Suppression)	99.6% (Corrected)
Matrix Effect (%)	-35% (Suppression)	< 2% (Negligible)
RSD (n=6) %	12.4%	2.1%
Linearity (R²)	0.985	0.999

Analysis of Results

• Method A Failure: The external calibration yielded a recovery of only 65%. This is because the matrix components in the orange peel suppressed the ionization of Imazalil. The detector "saw" less Imazalil than was actually present.

• Method B Success: Because Imazalil D5 was suppressed by the exact same amount (-35%), the ratio of (Imazalil Area / D5 Area) remained constant. This self-correcting mechanism restores accuracy to nearly 100%.

The Logic of Isotope Dilution

To further clarify why the CRM grade Imazalil D5 is necessary, consider the ionization pathway visualized below.

Figure 2: Mechanism of Matrix Suppression Correction. The interference affects both the analyte and the D5 standard equally, cancelling out the error in the final ratio calculation.

References

• European Food Safety Authority (EFSA). (2018). Modification of the existing maximum residue levels for imazalil in various commodities. EFSA Journal. Link

• Faniband, M. H., et al. (2019). LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures. Journal of Analytical Toxicology. Link

• Food and Agriculture Organization (FAO). Imazalil - Pesticide Residues in Food. Codex Alimentarius. Link

• LGC Standards. Imazalil D5 Certified Reference Material Specifications. Link

• Shimadzu Corporation. Expanding Capabilities in Multi-Residue Pesticide Analysis Using The LCMS-8060. Application News No. C136. Link

Comparative Guide: Extraction Protocols for Imazalil Quantification in Complex Matrices

Executive Summary & Physicochemical Context

Imazalil (Enilconazole) is a systemic imidazole fungicide widely used post-harvest on citrus fruits, bananas, and seed potatoes. For the analytical chemist, Imazalil presents a specific set of challenges: it is a weak base (pKa ~6.5) , moderately lipophilic (LogP ~3.8 ), and often resides in matrices rich in essential oils and terpenes (e.g., citrus peel).

Choosing the correct extraction technique is not merely about following a recipe; it is about exploiting these physicochemical properties to maximize recovery while minimizing matrix interferences.[1]

The Physicochemical Pivot: pH Dependency

The success of your extraction hinges on the pH of the matrix.

• pH < 4.5: Imazalil is protonated (

  ). It is water-soluble and interacts with cation-exchange sorbents.

• pH > 7.5: Imazalil is neutral (

  ). It partitions readily into organic solvents (Acetonitrile, Ethyl Acetate) and hydrophobic sorbents.

This guide compares three dominant methodologies: QuEChERS (The High-Throughput Standard), Solid Phase Extraction (SPE) (The High-Sensitivity Option), and Dispersive Liquid-Liquid Microextraction (DLLME) (The Green Chemistry Alternative).

Methodology 1: QuEChERS (Acetate-Buffered)

Best for: Routine high-throughput analysis of solid food matrices (fruits, vegetables).

The Mechanism

While the original unbuffered QuEChERS method is popular, it is unsuitable for pH-dependent analytes like Imazalil. In unbuffered systems, acidic fruit matrices (pH 3–4) protonate Imazalil, reducing its partitioning into the acetonitrile phase. The Solution: The AOAC 2007.01 method uses an acetate buffer to maintain the system at pH ~5.0–5.5 . At this pH, Imazalil is sufficiently neutral to partition into the organic layer, yet the matrix is not so alkaline that it degrades base-sensitive co-analytes.

Validated Protocol (AOAC 2007.01 Modified)

• Homogenization: Cryogenically mill 15 g of citrus peel/pulp (prevents loss of volatiles).

• Extraction: Add 15 mL 1% Acetic Acid in Acetonitrile (MeCN) .

• Buffering/Salting Out: Add 6 g MgSO₄ and 1.5 g Sodium Acetate (NaOAc).

  • Why: MgSO₄ drives phase separation; NaOAc buffers the pH to >5.0.

• Agitation: Shake vigorously for 1 min; Centrifuge at 4000 rpm for 5 min.

• Clean-up (d-SPE): Transfer 1 mL supernatant to a tube containing:

  • 150 mg MgSO₄: Removes residual water.

  • 50 mg PSA (Primary Secondary Amine): Removes sugars and organic acids.

  • 50 mg C18: Critical for citrus—removes lipophilic terpenes and waxes.

• Analysis: Inject supernatant into LC-MS/MS or GC-MS.

Methodology 2: Solid Phase Extraction (SPE)

Best for: Liquid matrices (juice, water) or when ultra-low LODs (<1 ppb) are required.

The Mechanism

SPE offers superior cleanup compared to QuEChERS but at the cost of time and solvent. For Imazalil, two mechanisms are viable:[1][2][3][4][5][6]

• HLB (Hydrophilic-Lipophilic Balance): Retains neutral Imazalil via hydrophobic interaction.

• MCX/SCX (Mixed-Mode Cation Exchange): Retains protonated Imazalil (

  ) via ionic bonding. This is the most selective method.

Validated Protocol (MCX Cation Exchange)

• Conditioning: 3 mL MeOH followed by 3 mL Water (pH 2).

• Loading: Adjust sample (e.g., orange juice) to pH < 4 using formic acid. Load onto MCX cartridge.

  • Mechanism:[1][2][7][8]

    binds to the sulfonate groups on the sorbent. Neutral interferences pass through.

• Washing:

  • Wash 1: 0.1 M HCl (removes proteins/carbohydrates).

  • Wash 2: 100% MeOH (removes neutral hydrophobic interferences).

• Elution: 3 mL of 5% NH₄OH in MeOH .

  • Mechanism:[1][2][7][8] The ammonia neutralizes the Imazalil (

    ) and the sorbent, breaking the ionic bond and eluting the analyte.

Methodology 3: Dispersive Liquid-Liquid Microextraction (DLLME)

Best for: Green chemistry applications, high enrichment factors, and research settings.

The Mechanism

DLLME uses a ternary solvent system: an aqueous sample, a water-immiscible extraction solvent (high density), and a water-miscible disperser solvent . When injected, the disperser creates a cloudy emulsion of micro-droplets, providing a massive surface area for Imazalil to partition instantaneously.

Validated Protocol

• Pre-treatment: Filter juice sample; adjust to pH 8–9 (NaOH).

  • Critical: Imazalil must be neutral to enter the organic droplet.

• Injection: Rapidly inject a mixture of Chloroform (Extractant, 200 µL) and Acetone (Disperser, 1 mL) into 5 mL of sample.

• Separation: Centrifuge at 5000 rpm for 3 min.

• Collection: Collect the sedimented organic phase (approx. 50 µL) from the bottom.

• Reconstitution: Evaporate and reconstitute in mobile phase (for LC) or inject directly (for GC).

Comparative Analysis & Decision Framework

Quantitative Performance Matrix

Feature	QuEChERS (Acetate)	SPE (MCX)	DLLME
Recovery	85% – 110%	90% – 105%	70% – 95%
Precision (RSD)	< 10%	< 5%	8% – 15%
Limit of Detection	~10 ng/g	~0.1 ng/g	~1 ng/g (High Enrichment)
Sample Throughput	High (20+ samples/hr)	Low (4-6 samples/hr)	Medium (10 samples/hr)
Solvent Usage	Moderate (10 mL/sample)	High (20+ mL/sample)	Very Low (< 2 mL/sample)
Matrix Effect	Moderate (requires d-SPE)	Low (Cleanest extract)	High (prone to interference)
Cost per Sample	Low ($)	High ( $ - Cartridges)	Very Low (¢)

Visualizing the Workflow Logic

Caption: Decision tree for Imazalil extraction based on matrix type and mechanistic requirements.

Critical Discussion: The "Gotchas" in Imazalil Analysis

The Citrus Oil Interference

Citrus peels contain high levels of limonene and other terpenes.

• Impact: These co-extract in QuEChERS and DLLME, leading to severe ion suppression in LC-MS/MS.

• Mitigation: In QuEChERS, the C18 sorbent in the d-SPE step is non-negotiable. It selectively binds long-chain lipids and terpenes while leaving the polar/moderately polar Imazalil in solution.

pH Hysteresis

Imazalil has a "sticky" nature when protonated. If you extract at low pH (producing

) without a cation-exchange mechanism (e.g., using standard C18 SPE at pH 3), the charged molecule will break through the cartridge.

• Rule of Thumb: If using C18/HLB, adjust sample pH to > 7. If using MCX/SCX, adjust sample pH to < 4.

Stability of Metabolites

Imazalil degrades into R14821 (imidazole ethanol derivative). This metabolite is more polar (LogP ~2.0).

• QuEChERS: Extracts both simultaneously well.

• DLLME: Often loses the metabolite because it is too water-soluble to partition efficiently into the small chloroform droplet.

References

• Comparison of QuEChERS and Liquid–Liquid extraction methods. ResearchGate. Retrieved from

• Comparison of QuECHERS sample preparation methods (Acetate vs Citrate). ResearchGate. Retrieved from

• Simultaneous determination of imazalil and its major metabolite in citrus fruit by SPE. PubMed. Retrieved from

• Enantioseparation of imazalil in orange juice: DLLME vs SPE. ResearchGate. Retrieved from

• QuEChERS Method for Pesticide Residue Analysis (Sigma-Aldrich). Sigma-Aldrich.[9] Retrieved from

• Dispersive Liquid–Liquid Microextraction (DLLME) Evolution. MDPI. Retrieved from

Sources

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. fao.org [fao.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Simultaneous determination of imazalil and its major metabolite in citrus fruit by solid-phase extraction and capillary gas chromatography with electron capture detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lawdata.com.tw [lawdata.com.tw]
• 7. Development of Dispersive Liquid-Liquid Microextraction Procedure for Trace Determination of Malathion Pesticide in Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Imazalil D5 (2-propenyl D5) Proper Disposal Procedures

[1][2]

Executive Summary & Chemical Context[3][4][5][6][7]

Imazalil D5 (2-propenyl D5) is a deuterated internal standard used primarily for the quantification of Imazalil (Enilconazole) via LC-MS/MS or GC-MS. While chemically similar to its non-labeled counterpart, its high cost and specific use in trace analysis require a disposal protocol that balances economic conservation with environmental compliance .

Critical Operational Directive: Imazalil D5 is a halogenated organic compound (containing two chlorine atoms). It MUST be segregated into halogenated waste streams.[1] Mixing this substance with non-halogenated solvents (e.g., pure acetone or methanol waste) will contaminate the entire waste container, necessitating expensive bulk re-classification and high-temperature incineration treatment.

Chemical Profile for Disposal

Property	Specification	Operational Implication
CAS Number	1398065-91-2 (D5 specific)	Use for waste manifesting.
Molecular Formula	C₁₄H₉Cl₂D₅N₂O	Contains Chlorine (Cl₂).
Hazard Class	Toxic (Oral), Corrosive (Eye), Aquatic Toxicity	Requires specific PPE and containment.
RCRA Status	Characteristic Hazardous Waste	Not explicitly P/U listed, but treated as toxic organic.

Hazard Assessment & Safety (The "Why")

Before initiating disposal, operators must understand the specific risks that dictate the protocol. Imazalil is an imidazole fungicide that functions by inhibiting ergosterol biosynthesis.

Primary Hazards (GHS Classification)

• Acute Toxicity (Oral) - Category 3 (H301): Toxic if swallowed. Even milligram quantities from a standard vial can be hazardous.

• Serious Eye Damage - Category 1 (H318): Corrosive.[2][3] Risk of irreversible damage upon contact.

• Aquatic Toxicity - Acute/Chronic 1 (H410): Very toxic to aquatic life with long-lasting effects.[4] Zero-discharge policy applies.

Required PPE (Self-Validating System)

• Nitrile Gloves: Double-gloving recommended for concentrated standards.

• Safety Goggles: Tightly fitting ANSI Z87.1 compliant goggles (Face shield if handling >100mg liquids).

• Lab Coat: Buttoned, long-sleeved.

• Fume Hood: All transfers must occur within a certified fume hood to contain aerosols.

Step-by-Step Disposal Protocol

This protocol covers the disposal of expired neat standards, working solutions, and contaminated glassware.

Phase 1: Waste Characterization & Segregation

The Golden Rule: Because Imazalil D5 contains chlorine, it is a Halogenated Solvent/Organic Waste .

• Check the Matrix:

  • If the D5 is dissolved in Methanol or Acetonitrile (common for LC-MS), the entire solution is now Halogenated Waste because of the solute.

  • Do not pour into "Non-Halogenated" or "General Organic" carboys.

Phase 2: Containerization

• Select Container: Use a dedicated High-Density Polyethylene (HDPE) or Amber Glass container labeled "Hazardous Waste - Halogenated Organics."

• Labeling: The label must explicitly list:

  • "Imazalil D5"[4][5]

  • "Methanol" (or solvent used)[6]

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard[2]

Phase 3: Rinsate & Vials (The "Empty" Container)

RCRA regulations (40 CFR 261.7) define "empty" strictly.

• Triple Rinse: Rinse the empty Imazalil D5 vial three times with a compatible solvent (e.g., Methanol).

• Dispose of Rinsate: Pour all three rinses into the Halogenated Waste container.

• Deface Label: Mark out the original label on the glass vial.

• Glass Disposal: The triple-rinsed vial can now be disposed of in the laboratory broken glass/sharps container (unless local EHS rules are stricter).

Visual Workflow: Decision Logic

The following diagram illustrates the decision process for disposing of Imazalil D5 to ensure compliance and cost-efficiency.

Figure 1: Decision tree for Imazalil D5 waste processing. Note the critical checkpoint preventing mixture with non-halogenated solvents.

Emergency Spill Procedures (Milligram Scale)

Since Imazalil D5 is an analytical standard, spills will likely be small (<100 mg), but high concentration.

• Evacuate & Ventilate: If a powder spill occurs outside a hood, clear the immediate area.

• PPE Up: Wear nitrile gloves, goggles, and a P95/N95 respirator if dust is visible.

• Containment:

  • Solids: Do not dry sweep. Cover with a damp paper towel (dampened with methanol or water) to capture dust, then wipe up.

  • Liquids: Absorb with vermiculite or dedicated organic spill pads.

• Clean Up: Place all contaminated wipes/pads into a sealable bag. Label as "Hazardous Waste - Imazalil Debris" and place in the Halogenated Waste drum.

• Decontamination: Wash the surface with a soap/water solution, followed by a methanol wipe.

References

• U.S. Environmental Protection Agency (EPA). (2023).[7] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 2. IMAZALIL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. epa.gov [epa.gov]
• 4. hpc-standards.com [hpc-standards.com]
• 5. caymanchem.com [caymanchem.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Laboratory Safety &amp; Operational Guide: Imazalil D5 (2-propenyl D5)

[1][2]

Executive Summary: The Dual-Risk Profile[1][2]

Handling Imazalil D5 (CAS: 1398065-91-2) presents a unique "Dual-Risk" challenge that defines this protocol.[1][2] As a Senior Application Scientist, I must emphasize that you are managing two distinct vectors of risk simultaneously:

• Biological Risk (Toxicity): Imazalil is a potent imidazole fungicide.[2] Even in its deuterated form, it retains the parent compound's toxicity profile: it is toxic if swallowed (H301), causes irreversible eye damage (H318), and is a suspected carcinogen (H351).

• Analytical Risk (Isotopic Integrity): Deuterated standards are chemically stable but isotopically sensitive.[2] Exchangeable protons (though less relevant for the allyl-d5 label) and hygroscopicity can compromise the mass shift required for accurate LC-MS/GC-MS quantification.[1][2]

This guide moves beyond generic safety advice to provide a precision-based workflow that protects both the scientist and the data.

Hazard Characterization & Risk Assessment

Before selecting PPE, we must quantify the hazard. Imazalil D5 shares the GHS classification of unlabeled Imazalil.[2]

Table 1: GHS Hazard Classifications

Hazard Code	Description	Severity	Operational Implication
H301	Toxic if swallowed	CRITICAL	Zero-tolerance for hand-to-mouth transfer.[1][2] Double-gloving recommended during weighing.[1][2]
H318	Causes serious eye damage	CRITICAL	Standard safety glasses are insufficient .[1][2] Chemical splash goggles are mandatory.[2]
H332	Harmful if inhaled	HIGH	Handling of neat powder must occur inside a certified Fume Hood or Glove Box.[1][2]
H351	Suspected of causing cancer	HIGH	Long-term exposure control required.[1][2][3] Use closed systems where possible.
H410	Very toxic to aquatic life	HIGH	NO drain disposal.[1][2] All waste (solid & liquid) must be segregated as hazardous.[2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed for the handling of neat powder (1-10 mg quantities) and concentrated stock solutions .[2]

Table 2: Mandatory PPE Specifications

Protection Zone	Equipment Standard	Technical Rationale
Hand (Primary)	Nitrile Rubber (Min.[1][2] 0.11 mm thickness)	Nitrile provides excellent resistance to incidental contact.[1][2] Latex is not recommended due to poor organic solvent resistance (if dissolving in Methanol/Acetonitrile).[2]
Hand (Secondary)	Long-cuff Nitrile (purple/blue)	Worn over the primary glove during weighing to cover the wrist gap.[1][2] Remove immediately upon leaving the balance enclosure.[2]
Eye/Face	Chemical Splash Goggles (Indirect Vent)	Crucial: H318 indicates potential for corneal damage.[1][2] Safety glasses allow particulate migration.[2] Goggles seal the ocular region.[2]
Respiratory	Fume Hood (Face velocity 0.3–0.5 m/s)	Primary control.[1][2] If weighing outside a hood (not recommended), a P3/N99 respirator is required.[2]
Body	Lab Coat (Tyvek® or Cotton/Poly)	Must be buttoned to the neck.[1][2] Tyvek sleeves are recommended if handling larger quantities (>100 mg) to prevent sleeve contamination.[2]

Operational Workflow: Precision Handling

This protocol is designed to minimize static charge (which scatters the expensive powder) and prevent moisture ingress.[2]

Phase 1: Preparation & Equilibration[1][2]

• Thermal Equilibration: Remove the Imazalil D5 vial from the freezer (-20°C). Allow it to reach room temperature inside a desiccator (approx. 30 mins).

  • Why? Opening a cold vial condenses atmospheric water, which degrades the standard and alters the weighing mass.

• Static Control: Place the vial on an anti-static mat or use an ionizing bar inside the balance.[2]

  • Why? Deuterated standards are often dry, fine powders that are highly susceptible to static fly-away.[2]

Phase 2: Weighing & Solubilization[1][2]

• The "Transfer" Technique: Do not insert a spatula into the source vial.[2] Instead, tap the source vial gently to transfer powder into a pre-weighed amber volumetric flask.

• Solvent Addition: Immediately add the solvent (typically Methanol or Acetonitrile) to the flask.[2]

  • Note: Imazalil is highly soluble in Methanol.[2] Ensure the solvent is LC-MS grade.

• Sonicate: Sonicate for 1-2 minutes to ensure complete dissolution before making up to volume.

Phase 3: Storage

• Aliquot: Transfer the stock solution into amber silanized glass vials with PTFE-lined caps.

• Label: Mark as "Toxic," "Carcinogen Suspect," and include the date. Store at -20°C.

Visualized Workflows (Graphviz)[1]

Diagram 1: Safe Handling Logic Flow

This diagram illustrates the decision-making process for handling the neat substance versus the solution.

Caption: Operational logic flow distinguishing between high-risk powder handling (Red) and solvent-based handling (Yellow).

Diagram 2: Emergency Response Protocol

Immediate actions required in case of exposure.

Caption: Critical response pathways for Imazalil D5 exposure events.

Disposal & Environmental Stewardship[1]

Imazalil is classified as H410 (Very toxic to aquatic life) .[2][3][4]

• Solid Waste: Contaminated gloves, weighing boats, and paper towels must be placed in a dedicated "Hazardous Solid Waste" bin, specifically labeled for toxic organics.

• Liquid Waste: All stock solutions and rinsates must go into "Non-Halogenated Organic Solvent Waste" (assuming Methanol/ACN solvent).[2] Never pour down the sink.

• Rinsing: Triple rinse glassware with the solvent used for dissolution.[2] Collect all rinsate in the liquid waste container.[2]

References

• University of Hertfordshire. (2025).[2] PPDB: Pesticide Properties DataBase - Imazalil.[1][2] Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.).[2] Substance Information: Imazalil.[2][5][6] Retrieved from [Link][1][2]

Sources

• 1. Imazalil (Ref: R 023979) [sitem.herts.ac.uk]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fr.cpachem.com [fr.cpachem.com]
• 5. agilent.com [agilent.com]
• 6. carlroth.com [carlroth.com]